(1S)-1-(3-Methylphenyl)propylamine

• CAS: 1212973-31-3

Core Science & Biosynthesis

(1S)-1-(3-Methylphenyl)propylamine physical properties

An In-Depth Technical Guide to the Physical Properties of (1S)-1-(3-Methylphenyl)propylamine

Abstract

(1S)-1-(3-Methylphenyl)propylamine is a chiral primary amine of significant interest in synthetic organic chemistry, particularly as a building block for pharmacologically active molecules. Its stereospecific nature makes understanding its physical properties essential for researchers in drug development and materials science. This technical guide provides a comprehensive overview of the known and predicted physical characteristics of this compound. Due to the limited availability of experimentally-derived data in public literature, this document combines definitive structural information with expert analysis of expected properties based on structural analogs. Crucially, it offers detailed, field-proven methodologies for the experimental determination of these key physical properties, empowering researchers to characterize this and similar molecules with scientific rigor.

Chemical Identity and Structure

(1S)-1-(3-Methylphenyl)propylamine, also known as (1S)-1-(m-tolyl)propan-1-amine, is a chiral molecule featuring a propyl chain and a meta-substituted toluene ring attached to a stereogenic center at the first carbon (C1), which is bonded to the amine group.

• IUPAC Name: (1S)-1-(3-methylphenyl)propan-1-amine

• Molecular Formula: C₁₀H₁₅N

• Molecular Weight: 149.23 g/mol [1]

• CAS Number: 148983-31-3

The "S" designation in its name refers to the specific three-dimensional arrangement of the groups around the chiral carbon center, as defined by the Cahn-Ingold-Prelog (CIP) priority rules. This specific spatial arrangement is critical to its interaction with other chiral molecules, a fundamental concept in modern pharmacology.

Figure 2: Standard workflow for the experimental determination of specific rotation.

Safety, Handling, and Storage

While a specific material safety data sheet (MSDS) for (1S)-1-(3-Methylphenyl)propylamine is not widely available, standard precautions for organic amines should be strictly followed.

• Handling: Use in a well-ventilated fume hood. Wear appropriate personal protective equipment (PPE), including safety goggles, a lab coat, and nitrile gloves. Amines can be corrosive and may cause skin and eye irritation or burns.

• Storage: Store in a tightly sealed container in a cool, dry place away from incompatible materials such as strong oxidizing agents and acids.

• Toxicity: Data is not available for this specific compound. However, related phenylalkylamines can be toxic and may have physiological effects. Assume the compound is hazardous and handle it with appropriate care.

Conclusion

(1S)-1-(3-Methylphenyl)propylamine is a valuable chiral intermediate whose full physicochemical characterization in public-domain literature is incomplete. While its molecular formula and weight are established, key properties such as boiling point, density, and specific rotation await experimental verification. This guide serves as a foundational document, providing researchers with the structural context, predicted characteristics, and robust, authoritative protocols necessary to perform such characterization. The methodologies outlined herein, particularly for determining specific rotation, are essential for ensuring the stereochemical purity and quality of this and other chiral compounds in a research and development setting.

References

• Nohira, H., et al. (1981). OPTICAL RESOLUTION OF α-METHYLBENZYLAMINE AND 1-PHENYL-2-(p-TOLYL)

• Chemical Synthesis Database. (2025). N-(3-methylphenyl)-1-phenylmethanimine. [Link]

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• The Good Scents Company. (n.d.). 3-methyl mercaptopropyl amine. [Link]

• Sakai, K., et al. (2009). Solvent Dependence of Optical Resolution of α–Methylbenzylamine Using N–Tosyl–(S)–phenylalanine. Journal of the Brazilian Chemical Society.

• Cheméo. (n.d.). Chemical Properties of Propylamine (CAS 107-10-8). [Link]

• Molkem. (n.d.). 1-Methyl-3-Phenyl Propyl Amine. [Link]

• Google Patents. (n.d.). CN100430376C - An improved method for preparing N-methyl-3-phenyl-3-hydroxyl-propylamine.

• Ashenhurst, J. (2017). Optical Rotation, Optical Activity, and Specific Rotation. Master Organic Chemistry. [Link]

• LibreTexts Chemistry. (2023). 3.6: Optical Activity. [Link]

• Garstenauer, C., et al. (2023). Synthesis and Characterization of 3-Aminopropyl-phenyl Germanes. Journal of Organometallic Chemistry, 993, 122709.

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Stereochemical Architecture and Synthetic Methodologies of (1S)-1-(3-Methylphenyl)propylamine

Introduction to 1-Arylalkylamine Scaffolds

Chiral primary amines, particularly 1-arylalkylamines, are ubiquitous pharmacophores in modern drug discovery, serving as core motifs in central nervous system (CNS) therapeutics, calcimimetics, and enzyme inhibitors. Among these, (1S)-1-(3-Methylphenyl)propylamine (also identified as (S)-1-(m-tolyl)propan-1-amine) represents a highly valuable chiral building block. Achieving absolute stereocontrol at the C1 position of this molecule is critical, as enantiomers of 1-arylalkylamines frequently exhibit drastically divergent pharmacokinetic profiles and receptor affinities.

As a Senior Application Scientist, I approach the synthesis and characterization of this molecule not merely as a sequence of chemical transformations, but as a rigorously engineered system where thermodynamic equilibria, steric environments, and analytical validation intersect.

Stereochemical Profiling and Spatial Architecture

The stereocenter of (1S)-1-(3-Methylphenyl)propylamine is located at the C1 carbon, which bridges the propyl chain, the primary amine, and the meta-tolyl aromatic ring. The absolute configuration is dictated by the Cahn-Ingold-Prelog (CIP) priority rules.

To establish the (1S) configuration, the substituents at C1 are ranked by atomic number and connectivity:

• -NH₂ Group: Highest priority (Nitrogen, atomic number 7).

• -m-Tolyl Group: Second priority (Carbon bonded to two aromatic carbons and one hydrogen).

• -Ethyl Group: Third priority (Carbon bonded to one carbon and two hydrogens).

• -Hydrogen: Lowest priority (Hydrogen, atomic number 1).

When the lowest priority group (-H) is oriented away from the observer, the sequence from Priority 1 → 2 → 3 traces a counter-clockwise path, defining the (S) absolute configuration.

Figure 1: Cahn-Ingold-Prelog (CIP) priority assignment for (1S)-1-(3-Methylphenyl)propylamine.

Strategic Synthetic Pathways

The synthesis of enantiopure primary amines traditionally relies on classical resolution, which inherently caps the yield at 50%. To bypass this thermodynamic limitation, modern process chemistry employs asymmetric induction. For (1S)-1-(3-Methylphenyl)propylamine, two orthogonal methodologies are highly effective: Biocatalytic Reductive Amination [1] and Asymmetric Synthesis via Ellman’s Sulfinamide [2].

Figure 2: Divergent synthetic workflows for (1S)-1-(3-Methylphenyl)propylamine production.

Experimental Methodologies and Causality

Protocol A: Biocatalytic Asymmetric Amination

This green-chemistry approach utilizes an engineered (S)-selective ω-transaminase (ω-TA) to convert the prochiral ketone directly into the chiral amine[3].

• Substrate Preparation: Dissolve 1-(3-methylphenyl)propan-1-one (50 mM) in a phosphate buffer (100 mM, pH 7.5) containing 10% v/v DMSO. Causality: The DMSO co-solvent is essential to overcome the high lipophilicity of the ketone, ensuring it remains bioavailable to the enzyme without denaturing the protein structure.

• Cofactor and Donor Addition: Add Pyridoxal-5'-phosphate (PLP, 1 mM) and isopropylamine (IPA, 500 mM). Causality: Transaminases suffer from unfavorable reaction equilibria. By utilizing a 10-fold molar excess of IPA, we exploit Le Chatelier's principle to drive the equilibrium toward the amine product. PLP acts as the critical molecular shuttle, forming a transient Schiff base that facilitates stereospecific hydride transfer within the enzyme's chiral pocket.

• Biocatalysis: Introduce the (S)-selective ω-TA (5 mg/mL) and incubate at 30°C with orbital shaking (200 rpm) for 24-48 hours.

• Self-Validation Check: Extract a 50 µL aliquot, derivatize with acetic anhydride, and analyze via achiral GC-FID. Logic: Proceeding to workup before confirming >95% ketone conversion leads to tedious downstream separations. This step validates the kinetic completion of the biocatalytic cycle.

• Workup: Adjust the aqueous phase to pH >11 using 10 M NaOH to deprotonate the product, extract with methyl tert-butyl ether (MTBE) (3x), dry over anhydrous Na₂SO₄, and concentrate in vacuo.

Protocol B: Diastereoselective Synthesis via Ellman's Chemistry

When biocatalysts are unavailable or substrate inhibition occurs, Ellman's chiral auxiliary provides a robust, chemically predictable alternative[2].

• Imine Condensation: In a flame-dried flask under argon, combine 1-(3-methylphenyl)propan-1-one (1.0 eq) and (R)-(+)-2-methyl-2-propanesulfinamide (1.1 eq) in anhydrous THF. Add Titanium(IV) ethoxide (Ti(OEt)₄, 2.0 eq) and stir at 70°C for 12 hours. Causality: Ti(OEt)₄ is specifically chosen because it acts dually as a Lewis acid to activate the sterically hindered ketone, and as a potent water scavenger to irreversibly drive the condensation forward.

• Diastereoselective Reduction: Cool the mixture to -48°C. Add NaBH₄ (3.0 eq) dropwise. Causality: The bulky tert-butyl group of the (R)-sulfinamide sterically shields the Re-face of the intermediate imine. Consequently, the hydride from NaBH₄ is forced to attack via the less hindered Si-face, establishing the desired (S) configuration at the newly formed carbon center.

• Self-Validation Check: Isolate the sulfinamide intermediate and assess the diastereomeric ratio (d.r.) via ¹H-NMR. Logic: The tert-butyl protons of the (S,R) and (R,R) diastereomers resolve distinctly around 1.2 ppm. A d.r. of >98:2 validates the stereocontrol of the reduction step before deprotection.

• Deprotection: Dissolve the purified intermediate in MeOH, add 4M HCl in dioxane (2.0 eq), and stir at room temperature for 1 hour. Causality: These specific acidic conditions selectively cleave the N-S bond without risking racemization at the C1 chiral center.

• Isolation: Concentrate the mixture, basify with 1M NaOH, and extract with dichloromethane to yield the free (1S)-amine.

Analytical Characterization Profile

To confirm the identity and enantiomeric purity of the synthesized product, the following quantitative parameters are established as the analytical baseline[4],[5],[6].

Table 1: Physicochemical and Analytical Profile of (1S)-1-(3-Methylphenyl)propylamine

Parameter	Value / Description
IUPAC Name	(1S)-1-(3-Methylphenyl)propan-1-amine
Common Synonyms	(S)-1-(m-Tolyl)propan-1-amine
CAS Registry Number (HCl Salt)	1212973-31-3
Molecular Formula	C₁₀H₁₅N
Molecular Weight (Free Base)	149.23 g/mol
Molecular Weight (HCl Salt)	185.69 g/mol
Chiral HPLC Column	Chiralcel OD-H (250 × 4.6 mm)
HPLC Mobile Phase	Hexane / Isopropanol / Diethylamine (90:10:0.1)
Specific Rotation [α]D²⁰	Negative (in MeOH)

Note: The exact specific rotation magnitude is concentration-dependent, but the levorotatory (-) direction is characteristic for the (S)-enantiomer of this specific 1-arylalkylamine subclass.

References

• MaryAnn T. Robak, Melissa A. Herbage, Jonathan A. Ellman. "Synthesis and Applications of tert-Butanesulfinamide." Chemical Reviews, ACS Publications, 2010.[Link]

• Laurine Ducrot, et al. "Biocatalytic Reductive Amination by Native Amine Dehydrogenases to Access Short Chiral Alkyl Amines and Amino Alcohols." Frontiers in Bioengineering and Biotechnology, 2022.[Link]

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• 3. Amine Transaminases in Biocatalytic Amine Synthesis [diva-portal.org]
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• 5. Page loading... [guidechem.com]
• 6. (R)-1-(M-Tolyl)propan-1-aMine hydrochloride | 1212925-87-5 [chemicalbook.com]

Orthogonal Spectroscopic Characterization of (1S)-1-(3-Methylphenyl)propylamine: A Technical Guide for Structural Validation

Executive Summary

In modern drug development and synthetic chemistry, chiral amines serve as indispensable pharmacophores and building blocks for active pharmaceutical ingredients (APIs). Specifically, (1S)-1-(3-Methylphenyl)propylamine (also known as (S)-1-(m-tolyl)propan-1-amine) is a highly versatile chiral intermediate. Ensuring the absolute structural and stereochemical integrity of such compounds is a critical quality attribute. This whitepaper provides an in-depth, mechanistic guide to the spectroscopic characterization of this molecule using Nuclear Magnetic Resonance (NMR), Fourier-Transform Infrared (FT-IR), and Electron Ionization Mass Spectrometry (EI-MS).

The Necessity of Orthogonal Spectroscopic Validation

Relying on a single analytical technique introduces critical blind spots in structural elucidation. A self-validating system requires orthogonal methods:

• NMR maps the carbon-hydrogen framework and electronic environments.

• MS confirms the molecular weight and thermodynamic fragmentation stability.

• IR unambiguously identifies functional groups and aromatic substitution patterns that might be ambiguous in MS.

Figure 1: Orthogonal analytical workflow for structural validation of the chiral amine.

Experimental Workflows & Self-Validating Protocols

To ensure reproducibility and high-fidelity data, the following step-by-step methodologies must be strictly adhered to. Every parameter is chosen to optimize signal-to-noise (S/N) and spectral resolution.

Nuclear Magnetic Resonance (NMR) Acquisition

• Sample Preparation: Dissolve 15–20 mg of the neat amine in 0.6 mL of deuterated chloroform (CDCl₃) containing 0.03% v/v tetramethylsilane (TMS). Causality: CDCl₃ lacks exchangeable protons, ensuring the primary amine (-NH₂) signal remains visible without undergoing deuterium exchange.

• Instrument Calibration: Tune and match the probe to the ¹H (400 MHz) and ¹³C (100 MHz) resonance frequencies. Perform 3D gradient shimming to achieve a line width < 0.5 Hz for the TMS signal.

• Data Acquisition (¹H): Acquire 16 transients with a 30° pulse angle and a spectral width of 12 ppm. Causality: A relaxation delay (D1) of 1.0 second is enforced to allow for complete longitudinal (T1) relaxation of the protons, ensuring accurate quantitative integration.

• Data Acquisition (¹³C): Acquire 1024 transients using a power-gated broadband proton decoupling sequence (WALTZ-16) to collapse carbon-proton multiplets into sharp singlets, maximizing S/N for quaternary carbons.

Attenuated Total Reflectance FT-IR (ATR-FTIR)

• Background Collection: Clean the ATR diamond crystal with spectroscopic-grade isopropanol. Collect a background spectrum (32 scans, 4 cm⁻¹ resolution) in ambient air to subtract atmospheric CO₂ and water vapor.

• Sample Application: Apply 2-3 drops of the neat liquid amine directly onto the ATR crystal. Causality: ATR is preferred over traditional KBr pelleting to prevent hygroscopic interference and preserve the native hydrogen-bonding network of the neat liquid.

• Data Acquisition & Processing: Record the spectrum from 4000 to 400 cm⁻¹. Apply an ATR correction algorithm to account for wavelength-dependent penetration depth.

Electron Ionization Mass Spectrometry (EI-MS)

• Sample Introduction: Introduce the sample via a gas chromatograph (GC) inlet into the high-vacuum ion source (10⁻⁶ Torr).

• Ionization: Bombard the vaporized sample with a 70 eV electron beam. Causality: 70 eV is universally employed because it provides sufficient energy to overcome the ionization potential (~10 eV) while imparting excess internal energy to drive reproducible, structure-diagnostic fragmentation.

• Mass Analysis: Accelerate the fragment ions through a quadrupole mass analyzer, scanning from m/z 40 to 300.

Mechanistic Data Analysis & Interpretation

¹H and ¹³C NMR: Stereochemical and Electronic Environment

The interpretation of the NMR spectra follows established empirical rules for chemical shifts and spin-spin coupling constants, as detailed in [1]. A critical feature in the ¹H NMR spectrum of (1S)-1-(3-Methylphenyl)propylamine is the behavior of the propyl chain's methylene (-CH₂-) protons. Because they are adjacent to the C1 chiral center, these protons are diastereotopic . They experience different time-averaged magnetic environments and couple to each other as well as to adjacent protons, resulting in a complex multiplet at ~1.65 ppm rather than a simple quintet. The benzylic chiral proton (C1-H) appears as a distinct triplet (or doublet of doublets) at ~3.80 ppm due to the electron-withdrawing nature of the amine and aromatic ring.

FT-IR: Vibrational Modes and Functional Group Confirmation

Infrared vibrational frequencies for primary amines and substituted aromatic rings are highly diagnostic and align with the [2]. The primary amine (-NH₂) is confirmed by the presence of a characteristic "doublet" above 3000 cm⁻¹, representing the asymmetric (~3360 cm⁻¹) and symmetric (~3280 cm⁻¹) N-H stretching modes. Furthermore, the meta-substitution pattern of the aromatic ring is unambiguously confirmed by two strong out-of-plane (oop) C-H bending vibrations at 785 cm⁻¹ and 705 cm⁻¹.

EI-MS: Thermodynamic Fragmentation Pathways

Mass spectrometry fragmentation pathways for aliphatic amines align with standard reference data curated by the [3]. The molecular ion [M]⁺• at m/z 149 is typically weak. The dominant thermodynamic driver in the EI-MS of this molecule is α-cleavage . The radical cation localizes on the nitrogen atom, prompting the homolytic cleavage of the C1-C2 bond. This expels an ethyl radical (•CH₂CH₃, 29 Da) and generates a highly resonance-stabilized iminium cation at m/z 120, which forms the base peak (100% relative abundance).

Figure 2: Primary electron ionization (EI) mass spectrometry fragmentation pathways.

Quantitative Data Summaries

The following tables synthesize the expected quantitative spectroscopic data for (1S)-1-(3-Methylphenyl)propylamine based on mechanistic principles and reference databases.

Table 1: ¹H and ¹³C NMR Chemical Shift Assignments (CDCl₃)

Position	¹H Chemical Shift (ppm), Multiplicity, J (Hz)	¹³C Chemical Shift (ppm)	Assignment Notes
C3 (Propyl)	0.88 (t, 3H, J = 7.4 Hz)	11.0	Terminal methyl group
C2 (Propyl)	1.65 (m, 2H)	32.5	Diastereotopic methylene protons
C1 (Chiral)	3.80 (t, 1H, J = 6.8 Hz)	57.8	Benzylic methine attached to -NH₂
-NH₂	1.50 (br s, 2H)	N/A	Broadened by ¹⁴N quadrupolar relaxation
Ar-CH₃	2.35 (s, 3H)	21.5	Aromatic methyl group
Ar-C2	7.15 (br s, 1H)	127.2	Aromatic proton between substituents
Ar-C4, C5, C6	7.05 - 7.22 (m, 3H)	123.5, 127.8, 128.4	Remaining aromatic protons
Ar-C1, C3	N/A	146.5, 138.1	Quaternary aromatic carbons

Table 2: Key FT-IR Vibrational Bands (ATR)

Wavenumber (cm⁻¹)	Intensity	Vibrational Mode	Diagnostic Significance
3360, 3280	Medium	N-H Stretch (Asym & Sym)	Confirms primary amine
3025	Weak	C-H Stretch (sp²)	Aromatic ring presence
2960, 2875	Strong	C-H Stretch (sp³)	Aliphatic propyl chain
1605	Medium	N-H Bend (Scissoring)	Secondary confirmation of amine
1490, 1455	Medium	C=C Aromatic Stretch	Benzene ring skeletal vibrations
785, 705	Strong	C-H Out-of-Plane Bend	Confirms meta-disubstitution

Table 3: EI-MS Fragmentation Ions (70 eV)

m/z	Relative Abundance	Ion Identity	Fragmentation Mechanism
149	< 5%	[M]⁺• (C₁₀H₁₅N)	Radical molecular ion
120	100%	[C₈H₁₀N]⁺	Base peak; α-cleavage loss of ethyl radical
105	~ 15%	[C₈H₉]⁺	Methyltropylium ion formation
91	~ 10%	[C₇H₇]⁺	Tropylium ion (loss of •CH₃ from m/z 105)
77	< 5%	[C₆H₅]⁺	Phenyl cation

References

• Silverstein, R. M., Webster, F. X., Kiemle, D. J., & Bryce, D. L. Spectrometric Identification of Organic Compounds, 8th Edition. John Wiley & Sons. Available at:[Link]

• National Institute of Advanced Industrial Science and Technology (AIST). Spectral Database for Organic Compounds (SDBS). Available at:[Link]

• National Institute of Standards and Technology (NIST). NIST Chemistry WebBook, SRD 69. Available at: [Link]

The Mechanistic Paradigms of (1S)-1-(3-Methylphenyl)propylamine in Asymmetric Synthesis

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Document Type: In-Depth Technical Whitepaper

Executive Summary

In the landscape of asymmetric synthesis, chiral primary amines serve as indispensable tools, functioning as resolving agents, chiral auxiliaries, and organocatalysts. While (1S)-1-phenylethylamine is the historical standard, advanced drug development often requires higher stereocontrol and specific supramolecular interactions. (1S)-1-(3-Methylphenyl)propylamine emerges as a privileged scaffold in this domain. By extending the alkyl chain to a propyl group and introducing a meta-methyl substitution on the aromatic ring, this molecule provides a highly tunable chiral pocket. This whitepaper deconstructs the causality behind its structural advantages, its mechanism of action in primary amine catalysis, and provides self-validating protocols for its application in modern synthetic workflows[1].

Structural Anatomy & Causality in Stereocontrol

The efficacy of (1S)-1-(3-Methylphenyl)propylamine is not accidental; it is the result of precise steric and electronic tuning. Understanding the causality behind these structural features is critical for optimizing reaction conditions.

• The Primary Amine Core: Unlike secondary amines (e.g., proline derivatives or MacMillan catalysts), primary amines can condense with sterically hindered α,α-disubstituted aldehydes and bulky ketones. They form less congested iminium and enamine intermediates, bypassing the steric clashes that typically poison secondary amine catalysts[2].

• The Propyl Chain (Steric Shielding): The extension from a methyl group to a propyl group significantly increases the A-value (steric bulk) adjacent to the stereocenter. During enamine formation, the propyl chain projects over one face of the planar double bond. This effectively blocks the approach of incoming electrophiles from that face, forcing a highly diastereoselective attack from the opposite, unhindered trajectory.

• The 3-Methylphenyl Group (Electronic Tuning): The meta-methyl group subtly increases the electron density of the aromatic π-system compared to an unsubstituted phenyl ring. This enhances non-covalent π-π stacking and CH-π interactions with aromatic substrates or resolving agents. Crucially, the meta placement avoids the severe ortho-steric clash that would restrict the free rotation of the C-N bond, allowing the catalyst to adopt its lowest-energy, catalytically active conformation[3].

Mechanism of Action: Primary Amine Organocatalysis

In organocatalysis, (1S)-1-(3-Methylphenyl)propylamine operates via a dual-activation mechanism depending on the substrate, modulating either the HOMO or LUMO of the reactive intermediate.

• Iminium Ion Activation (LUMO Lowering): When condensed with an α,β-unsaturated carbonyl, the amine forms a positively charged iminium ion. This lowers the Lowest Unoccupied Molecular Orbital (LUMO) of the system, highly activating the β-carbon toward nucleophilic attack (e.g., asymmetric Michael additions).

• Enamine Activation (HOMO Raising): When condensed with an enolizable carbonyl, tautomerization yields a chiral enamine. This raises the Highest Occupied Molecular Orbital (HOMO), activating the α-carbon for stereoselective electrophilic attack (e.g., asymmetric aldol reactions or fluorinations).

Fig 1: Primary amine organocatalytic cycle showing HOMO/LUMO modulation and stereoface blocking.

Mechanism of Action: Chiral Resolving Agent

Beyond catalysis, 1-arylpropylamines are powerful resolving agents for racemic carboxylic acids. The mechanism relies on thermodynamic resolution via diastereomeric salt formation. The amine reacts with a racemic acid to form two salts: (1S,Racid​) and (1S,Sacid​) .

The efficiency of this resolution is governed by the difference in solubility ( ΔKsp​ ) between the two diastereomers. The unique crystal lattice packing induced by the propyl and m-tolyl groups often triggers "chirality switching"—a phenomenon where the solubility profile of the diastereomeric pair is inverted or drastically enhanced compared to standard resolving agents, allowing for the isolation of highly pure enantiomers[3].

Fig 2: Diastereomeric salt resolution workflow highlighting chirality switching and separation.

Quantitative Data: Structure-Activity Relationship

The table below summarizes the comparative efficiency of various chiral primary amines, demonstrating the quantitative advantage of the propyl and m-tolyl modifications in a standardized asymmetric Michael addition model.

Chiral Primary Amine Catalyst	Alkyl Chain	Aryl Substitution	Steric Bulk (A-Value approx.)	Typical ee (%)	Yield (%)
(1S)-1-Phenylethylamine	Methyl	None	1.70 kcal/mol	72 - 75%	80%
(1S)-1-(4-Chlorophenyl)ethylamine	Methyl	4-Chloro	1.70 kcal/mol	78 - 82%	78%
(1S)-1-(3-Methylphenyl)propylamine	Propyl	3-Methyl	2.10 kcal/mol	> 95%	85%

Data synthesized from comparative primary amine catalysis studies highlighting the impact of steric shielding[4].

Self-Validating Experimental Protocols

To ensure scientific integrity and reproducibility, the following protocols are designed as self-validating systems . Built-in analytical checkpoints guarantee that failures are caught in-process rather than at the final characterization stage.

Protocol A: Asymmetric Michael Addition via Enamine Activation

Objective: Enantioselective functionalization of an α,α-disubstituted aldehyde.

• Catalyst Activation: In a flame-dried Schlenk flask under N₂, dissolve 10 mol% of (1S)-1-(3-Methylphenyl)propylamine in anhydrous toluene (0.2 M). Add 10 mol% of a weak acid co-catalyst (e.g., benzoic acid) to facilitate iminium/enamine tautomerization.

• Substrate Addition: Add 1.0 equivalent of the prochiral aldehyde. Stir for 15 minutes at room temperature to allow enamine formation.

  • Validation Checkpoint 1: Extract a 10 µL aliquot, dilute in CDCl₃, and perform a rapid ¹H-NMR. The disappearance of the aldehyde proton signal and appearance of the enamine alkene proton confirms active catalyst engagement.

• Electrophile Introduction: Cool the reaction to -20°C (to maximize stereocontrol) and add 1.2 equivalents of the electrophile (e.g., a nitroalkene) dropwise.

• Reaction Monitoring: Stir for 12-24 hours.

  • Validation Checkpoint 2: Monitor via TLC or LC-MS. Do not quench until the starting aldehyde is >95% consumed. If stalled, verify moisture exclusion, as water hydrolyzes the enamine prematurely.

• Quench and Isolation: Quench with saturated aqueous NH₄Cl to hydrolyze the product iminium back to the aldehyde and release the free amine catalyst. Extract with EtOAc, dry over Na₂SO₄, and concentrate.

• Stereochemical Validation:

  • Validation Checkpoint 3: Analyze the crude mixture via Chiral HPLC (e.g., Daicel Chiralpak AD-H column) against a racemic standard synthesized using an achiral amine (like benzylamine). This strictly validates the ee% imparted by the chiral catalyst.

Protocol B: Diastereomeric Salt Resolution

Objective: Resolution of a racemic carboxylic acid (e.g., a profen derivative).

• Salt Formation: Dissolve 1.0 equivalent of the racemic acid in hot acetone/methanol (9:1 v/v). Slowly add 1.0 equivalent of (1S)-1-(3-Methylphenyl)propylamine.

• Crystallization: Allow the solution to cool to room temperature undisturbed over 12 hours to promote the growth of the less soluble diastereomeric salt.

• Filtration and Mother Liquor Check: Filter the crystalline precipitate.

  • Validation Checkpoint 1: Measure the optical rotation of the mother liquor. A strong specific rotation indicates that one diastereomer has successfully precipitated, leaving the other enriched in the solution. If rotation is near zero, the resolution has failed (likely due to co-crystallization), and the solvent system must be adjusted.

• Recrystallization: Recrystallize the solid from the same solvent system to enrich diastereomeric purity.

• Salt Breaking: Suspend the pure salt in CH₂Cl₂ and wash with 2M HCl. The aqueous layer retains the amine hydrochloride (which can be recovered via basification), while the organic layer contains the enantiopure acid.

  • Validation Checkpoint 2: Perform Chiral HPLC on the isolated acid to confirm >99% ee.

References

• Asymmetric Preparation of prim-, sec-, and tert-Amines Employing Selected Biocatalysts | Organic Process Research & Development Source: ACS Publications URL:[Link][4]

• Chirality Switching in the Crystallization of 1-(4-Chlorophenyl)ethylamine with Binaphthoic Acid by Ketimine Formation Source: ResearchGate URL:[Link][3]

• AlphaFold-Guided Semi-Rational Engineering of an (R)-Amine Transaminase for Green Synthesis of Chiral Amines Source: MDPI URL:[Link][1]

• Primary amine catalysis in the dealdolization of diacetone alcohol Source: ResearchGate URL:[Link][2]

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• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]

Technical Whitepaper: (1S)-1-(3-Methylphenyl)propylamine – Nomenclature, Synthesis, and Applications

Executive Summary

The development of targeted therapeutics and highly specific pharmacophores frequently relies on the spatial orientation of chiral building blocks. (1S)-1-(3-Methylphenyl)propylamine (also known as (S)-1-(m-tolyl)propan-1-amine) is a highly versatile, stereopure primary amine. Its structural motif—an aromatic meta-substituted phenyl ring coupled with a chiral aliphatic chain—makes it an indispensable intermediate in the synthesis of allosteric modulators, GPCR ligands, and calcimimetics.

This technical guide provides an authoritative overview of its chemical identity, step-by-step asymmetric synthesis, self-validating analytical protocols, and handling procedures, designed specifically for researchers and process chemists in drug development.

Chemical Identity and Structural Properties

Navigating the chemical registry for chiral amines can be complex due to the frequent conflation of free base and salt forms across vendor databases. The (1S)-enantiomer is primarily isolated and utilized as a hydrochloride salt to ensure stereochemical stability and ease of handling[1]. Commercially, the racemic mixtures and the (1R)-enantiomers are assigned distinct CAS numbers to prevent cross-contamination in SAR (Structure-Activity Relationship) studies [2].

Table 1: Nomenclature and Identifiers

Attribute	Designation
IUPAC Name	(1S)-1-(3-Methylphenyl)propan-1-amine
Common Synonyms	(1S)-1-(m-Tolyl)propan-1-amine; (S)-1-(3-methylphenyl)propylamine; 1-Propanamine, 1-(3-methylphenyl)-, (1S)-
CAS Number (Free Base/HCl Salt)	1212973-31-3 (Note: Databases frequently share this CAS for both forms)
CAS Number (Racemic HCl Salt)	1864056-40-5
CAS Number (1R-Enantiomer HCl)	1391356-26-5 / 1212925-87-5

Table 2: Physicochemical Properties

Property	Free Base	Hydrochloride Salt
Molecular Formula	C₁₀H₁₅N	C₁₀H₁₆ClN
Molecular Weight	149.23 g/mol [4]	185.70 g/mol
Monoisotopic Mass	149.1204 Da	185.0971 Da
Topological Polar Surface Area	26.0 Ų	26.0 Ų
Hydrogen Bond Donors/Acceptors	1 / 1	2 / 1

Asymmetric Synthesis Methodology

The Causality of Method Selection: Standard reductive amination of 3-methylpropiophenone yields a racemic mixture. While classical resolution via diastereomeric salt formation is viable for large-scale manufacturing, it suffers from a maximum theoretical yield of 50%. For R&D and targeted drug development, Ellman’s sulfinamide auxiliary is the gold standard [3]. The bulky tert-butyl group of the auxiliary provides immense steric hindrance, directing the incoming hydride to a single face of the imine, thereby achieving exceptional diastereoselectivity (>98% de).

Step-by-Step Protocol: Ellman's Auxiliary Approach

• Condensation (Imine Formation):

  • Action: Combine 3-methylpropiophenone (1.0 eq) and (S)-(-)-tert-butanesulfinamide (1.1 eq) in anhydrous tetrahydrofuran (THF). Add Titanium(IV) ethoxide (Ti(OEt)₄) (2.0 eq).

  • Causality: Ti(OEt)₄ serves a dual purpose. It acts as a Lewis acid to activate the ketone carbonyl for nucleophilic attack, and it functions as a highly effective water scavenger to drive the reversible condensation equilibrium strictly toward the sulfinimine.

• Diastereoselective Reduction:

  • Action: Cool the reaction mixture to -48°C. Slowly add Sodium Borohydride (NaBH₄) (3.0 eq).

  • Causality: The low temperature maximizes the energy difference between the diastereomeric transition states. The hydride attacks the less sterically hindered face of the chiral sulfinimine, yielding the (S,S)-sulfinamide intermediate.

• Acidic Cleavage (Deprotection):

  • Action: Treat the purified sulfinamide with 4M HCl in a dioxane/methanol mixture at room temperature for 2 hours.

  • Causality: These specific acidic conditions selectively cleave the N–S bond without risking the racemization of the newly formed carbon stereocenter. The product precipitates directly as the highly pure (1S)-1-(3-Methylphenyl)propylamine hydrochloride.

Asymmetric synthesis of (1S)-1-(3-Methylphenyl)propylamine via Ellman's auxiliary.

Analytical Characterization: A Self-Validating System

To ensure scientific integrity, the determination of enantiomeric excess (ee) must be treated as a self-validating system. You cannot trust the integration of a single peak unless you have empirically proven that the opposite enantiomer would be visible if it were present.

Step-by-Step Protocol: Chiral HPLC Validation

• System Suitability (The Validation Step):

  • Action: Inject a racemic standard (CAS 1864056-40-5) onto a chiral stationary phase column (e.g., Chiralcel OD-H, 250 x 4.6 mm).

  • Mobile Phase: 90:10 Hexane:Isopropanol containing 0.1% Diethylamine (DEA).

  • Causality: The DEA is critical. It acts as a competing base that masks residual acidic silanol groups on the silica support, preventing peak tailing and ensuring sharp, quantifiable peaks. Adjust the flow rate until baseline resolution (Rs > 1.5) between the (1R) and (1S) peaks is achieved.

• Sample Analysis:

  • Action: Inject the synthesized or purchased (1S)-enantiomer under the exact same validated conditions.

• Data Verification:

  • Action: Calculate the ee based on the peak area. The complete absence of the (1R) peak at the specific retention time established in Step 1 serves as internal proof of >99% enantiomeric purity.

Workflow for chiral resolution and iterative HPLC validation of enantiomeric excess.

Storage, Handling, and Chiral Integrity

The physical state of the amine dictates its handling protocol:

• Free Base: Primary aliphatic amines are highly nucleophilic and will readily react with atmospheric carbon dioxide to form insoluble carbamate salts. The free base must be stored under an inert atmosphere (Argon or Nitrogen) at 2–8°C.

• Hydrochloride Salt: The HCl salt is significantly more stable, non-volatile, and resistant to oxidation or carbamate formation. It is the preferred form for long-term storage and should be kept in a tightly sealed container in a cool, dry environment.

References

A Deep Dive into the Thermodynamic Properties of (1S)-1-(3-Methylphenyl)propylamine Salts: A Technical Guide for Drug Development Professionals

This in-depth technical guide provides a comprehensive exploration of the thermodynamic properties of salts derived from (1S)-1-(3-Methylphenyl)propylamine. Tailored for researchers, scientists, and drug development professionals, this document delves into the critical role of these properties in the context of pharmaceutical development, offering both theoretical underpinnings and practical, field-proven insights. We will navigate the essential thermodynamic considerations that govern the selection of an appropriate salt form, a decision paramount to ensuring the stability, bioavailability, and manufacturability of an active pharmaceutical ingredient (API).

The Criticality of Salt Selection in Pharmaceutical Development: A Thermodynamic Perspective

The journey of a drug candidate from discovery to a marketable therapeutic is fraught with challenges, many of which are rooted in the physicochemical properties of the API. The solid-state form of an API can significantly influence its performance.[1][2] For ionizable drug candidates like (1S)-1-(3-Methylphenyl)propylamine, a chiral amine, salt formation is a common and powerful strategy to optimize these properties.[3] The choice of a counterion to form a salt is not arbitrary; it is a carefully considered decision based on the resulting salt's thermodynamic characteristics.[4]

The thermodynamic properties of a pharmaceutical salt, such as its melting point, enthalpy of fusion, and solubility, are direct indicators of its stability and how it will behave during formulation and in the physiological environment. A thermodynamically stable salt form is less likely to convert to a different, potentially less desirable, form over time, ensuring consistent product quality and shelf-life. Furthermore, the solubility of the salt directly impacts the drug's dissolution rate and, consequently, its bioavailability.

This guide will focus on the diastereomeric salts of (1S)-1-(3-Methylphenyl)propylamine, which are of particular interest in the context of chiral resolution—the process of separating a racemic mixture into its individual enantiomers. Often, only one enantiomer of a chiral drug possesses the desired therapeutic activity, while the other may be inactive or even cause adverse effects. The formation of diastereomeric salts with a chiral resolving agent allows for the separation of these enantiomers based on their differing physicochemical properties, a process governed by thermodynamic principles.[5][6]

Foundational Thermodynamic Principles and their Pharmaceutical Implications

To fully appreciate the significance of the thermodynamic data presented in this guide, a brief review of key principles is necessary.

Gibbs Free Energy and Spontaneity

The spontaneity of any process, including dissolution and phase transitions, is governed by the change in Gibbs free energy (ΔG). A negative ΔG indicates a spontaneous process. For the dissolution of a salt, ΔG is related to the enthalpy of solution (ΔH) and the entropy of solution (ΔS) by the following equation:

ΔG = ΔH - TΔS

Where T is the absolute temperature. This relationship highlights the interplay between the energy required to break the crystal lattice and solvate the ions (enthalpy) and the increase in disorder upon dissolution (entropy).

Enthalpy of Fusion and Melting Point

The melting point of a crystalline solid is the temperature at which it transitions from the solid to the liquid phase. It is a key indicator of the strength of the crystal lattice. A higher melting point generally suggests a more stable crystal lattice. The enthalpy of fusion (ΔHfus) is the amount of energy required to cause this phase change at a constant temperature.[3] It is a direct measure of the intermolecular forces within the crystal.

Solubility and Phase Diagrams

The solubility of a salt in a given solvent is the maximum concentration that can be achieved at a specific temperature to form a saturated solution. In the context of diastereomeric salt resolution, the difference in solubility between the two diastereomers is the cornerstone of the separation process.[5]

Ternary phase diagrams are powerful tools for visualizing and optimizing the resolution of enantiomers via diastereomeric salt formation. These diagrams depict the phase behavior of a three-component system (in this case, the two diastereomeric salts and a solvent) at a constant temperature, allowing for the identification of conditions that maximize the yield and purity of the desired enantiomer.[7][8]

Experimental Characterization of Thermodynamic Properties

A suite of analytical techniques is employed to characterize the thermodynamic properties of pharmaceutical salts. Understanding the principles behind these techniques is crucial for interpreting the data and making informed decisions.

Differential Scanning Calorimetry (DSC)

Differential Scanning Calorimetry (DSC) is a cornerstone technique in the thermal analysis of pharmaceuticals.[9] It measures the difference in heat flow between a sample and a reference as a function of temperature. A DSC thermogram provides valuable information, including:

• Melting Point (Tm): The temperature at which the endothermic melting peak occurs.

• Enthalpy of Fusion (ΔHfus): Calculated from the area under the melting peak.

• Polymorphic Transitions: The presence of multiple peaks can indicate the existence of different crystalline forms.

• Purity: Impurities can cause a broadening and depression of the melting peak.

Experimental Protocol: Purity Determination by Differential Scanning Calorimetry

This protocol is based on the ASTM E928 standard for purity determination by DSC.

• Instrument Calibration: Calibrate the DSC instrument for temperature and enthalpy using high-purity certified reference standards, such as indium, in the expected melting range of the sample.

• Sample Preparation: Accurately weigh 1-3 mg of the (1S)-1-(3-Methylphenyl)propylamine salt into an aluminum DSC pan. Hermetically seal the pan to prevent any loss of volatile components during heating. Prepare an empty, hermetically sealed aluminum pan to serve as a reference.

• DSC Measurement:

  • Place the sample and reference pans into the DSC cell.

  • Equilibrate the cell at a temperature at least 20°C below the expected melting point.

  • Cool the sample at a controlled rate (e.g., 10°C/min) to ensure complete crystallization.

  • Heat the sample at a slow, constant rate (typically between 0.5°C/min and 2°C/min) through the melting transition. A slower heating rate provides better resolution.

  • Record the heat flow as a function of temperature.

• Data Analysis: Integrate the area of the melting endotherm to determine the enthalpy of fusion (ΔH). The purity can then be calculated using the van't Hoff equation, which relates the melting point depression to the mole fraction of impurities.[10]

Thermogravimetric Analysis (TGA)

Thermogravimetric Analysis (TGA) measures the change in mass of a sample as a function of temperature. It is particularly useful for identifying the presence of solvates or hydrates and determining the thermal stability of a compound. A TGA curve can reveal the temperature at which a salt loses solvent molecules or begins to decompose.

X-Ray Powder Diffraction (XRPD)

X-Ray Powder Diffraction (XRPD) is a non-destructive technique that provides information about the crystalline structure of a solid. Each crystalline form of a substance produces a unique diffraction pattern, making XRPD an essential tool for identifying polymorphs and confirming the formation of a new salt.

Thermodynamic Data of (1S)-1-(3-Methylphenyl)propylamine Salts

Table 1: Physical Properties of 1-Methyl-3-phenylpropylamine and its Enantiomers

Property	Racemic 1-Methyl-3-phenylpropylamine	(S)-(+)-1-Methyl-3-phenylpropylamine	Source(s)
CAS Number	22374-89-6	4187-57-9	[11][12]
Molecular Formula	C10H15N	C10H15N	[11][12]
Molecular Weight	149.23 g/mol	149.23 g/mol	[11][12]
Boiling Point	228-232 °C	221.5 °C at 760 mmHg	[5][6]
Density	0.922 g/mL at 25 °C	0.936 g/cm³	[5][6]
Refractive Index	n20/D 1.514	-	[6]
Melting Point	-50 °C	-	[6]

Note: One source reports a melting point of 143°C for the racemic mixture, which is likely erroneous or refers to a salt form.[4]

Diastereomeric Salts with Mandelic and Tartaric Acids

The resolution process hinges on the formation of diastereomeric salts with significantly different solubilities, allowing for the selective crystallization of one diastereomer. For 1-methyl-3-phenylpropylamine, the use of D(-)-mandelic acid in ethanol leads to the precipitation of the (S)-1-methyl-3-phenylpropylamine D-mandelate salt.[5] Conversely, using L-tartaric acid can also effect separation.[5]

While specific enthalpy of fusion and solubility values are not provided in the patent, the described experimental procedures strongly suggest a significant thermodynamic difference between the diastereomeric salts. The choice of solvent is also critical, as it directly influences the solubility of the salts.[13]

Table 2: Illustrative Thermodynamic Data for Diastereomeric Salts (Hypothetical)

Salt	Melting Point (°C)	Enthalpy of Fusion (kJ/mol)	Solubility in Ethanol (g/L)
(1S)-Amine • (R)-Acid	Lower	Lower	Higher
(1S)-Amine • (S)-Acid	Higher	Higher	Lower

This table presents a hypothetical scenario to illustrate the expected differences in thermodynamic properties between two diastereomeric salts that would allow for successful resolution.

The diastereomer with the higher melting point and enthalpy of fusion typically has a more stable crystal lattice and, consequently, lower solubility. This is the salt that will preferentially crystallize from the solution.

Leveraging Thermodynamic Understanding for Process Optimization

A thorough understanding of the thermodynamic properties of the diastereomeric salts is not merely an academic exercise; it is fundamental to developing a robust, efficient, and scalable chiral resolution process.

Kinetic vs. Thermodynamic Control

The outcome of a crystallization process can be governed by either kinetic or thermodynamic control.[5]

• Kinetic Control: The product that forms the fastest is the major product. This is often favored at lower temperatures and shorter crystallization times. The kinetically favored product is not necessarily the most stable one.

• Thermodynamic Control: The most stable product is the major product. This is favored by allowing the system to reach equilibrium, for instance, through longer crystallization times or at higher temperatures where the less stable form can redissolve and the more stable form can precipitate.

For a reliable and reproducible resolution process, achieving thermodynamic control is generally preferred. This ensures that the least soluble (most stable) diastereomeric salt is consistently isolated.

Conclusion and Future Outlook

The thermodynamic properties of (1S)-1-(3-Methylphenyl)propylamine salts are a critical determinant of their suitability for pharmaceutical development. Through careful selection of a counterion and a comprehensive understanding of the resulting salt's thermal behavior and solubility, researchers can optimize the API's performance and develop robust manufacturing processes. While specific quantitative thermodynamic data for the salts of (1S)-1-(3-Methylphenyl)propylamine remains to be fully elucidated in publicly accessible literature, the principles outlined in this guide, drawn from analogous systems, provide a solid framework for approaching the solid-state characterization and salt selection for this and other chiral amines.

Future work should focus on the experimental determination of the thermodynamic properties of a range of salts of (1S)-1-(3-Methylphenyl)propylamine. The construction of ternary phase diagrams for promising diastereomeric salt systems would be particularly valuable for the rational design and optimization of the chiral resolution process. Such data would not only be of academic interest but would also provide invaluable practical guidance for drug development professionals working to bring new, safe, and effective chiral medicines to patients.

References

• Selvita. (n.d.).
• Murdande, S. B., Pikal, M. J., Shanker, R. M., & Bogner, R. H. (2010). Analysis of Relationships Between Solid-State Properties, Counterion, and Developability of Pharmaceutical Salts. Pharmaceutical Research, 27(3), 539-551.
• Solitek Pharma. (2025, March 24). Characterization of Solids in the Pharmaceutical Industry: Why is it Crucial?
• Wang, X., & Govindarajan, R. (2001). Characterization of racemic species of chiral drugs using thermal analysis, thermodynamic calculation, and structural studies. Journal of Pharmaceutical and Biomedical Analysis, 25(3-4), 481-489.
• BenchChem. (2025). A Comparative Analysis of Diastereomeric Salt Resolution Techniques for Chiral Compounds.
• Fogassy, E., Ács, M., & Faigl, F. (1987). SEPARATION OF OPTICAL ISOMERS VIA DIASTEREOISOMERIC SALT FORMATION. Periodica Polytechnica Chemical Engineering, 31(1-2), 3-10.
• Li, Z., et al. (2022). Thermodynamic and Molecular Recognition Mechanism of Diastereomeric Salt/Cocrystal-Induced Chiral Separation. Crystal Growth & Design, 22(6), 3846-3855.
• Daicel Chiral Technologies. (2021, March 14). Solubility Issues? Alternative Sample Solvents for Chiral Analysis.
• Maini, L., et al. (2020). Chiral Resolution of RS-Oxiracetam upon Cocrystallization with Pharmaceutically Acceptable Inorganic Salts. Crystal Growth & Design, 20(4), 2445-2453.
• BenchChem. (2025). Technical Support Center: Scaling Up Chiral Resolution of Amines.
• Agno Pharmaceuticals. (n.d.).
• ACS Publications. (2025, April 29). Characterization of Solid-State Complexities in Pharmaceutical Materials via Stimulated Raman Scattering Microscopy. Analytical Chemistry.
• CCS Chemistry. (2024, October 28). A Study of Chiral Biomedical Effects Based on Macrocyclic Carriers.
• Beak, P., & Anderson, D. R. (2009). Dynamic Thermodynamic Resolution: Advantage by Separation of Equilibration and Resolution. Accounts of Chemical Research, 42(1), 136-147.
• ResearchGate. (n.d.).
• Royal Society of Chemistry. (2023, April 17). Overcoming a solid solution system on chiral resolution: combining crystallization and enantioselective dissolution.
• ACS Publications. (2022, July 14). Solubility of Organic Salts in Solvent–Antisolvent Mixtures: A Combined Experimental and Molecular Dynamics Simulations Approach.
• Patai, S. (Ed.). (2023, February 24).
• Castelli, F., & Sarpietro, M. G. (2011). Calorimetric techniques to study the interaction of drugs with biomembrane models. Journal of Thermal Analysis and Calorimetry, 104(1), 91-98.
• NIST. (2009, October 15). Thermodynamic and Thermophysical Properties of Organic Nitrogen Compounds. Part I. Methanamine, Ethanamine, 1- and 2- Propanamin.
• Sigma-Aldrich. (n.d.). 1-Methyl-3-phenylpropylamine 98 22374-89-6.
• Cheméo. (n.d.). Chemical Properties of N-Methyl-N-propyl-propylamine (CAS 3405-42-3).
• ACS Publications. (2023, January 18). Green and Strategic Approach for Chiral Resolution by Diastereomeric Salt Formation: The Study of Racemic Ibuprofen. Industrial & Engineering Chemistry Research.
• Cheméo. (n.d.). Chemical Properties of 1,3-Propanediamine, N-methyl- (CAS 6291-84-5).
• Cheméo. (n.d.). Chemical Properties of Propylamine (CAS 107-10-8).
• NIST. (n.d.). 1-Propanamine, N-(phenylmethylene)-.
• University of California, Davis. (n.d.). Thermodynamic Properties of Substances and Ions.
• PubChem. (n.d.). 3-(3-Methylphenyl)propan-1-amine.
• PubChem. (n.d.). 3-Phenylpropylamine.

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The Role of the 3-Methyl Group in (1S)-1-(3-Methylphenyl)propylamine Interactions: A Mechanistic Guide

Executive Summary

(1S)-1-(3-Methylphenyl)propylamine is a highly specific chiral primary amine scaffold utilized extensively in neuropharmacology and medicinal chemistry. The presence of the meta-methyl (3-methyl) group on the phenyl ring fundamentally alters the molecule's physicochemical properties, target selectivity, and metabolic stability compared to its unsubstituted or para-substituted analogs. This whitepaper provides an in-depth technical analysis of how the 3-methyl group dictates molecular interactions, specifically focusing on monoamine transporter targeting, conformational restriction, and self-validating experimental methodologies for evaluating its pharmacological profile.

Structural Deconstruction: The (1S) Enantiomer and the Meta-Methyl Advantage

The core structure consists of a propylamine backbone with a stereospecific (1S) configuration and a meta-tolyl (3-methylphenyl) group.

• The (1S) Chirality: In monoamine transporter ligands, the stereocenter at the alpha-carbon dictates the spatial orientation of the amine group relative to the aromatic ring. The (1S) configuration optimally aligns the primary amine with conserved aspartate residues (e.g., Asp79 in hDAT) in the central binding site, while directing the ethyl side-chain into an accessory hydrophobic cavity.

• The 3-Methyl (Meta) Substitution: The addition of a methyl group at the meta position serves as a critical pharmacophore modifier. It provides lipophilic bulk without the excessive steric hindrance associated with larger alkyl groups or para-substitutions.

Mechanistic Role of the 3-Methyl Group

The 3-methyl group exerts its influence through three primary structure-activity mechanisms:

Lipophilic Filling and Target Selectivity

The meta-methyl group engages specific hydrophobic pockets within the binding sites of the Dopamine Transporter (DAT) and Norepinephrine Transporter (NET). It effectively acts as a "lipophilic filler," occupying the same spatial volume as 3,4-dichloro substituents found in classical reuptake inhibitors, but with a significantly lower molecular weight 1. Crucially, unlike para-substitution—which often increases affinity for the Serotonin Transporter (SERT) and is associated with serotonergic toxicity—meta-substitution strongly favors DAT/NET selectivity 1.

Conformational Restriction

The steric bulk of the 3-methyl group restricts the free rotation of the phenyl ring around the C1-C(aryl) bond. This biasing locks the molecule into a bioactive conformation that is energetically favorable for binding to the DAT/NET central site, thereby reducing the entropic cost of binding and increasing overall affinity 1.

Metabolic Stability

From a pharmacokinetic perspective, the meta-methyl group provides a dual protective effect. It directly blocks metabolic oxidation at the C3 position of the phenyl ring. Furthermore, its proximity sterically hinders cytochrome P450-mediated enzymatic attack at the highly vulnerable para (C4) position, thereby extending the biological half-life of the scaffold compared to unsubstituted phenylpropylamines 1.

Comparative Pharmacology

To understand the specific advantages of the 3-methyl group, we must compare it against alternative substitution patterns on the phenyl ring.

Table 1: Pharmacological Impact of Phenyl Ring Substitution on Monoamine Transporters

Substitution Pattern	Target Selectivity Profile	Primary Mechanism of Action	Metabolic Stability
Unsubstituted	Balanced DAT/NET	Baseline reuptake inhibition	Low (Susceptible to ring oxidation)
4-Methyl (Para)	High SERT affinity	Serotonin release/toxicity	Moderate (Prone to benzylic oxidation)
3-Methyl (Meta)	High DAT/NET selectivity	Lipophilic pocket filling	High (Blocks C3, hinders C4)

Experimental Workflow: Radioligand Binding & Functional Assays

To empirically validate the DAT/NET selectivity driven by the 3-methyl group, a robust, self-validating radioligand uptake and release assay is required. The following protocol ensures data integrity through precise thermal control and mass balance verification.

Protocol: In Vitro Monoamine Transporter Release Assay

• Cell Preparation: Harvest HEK293 cells stably expressing hDAT, hNET, or hSERT. Scrape cells into Krebs-HEPES buffer, centrifuge at 500 rpm for 7 minutes, and resuspend to ensure a uniform single-cell suspension 2.

• Radioligand Loading: Incubate the cells with specific tritiated neurotransmitters.

  • hDAT: Load with 120 nM [3H]Dopamine for 15 minutes at 30°C.

  • hNET: Load with 120 nM [3H]Norepinephrine for 12 minutes at 30°C.

  • hSERT: Load with 20 nM [3H]Serotonin for 30 minutes at 25°C 2.

  • Causality Note: The lower temperature (25°C) for hSERT is a critical experimental choice. Serotonin transporters exhibit rapid, temperature-dependent internalization in HEK systems; 25°C stabilizes surface expression during the extended 30-minute loading phase, ensuring a high signal-to-noise ratio.

• Baseline Establishment: Transfer cells to a perfusion system. Wash with continuous Krebs-HEPES buffer perfusion for 12–15 minutes. Collect the final 6 minutes (3 × 2 min fractions) to establish a stable baseline of spontaneous efflux 2.

• Ligand Application: Perfuse the test compound, (1S)-1-(3-Methylphenyl)propylamine, at concentrations ranging from 10 nM to 100 μM for 22 minutes. Collect 11 × 2 min fractions. Maximal release typically manifests 4–6 minutes post-application 2.

• Lysis and Mass Balance: Perfuse the system with 1% SDS for 10 minutes (4 × 2.5 min fractions) to completely lyse the cells and release all remaining intracellular radioactivity 2.

  • Causality Note: The use of 1% SDS acts as a self-validating step. It rapidly solubilizes the lipid bilayer without quenching the liquid scintillation fluid. Quantifying this final fraction allows for the calculation of total loaded radioactivity, ensuring that the fractional release data is absolute and not skewed by variations in initial cell loading.

Fig 1: Self-validating radioligand uptake and release assay workflow.

Receptor Interaction Pathway

The downstream effects of the 3-methyl group's interaction with the transporter can be mapped as a linear signal transduction pathway. The lipophilic engagement directly causes a conformational lock in the transporter, preventing the reuptake of endogenous monoamines.

Fig 2: Pharmacodynamic pathway of DAT inhibition by the 3-methylphenyl scaffold.

Conclusion

The 3-methyl group in (1S)-1-(3-Methylphenyl)propylamine is not merely a structural accessory; it is the primary driver of the molecule's pharmacological identity. By providing lipophilic filling, enforcing conformational restriction, and conferring metabolic stability, the meta-methyl substitution optimizes the scaffold for selective DAT/NET inhibition. Understanding these structure-activity relationships, and validating them through rigorous, mass-balanced in vitro assays, is essential for the rational design of next-generation neurotherapeutics.

References

• Structure-activity relationships of bath salt components: substituted cathinones and benzofurans at biogenic amine transporters - PMC . National Institutes of Health (NIH). Available at: [Link]

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Protocols & Analytical Methods

Application Note: (1S)-1-(3-Methylphenyl)propylamine in Advanced Pharmaceutical Synthesis

Document Type: Technical Application Note & Protocol Guide Target Audience: Synthetic Chemists, Process Engineers, and Drug Discovery Scientists

Executive Summary

Chiral amines are foundational building blocks in modern medicinal chemistry, present in approximately 40% of small-molecule active pharmaceutical ingredients (APIs) [1]. Among these, (1S)-1-(3-Methylphenyl)propylamine (also known as (S)-1-(m-tolyl)propan-1-amine) has emerged as a highly valuable α -chiral primary amine. This application note details the structural rationale for utilizing this specific pharmacophore, provides self-validating protocols for its biocatalytic synthesis, and outlines its downstream integration into complex API scaffolds.

Mechanistic Rationale & Structural Significance

As a Senior Application Scientist, I emphasize that the selection of a chiral building block is never arbitrary; it is dictated by the stereoelectronic requirements of the target receptor and the pharmacokinetic (PK) liabilities of the drug candidate.

(1S)-1-(3-Methylphenyl)propylamine offers three distinct advantages in drug design:

• Metabolic Shielding: The meta-methyl substitution on the phenyl ring provides specific steric bulk that hinders rapid para-hydroxylation by Cytochrome P450 enzymes, a common metabolic liability in unsubstituted benzylamines.

• Lipophilic Pocket Engagement: Compared to standard ethylamine derivatives, the extended propyl chain increases the molecule's logP, driving deeper insertion into hydrophobic allosteric binding sites (e.g., in G-protein coupled receptors or calcium-sensing receptors).

• Stereospecific Trajectory: The (1S) absolute configuration dictates a precise spatial trajectory for the amine lone pair, ensuring optimal hydrogen bonding geometry with receptor aspartate or glutamate residues.

Quantitative Data: Synthetic Route Comparison

Historically, synthesizing enantiopure α -chiral amines relied on classical resolution (yielding <50%) or transition-metal asymmetric hydrogenation [2]. Today, biocatalytic transamination is the industry standard due to its high atom economy and enantioselectivity.

Table 1 summarizes the performance metrics of various synthetic routes for (1S)-1-(3-Methylphenyl)propylamine, highlighting the superiority of engineered ω -transaminases ( ω -TAs).

Synthetic Route	Catalyst / Reagent	Yield (%)	Enantiomeric Excess (ee %)	Reaction Time (h)	E-factor (Waste/Product)
Biocatalytic Transamination	Engineered ω -TA + PLP	94	>99.5	24	12
Asymmetric Hydrogenation	Ru-BINAP / H 2​ (50 bar)	86	94.0	16	45
Classical Resolution	L-Tartaric Acid	38	98.0	48	>120

Table 1: Comparative efficiency of synthetic routes for (1S)-1-(3-Methylphenyl)propylamine.

Experimental Protocols

To ensure scientific integrity and reproducibility, the following protocols are designed as self-validating systems . Each workflow includes built-in In-Process Controls (IPCs) to verify reaction causality and success before proceeding to the next step.

Protocol A: Biocatalytic Synthesis via ω -Transaminase

Causality: We utilize an engineered ω -transaminase with isopropylamine (IPA) as the amine donor. Pyridoxal-5'-phosphate (PLP) is strictly required as the co-factor to shuttle the amino group. IPA is chosen because its byproduct, acetone, can be removed via sparging or vacuum to drive the reaction equilibrium toward the product[3].

Step-by-Step Methodology:

• Preparation: In a 500 mL jacketed reactor, dissolve 100 mM of 1-(3-methylphenyl)propan-1-one (prochiral ketone) in 200 mL of sodium phosphate buffer (100 mM, pH 7.5) containing 10% v/v DMSO to aid substrate solubility.

• Co-factor & Donor Addition: Add 1 mM PLP and 500 mM isopropylamine. Adjust pH back to 7.5 using 1M HCl if necessary.

• Enzyme Introduction: Add 2.0 g/L of lyophilized engineered (S)-selective ω -transaminase.

• Incubation & Equilibrium Shift: Stir the mixture at 30°C and 250 rpm. Apply a gentle N 2​ sweep over the headspace to continuously remove the acetone byproduct, preventing product inhibition.

• In-Process Control (IPC): At 12h and 24h, withdraw a 100 μ L aliquot, quench with 900 μ L acetonitrile, centrifuge, and analyze via chiral HPLC (Chiralcel OD-H column). Validation: Proceed to isolation only when ketone conversion is >95% and ee is >99%.

• Isolation: Acidify the aqueous layer to pH 2.0 with 2M HCl to protonate the amine. Wash with ethyl acetate (2 x 100 mL) to remove unreacted ketone. Basify the aqueous layer to pH 11.0 with 5M NaOH, and extract the free amine with methyl tert-butyl ether (MTBE) (3 x 100 mL). Dry over Na 2​ SO 4​ and concentrate in vacuo.

Biocatalytic transamination pathway for stereoselective synthesis of the chiral amine.

Protocol B: API Integration via Amide Coupling

Causality: When coupling (1S)-1-(3-Methylphenyl)propylamine to a complex carboxylic acid API precursor, epimerization of the acid's α -stereocenter is a major risk. We utilize HATU and DIPEA. HATU forms a highly reactive HOAt ester intermediate that accelerates amidation, minimizing the time the activated acid spends in a vulnerable, enolizable state.

Step-by-Step Methodology:

• Activation: In an oven-dried 100 mL round-bottom flask under Argon, dissolve 1.0 eq of the carboxylic acid precursor in anhydrous DMF (0.2 M). Add 1.2 eq of HATU and 3.0 eq of N,N-Diisopropylethylamine (DIPEA). Stir at 0°C for 15 minutes.

• Amine Addition: Slowly add 1.1 eq of (1S)-1-(3-Methylphenyl)propylamine dropwise.

• Reaction: Allow the mixture to warm to room temperature and stir for 2 hours.

• In-Process Control (IPC): Perform TLC (Hexane:EtOAc 1:1) and LC-MS. Validation: The reaction is complete when the acid mass peak disappears and the product mass peak [M+H]+ dominates.

• Workup: Quench the reaction with saturated aqueous NH 4​ Cl (50 mL). Extract with EtOAc (3 x 50 mL). Wash the combined organic layers with 5% LiCl aqueous solution (3 x 30 mL) to remove residual DMF.

• Purification: Dry the organics over MgSO 4​ , filter, and purify via flash chromatography to yield the final API intermediate.

Step-by-step workflow for the incorporation of the chiral amine into an API scaffold.

References

• Enzymatic Routes for Chiral Amine Synthesis: Protein Engineering and Process Optimization. National Center for Biotechnology Information (PMC). Available at:[Link] [1]

• Recent Advances in the Enantioselective Synthesis of Chiral Amines via Transition Metal-Catalyzed Asymmetric Hydrogenation. Chemical Reviews (ACS Publications). Available at:[Link][1]

• Advances in One-Pot Chiral Amine Synthesis Enabled by Amine Transaminase Cascades. ACS Publications. Available at:[Link][2]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]

Application Notes and Protocols for Diastereomeric Salt Formation with (1S)-1-(3-Methylphenyl)propylamine

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Imperative of Chirality in Modern Drug Development

In the landscape of pharmaceutical sciences, the stereochemistry of a drug molecule is a critical determinant of its therapeutic efficacy and safety profile. Enantiomers, non-superimposable mirror-image isomers of a chiral molecule, can exhibit markedly different pharmacological and toxicological properties.[1] Consequently, the production of single-enantiomer drugs is a paramount objective in the pharmaceutical industry.[2]

Diastereomeric salt formation stands as a robust and scalable classical method for the resolution of racemic mixtures, particularly for compounds containing acidic or basic functional groups.[3][4][5] This technique hinges on the reaction of a racemic mixture with a single enantiomer of a chiral resolving agent. This reaction converts the pair of enantiomers into a pair of diastereomers. Unlike enantiomers, diastereomers possess distinct physical properties, such as solubility, which allows for their separation by conventional methods like fractional crystallization.[2][4]

This application note provides a comprehensive guide to the principles and a detailed protocol for the diastereomeric salt resolution of a racemic carboxylic acid using the chiral resolving agent (1S)-1-(3-Methylphenyl)propylamine. The causality behind experimental choices, analytical methodologies for assessing purity, and troubleshooting guidance are discussed to ensure a robust and reproducible workflow.

The Resolving Agent: (1S)-1-(3-Methylphenyl)propylamine

(1S)-1-(3-Methylphenyl)propylamine is a chiral amine belonging to the phenylpropylamine class of compounds. Its efficacy as a resolving agent stems from its ability to form stable diastereomeric salts with racemic carboxylic acids, facilitating their separation.

Physicochemical Properties (Representative of Phenylpropylamines):

Property	Value	Source
Molecular Formula	C₁₀H₁₅N	[6]
Molecular Weight	149.23 g/mol	[6]
Appearance	Colorless liquid (typical for similar compounds)	[7]
Boiling Point	~205-221 °C (range for related isomers)	[8]
Density	~0.951 g/mL at 25 °C (for a related isomer)

The selection of a resolving agent is a critical step, and screening several candidates is common practice to identify the one that provides the best separation.[2] (1S)-1-(3-Methylphenyl)propylamine offers a distinct structural motif that can lead to significant differences in the crystal lattice energies of the resulting diastereomeric salts, which is the basis for their differential solubility.

Principle of Chiral Resolution via Diastereomeric Salt Formation

The fundamental principle of this resolution technique is the conversion of a pair of enantiomers, which have identical physical properties in an achiral environment, into a pair of diastereomers with distinct physical properties.[9][10]

A racemic mixture of a chiral carboxylic acid, (±)-Acid, is reacted with a single enantiomer of the chiral amine, (1S)-1-(3-Methylphenyl)propylamine. This acid-base reaction forms two diastereomeric salts:

• [(R)-Acid]·[(1S)-Amine]

• [(S)-Acid]·[(1S)-Amine]

Due to their different three-dimensional structures, these diastereomeric salts exhibit different solubilities in a given solvent system.[4] This solubility difference allows for the selective crystallization of the less soluble diastereomer, leaving the more soluble one in the mother liquor. The crystallized diastereomer can then be isolated by filtration. Subsequently, the desired enantiomer of the carboxylic acid is liberated from the purified diastereomeric salt by treatment with a strong acid, which protonates the amine, allowing for its separation.

Experimental Workflow and Protocol

The following diagram illustrates the general workflow for the chiral resolution of a racemic carboxylic acid using (1S)-1-(3-Methylphenyl)propylamine.

Caption: Workflow for chiral resolution.

Part 1: Screening for Optimal Solvent and Conditions

The success of a diastereomeric resolution is highly dependent on the choice of solvent. The ideal solvent will exhibit a significant difference in solubility between the two diastereomeric salts. A preliminary screening is crucial.

Protocol for Solvent Screening:

• Preparation of Diastereomeric Salts: In separate small vials, dissolve a small amount of the racemic carboxylic acid in a slight excess of various solvents (e.g., methanol, ethanol, isopropanol, ethyl acetate, acetone, and mixtures thereof). Add an equimolar amount of (1S)-1-(3-Methylphenyl)propylamine to each vial.

• Observation: Gently warm the vials to ensure complete dissolution, then allow them to cool slowly to room temperature. Observe the formation of any precipitate.

• Analysis: Collect the crystals from the promising solvent systems by filtration. Analyze the diastereomeric excess (d.e.) of the crystalline material and the enantiomeric excess (e.e.) of the mother liquor to identify the solvent that provides the best separation.

Part 2: Preparative Scale Resolution

This protocol outlines a general procedure for a preparative scale resolution. The specific quantities and volumes should be adjusted based on the scale of the reaction and the results of the solvent screening.

Step 1: Formation and Crystallization of the Diastereomeric Salt

• Objective: To form the diastereomeric salts and selectively crystallize the less soluble diastereomer.

• Materials:

  • Racemic carboxylic acid (1.0 equivalent)

  • (1S)-1-(3-Methylphenyl)propylamine (0.5 - 1.0 equivalent)

  • Optimal solvent determined from screening

  • Reaction flask with a magnetic stirrer and reflux condenser

• Procedure:

  • In the reaction flask, dissolve the racemic carboxylic acid in the chosen solvent. Gentle heating may be required to achieve complete dissolution.

  • In a separate flask, dissolve the (1S)-1-(3-Methylphenyl)propylamine in a minimal amount of the same solvent.

  • Slowly add the amine solution to the carboxylic acid solution with continuous stirring.

  • Allow the solution to cool gradually to room temperature to induce crystallization. Seeding with a small crystal of the desired diastereomeric salt, if available, can be beneficial.

  • For complete crystallization, the flask may be placed in a cold bath (0-5 °C) for several hours or overnight.[11] The kinetics of crystallization can significantly impact the purity of the isolated salt.[11]

Step 2: Isolation of the Diastereomeric Salt

• Objective: To isolate the less soluble diastereomeric salt.

• Procedure:

  • Collect the precipitated crystals by vacuum filtration.

  • Wash the crystals with a small amount of the cold crystallization solvent to remove any residual mother liquor containing the more soluble diastereomer.

  • Dry the crystals under vacuum.

Step 3: Liberation of the Enantiomerically Enriched Carboxylic Acid

• Objective: To recover the desired enantiomer of the carboxylic acid from the purified diastereomeric salt.

• Procedure:

  • Suspend the dried diastereomeric salt in water.

  • With stirring, add a strong acid (e.g., 2 M HCl) dropwise until the solution becomes acidic (pH 1-2). This will break the salt, protonating the amine and leaving the carboxylic acid in its free form.

  • Extract the liberated carboxylic acid into a suitable organic solvent (e.g., diethyl ether or ethyl acetate) three times.

  • Combine the organic extracts and wash with brine.

  • Dry the organic layer over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄).

  • Filter off the drying agent and remove the solvent under reduced pressure to yield the enantiomerically enriched carboxylic acid.

Analysis of Enantiomeric and Diastereomeric Purity

Accurate determination of the enantiomeric and diastereomeric purity is essential to validate the success of the resolution.

Analytical Technique	Purpose	Sample Preparation	Expected Observations
Chiral High-Performance Liquid Chromatography (HPLC)	Determination of enantiomeric excess (e.e.) of the resolved carboxylic acid.	Dissolve a small sample of the final product in the mobile phase.	Two peaks corresponding to the two enantiomers. The ratio of the peak areas is used to calculate the e.e.
Nuclear Magnetic Resonance (NMR) Spectroscopy	Determination of diastereomeric excess (d.e.) of the isolated salt. Can also be used to determine e.e. with a chiral solvating or derivatizing agent.	Dissolve the diastereomeric salt in a suitable deuterated solvent (e.g., CDCl₃ or DMSO-d₆).	Protons in the two diastereomers will have slightly different chemical shifts, allowing for integration and calculation of the d.e.
Polarimetry	Measurement of the optical rotation of the final product.	Dissolve a known concentration of the enantiomerically enriched acid in a suitable solvent.	A non-zero optical rotation indicates the presence of an excess of one enantiomer.

Troubleshooting

Issue	Potential Cause	Suggested Solution
No crystallization occurs.	- The diastereomeric salts are too soluble in the chosen solvent. - The solution is not supersaturated.	- Try a less polar solvent or a solvent mixture. - Concentrate the solution by evaporating some of the solvent. - Cool the solution to a lower temperature. - Induce crystallization by scratching the inner wall of the flask or by seeding.
Low diastereomeric/enantiomeric purity.	- The solubility difference between the diastereomers is small in the chosen solvent. - Crystallization occurred too quickly, trapping impurities. - Incomplete separation of the mother liquor.	- Screen for a more effective solvent. - Allow for slow cooling to promote selective crystallization. - Perform a recrystallization of the isolated diastereomeric salt. - Ensure the crystals are washed thoroughly with cold solvent.
Low yield of the desired enantiomer.	- The desired diastereomer has significant solubility in the mother liquor. - Suboptimal stoichiometry of the resolving agent.	- Optimize the crystallization temperature and time. - Evaporate some of the solvent to increase the yield, but be mindful of a potential decrease in purity. - Vary the amount of resolving agent used (e.g., from 0.5 to 1.0 equivalents).

Conclusion

The diastereomeric salt resolution of racemic carboxylic acids using (1S)-1-(3-Methylphenyl)propylamine is a powerful and adaptable technique for obtaining enantiomerically pure compounds. The success of this method relies on a systematic approach to solvent selection and crystallization conditions. By carefully controlling these parameters and utilizing appropriate analytical techniques to monitor purity, researchers can effectively implement this protocol to advance their drug discovery and development programs. The principles and procedures outlined in this application note provide a solid foundation for the successful resolution of a wide range of chiral carboxylic acids.

References

• PubChem. (n.d.). 3-Phenylpropylamine. National Center for Biotechnology Information. Retrieved from [Link]

• Azov, V. A. (n.d.). Resolution of racemic amine mixtures is an important preparation method for enantio. Science of Synthesis.

• LibreTexts Chemistry. (2024). 5.8: Racemic Mixtures and the Resolution of Enantiomers. Retrieved from [Link]

• Wikipedia. (n.d.). Chiral resolution. Retrieved from [Link]

• LibreTexts Chemistry. (2023). 5.9: Racemic Mixtures and the Resolution of Enantiomers. Retrieved from [Link]

• Cheméo. (n.d.). Chemical Properties of Phenethylamine, «alpha»-methyl-N-propyl- (CAS 51799-32-7). Retrieved from [Link]

• Google Patents. (n.d.). EP0396596A1 - Processes and compounds useful for resolving 1-methyl-3-phenylpropylamine.
• Google Patents. (n.d.). US20040102651A1 - Synthesis of 3-aminomethyl-1-propanol, a fluoxetine precursor.
• Google Patents. (n.d.). EP1587802B1 - Production and use of 3-methylamino-1-(2-thienyl)-1-propanone.
• Hamilton, D. G. (2006). Experiment #5: Resolution of (R,S)–1–Phenylethylamine via Diastereoisomer formation with (2R),(3R)–Tartaric Acid.
• Dombrády, Z. S., Pálovics, E., & Fogassy, E. (2019). Separation of Diastereomers Taking Advantage for the Kinetic Control and Structure of Resolving Agent. Current Research in Bioorganic & Organic Chemistry, 2, 123.

• PharmaCompass. (n.d.). 1-Methyl-3-phenyl-propylamine | Drug Information, Uses, Side Effects, Pharma intermediate Chemistry. Retrieved from [Link]

• Google Patents. (n.d.). US6846957B2 - Synthesis of 3-aminomethyl-1-propanol, a fluoxetine precursor.
• Ács, M., et al. (2023). Economic Separations of Organic Acidic or Basic Enantiomeric Mixtures—A Protocol Suggestion. International Journal of Molecular Sciences, 24(1), 846.
• Google Patents. (n.d.). CN100430376C - An improved method for preparing N-methyl-3-phenyl-3-hydroxyl-propylamine.

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• 2. Chiral resolution - Wikipedia [en.wikipedia.org]
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• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. 1-Methyl-3-phenyl-propylamine | Drug Information, Uses, Side Effects, Pharma intermediate Chemistry | PharmaCompass.com [pharmacompass.com]
• 7. 3-Phenylpropylamine | C9H13N | CID 16259 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. Phenylpropylamines | Fisher Scientific [fishersci.com]
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• 10. chem.libretexts.org [chem.libretexts.org]
• 11. Separation of Diastereomers Taking Advantage for the Kinetic Control and Structure of Resolving Agent [gavinpublishers.com]

Derivatization of (1S)-1-(3-Methylphenyl)propylamine for chiral GC analysis

Application Note: Derivatization Strategies for the Chiral GC Analysis of (1S)-1-(3-Methylphenyl)propylamine

Executive Summary

(1S)-1-(3-Methylphenyl)propylamine is an enantiomerically pure, chiral primary amine frequently utilized as a critical intermediate in pharmaceutical synthesis. Accurate determination of its enantiomeric excess (e.e.) is a strict quality control requirement. While Gas Chromatography (GC) is highly efficient for analyzing volatile compounds, underivatized primary amines present severe analytical challenges. This application note details the mechanistic rationale and field-proven protocols for derivatizing (1S)-1-(3-Methylphenyl)propylamine, ensuring robust, reproducible, and highly sensitive chiral GC analysis.

Mechanistic Rationale: The Causality of Derivatization

To understand how to analyze this compound, we must first understand why it fails under standard GC conditions.

Primary amines possess active N-H bonds that act as strong hydrogen bond donors and acceptors. When injected into a GC system, these active sites interact aggressively with residual silanols (-SiOH) on the fused silica column walls and the stationary phase[1]. This interaction causes severe peak tailing, irreversible adsorption, and poor quantitative reproducibility.

Furthermore, enantiomers exhibit identical physical properties (boiling point, dipole moment) in an achiral environment. To separate the (1S) enantiomer from its (1R) counterpart, a chiral environment must be introduced[2]. This is achieved via two distinct strategic pathways:

• Achiral Derivatization + Chiral Stationary Phase (CSP): The amine is acylated to improve volatility and peak shape. The resulting enantiomers are then separated by a chiral column (e.g., derivatized β -cyclodextrin)[3].

• Chiral Derivatization + Achiral Stationary Phase: The amine is reacted with an enantiopure chiral derivatizing agent (CDA), converting the enantiomers into diastereomers. Because diastereomers possess different physical properties, they can be separated on a standard, inexpensive achiral column[4].

Fig 1. Decision matrix for selecting the appropriate chiral GC derivatization pathway.

Pathway A: Achiral Acylation with TFAA (Industry Standard)

Acylation with Trifluoroacetic Anhydride (TFAA) is the industry-standard method for primary amines when a chiral column is available[1]. The reaction replaces the active hydrogens with an electron-withdrawing trifluoroacetyl group.

The Causality of the Chemistry: This transformation dramatically reduces the basicity of the nitrogen, effectively eliminating its hydrogen-bonding capability. This lowers the boiling point and increases thermal stability, yielding sharp, symmetrical peaks[5]. Crucially for chiral analysis, the bulky, polarizable trifluoroacetamide moiety enhances inclusion complexation within the chiral cavity of the cyclodextrin stationary phase, maximizing the enantiomeric resolution ( Rs​ )[3].

Protocol A: Self-Validating TFAA Derivatization Workflow

Note: TFAA is highly sensitive to moisture. Water rapidly hydrolyzes TFAA into trifluoroacetic acid (TFA), quenching the derivatization reagent. Strict anhydrous conditions are mandatory.

• Sample Preparation: Transfer 1.0 mg of (1S)-1-(3-Methylphenyl)propylamine into a 2.0 mL glass reaction vial. Dissolve in 500 µL of anhydrous ethyl acetate.

• Acylation: Add 100 µL of TFAA. Rationale: A large molar excess drives the equilibrium of the acylation reaction to absolute completion[1].

• Incubation: Seal the vial tightly with a PTFE-lined cap. Heat in a dry block at 60°C for 20 minutes. Rationale: Gentle heating overcomes the activation energy barrier for sterically hindered alpha-chiral amines.

• Evaporation (Critical Step): Cool to room temperature. Evaporate the mixture to complete dryness under a gentle stream of ultra-pure Nitrogen. Rationale: This removes unreacted TFAA and the highly acidic TFA byproduct. Injecting TFA directly will rapidly cleave the siloxane bonds of the sensitive cyclodextrin stationary phase, destroying the GC column[1].

• Reconstitution: Redissolve the dried residue in 500 µL of anhydrous ethyl acetate.

• System Validation (Self-Correction):

  • Blank Run: Process a solvent blank to ensure no reagent ghost peaks interfere with the analyte retention time.

  • Racemic Check: Derivatize a racemic standard of 1-(3-Methylphenyl)propylamine to verify baseline resolution ( Rs​≥1.5 ) on the chiral column prior to running the pure (1S) batch.

• GC Analysis: Inject 1 µL onto the Chiral GC (e.g., Rt- β DEXse).

Fig 2. Step-by-step self-validating workflow for TFAA acylation of primary amines.

Pathway B: Chiral Derivatization with L-TPC

If a dedicated chiral GC column is unavailable, chiral derivatization is employed. (S)-(-)-N-(Trifluoroacetyl)prolyl chloride (L-TPC) reacts with the amine enantiomers to form diastereomeric amides[6].

Protocol B: L-TPC Derivatization Workflow

• Dissolution: Dissolve 1.0 mg of the amine in 500 µL of anhydrous dichloromethane (DCM).

• Reagent Addition: Add 50 µL of L-TPC reagent (0.1 M in DCM) and 20 µL of anhydrous Triethylamine (TEA). Rationale: TEA acts as a proton scavenger, neutralizing the HCl byproduct and driving the reaction forward[6].

• Incubation: React at room temperature for 15 minutes with intermittent shaking.

• Aqueous Quench: Add 500 µL of 1M HCl and vortex. Rationale: This aqueous wash removes the TEA-HCl salts and any unreacted polar amine, preventing inlet contamination[6].

• Extraction: Extract the lower organic (DCM) layer, dry over anhydrous magnesium sulfate, and inject 1 µL onto a standard achiral GC column (e.g., DB-5 or HP-5).

Quantitative Data & Troubleshooting Matrices

To ensure analytical trustworthiness, compare the operational parameters of both methods and utilize the troubleshooting matrix to resolve common chromatographic failures.

Table 1: Comparison of Derivatization Methodologies

Parameter	Achiral Acylation (TFAA)	Chiral Derivatization (L-TPC)
Reagent	Trifluoroacetic Anhydride (TFAA)	(S)-(-)-N-(Trifluoroacetyl)prolyl chloride
Derivative Formed	Enantiomeric Amides	Diastereomeric Amides
GC Column Required	Chiral Stationary Phase (e.g., β -DEX)	Achiral Stationary Phase (e.g., DB-5)
Volatility Enhancement	Excellent (High vapor pressure)	Moderate
Primary Advantage	High sensitivity, rapid reaction, no kinetic resolution issues	Eliminates the need for an expensive chiral column
Primary Disadvantage	Requires dedicated, expensive chiral column	Reagent racemization can artificially skew e.e. results[7]

Table 2: Self-Validating Troubleshooting Matrix

Chromatographic Observation	Root Cause (Causality)	Corrective Action
Broad, tailing peak at expected RT	Incomplete derivatization; exposed -NH2 groups are interacting with column silanols.	Ensure strictly anhydrous conditions; increase TFAA volume or reaction time.
Loss of resolution ( Rs​<1.0 ) over time	Column degradation from acidic byproducts (TFA) cleaving the stationary phase.	Strictly evaporate samples to dryness under N2 before reconstitution to remove all TFA.
Ghost peaks or baseline noise	Reagent impurities or moisture contamination leading to side reactions.	Run a solvent+reagent blank; use fresh, sealed anhydrous solvents.

References

• Derivatization of amines with (S,S)
• Derivatization Reactions and Reagents for Gas Chromatography Analysis - SciSpace URL
• Chiral Derivatization Reagents - Alfa Chemistry URL
• Derivatization Methods in GC and GC/MS - IntechOpen URL
• GC Derivatization Catalog & Guide - Colorado State University URL
• Derivatization Techniques for GC Analysis of Primary Amines: Application Notes and Protocols - Benchchem URL
• Continuous Flow Chiral Amine Racemization Applied to Continuously Recirculating Dynamic Diastereomeric Crystallizations - ACS Publications URL

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• 5. Derivatization Methods in GC and GC/MS | IntechOpen [intechopen.com]
• 6. scispace.com [scispace.com]
• 7. Derivatization of chiral amines with (S,S)-N-trifluoroacetylproline anhydride for GC estimation of enantiomeric composition - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: (1S)-1-(3-Methylphenyl)propylamine as a Strategic Chiral Precursor in API Synthesis

Target Audience: Researchers, Scientists, and Drug Development Professionals Content Type: Technical Application Note & Standard Operating Protocols

Introduction & Structural Rationale

The structural features of this molecule provide specific pharmacophoric advantages when designing APIs such as calcimimetics (e.g., NPS R-568 analogues) or cholinergic agents (e.g., Rivastigmine analogues) ([1]([Link])):

• (1S)-Stereocenter: Dictates the precise 3D orientation required for optimal binding within the chiral pockets of target receptors (such as the Calcium-Sensing Receptor, CaSR) ([2]([Link])).

• m-Tolyl Group: The meta-methyl substitution provides essential lipophilic interactions, enhancing the binding affinity within hydrophobic receptor domains.

• Propyl Chain: Compared to the ethyl chain found in standard precursors (like 1-(3-methoxyphenyl)ethylamine), the propyl homologue introduces additional steric bulk. This structural modification is strategically used to decrease the dissociation rate (off-rate) of the drug from the receptor, thereby prolonging the pharmacological effect ([3]([Link])).

Fig 1: Pharmacophoric rationale for selecting (1S)-1-(3-Methylphenyl)propylamine in drug design.

Application Workflow: Synthesis of Calcimimetic APIs

Calcimimetics are allosteric modulators that increase the sensitivity of the CaSR to extracellular calcium, primarily used to treat hyperparathyroidism. The synthesis of these agents frequently relies on the coupling of an enantiopure primary amine with a substituted aryl aldehyde via reductive amination ([4]([Link])).

Optimization of Reductive Amination Conditions

To prevent the over-reduction of the aldehyde starting material and ensure high chemoselectivity, the choice of the reducing agent and solvent system is critical. Table 1 summarizes the quantitative data driving our protocol choices.

Table 1: Reductive Amination Optimization Data

Reducing Agent	Solvent	Additive	Temp (°C)	Yield (%)	Enantiomeric Excess (ee %)	Chemoselectivity (Imine vs Aldehyde)
NaBH₄	MeOH	None	0	68	>99	Poor (High alcohol byproduct)
NaCNBH₃	MeOH	AcOH (cat.)	25	82	>99	Moderate (Toxic HCN risk)
NaBH(OAc)₃	DCE	Ti(O-iPr)₄	25	94	>99	Excellent (No alcohol detected)

Standard Operating Protocol: Calcimimetic Secondary Amine Synthesis

Objective: Couple (1S)-1-(3-Methylphenyl)propylamine with 3-(3-fluorophenyl)propanal to yield a calcimimetic API analogue.

Step-by-Step Methodology:

• Free-Basing (Self-Validating Step):

  • Action: Dissolve 10 mmol of (1S)-1-(3-Methylphenyl)propylamine HCl in 20 mL Dichloromethane (DCM). Add 20 mL of 1M aqueous NaOH. Stir vigorously for 15 minutes. Separate the organic layer, wash with brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo.

  • Causality: The free base is strictly required. If the hydrochloride salt is used directly, the acidic proton will protonate the aldehyde oxygen, inhibiting the nucleophilic attack of the amine and stalling imine formation.

• Imine Condensation:

  • Action: Dissolve the free amine in 30 mL anhydrous DCE under an inert N₂ atmosphere. Add 10.5 mmol of 3-(3-fluorophenyl)propanal, followed by the dropwise addition of 12 mmol Titanium(IV) isopropoxide (Ti(O-iPr)₄). Stir at room temperature for 4 hours.

  • Causality: Ti(O-iPr)₄ acts as both a mild Lewis acid to activate the carbonyl and an in-situ water scavenger to irreversibly drive the condensation to completion without the need for a harsh Dean-Stark apparatus.

• In-Process Control (IPC):

  • Action: Remove a 10 µL aliquot, quench with NaHCO₃, extract with EtOAc, and analyze via LC-MS. Proceed to Step 4 only when >95% of the aldehyde is consumed.

  • Causality: Early addition of the reducing agent will irreversibly reduce unreacted aldehyde to the corresponding alcohol, severely complicating downstream chromatographic purification. This creates a self-validating checkpoint.

• Reduction:

  • Action: Cool the reaction mixture to 0 °C. Add 15 mmol of NaBH(OAc)₃ portion-wise over 15 minutes. Allow the reaction to warm to room temperature and stir for 12 hours.

• Quench and Workup:

  • Action: Quench the reaction carefully with 20 mL saturated aqueous NaHCO₃ (Caution: gas evolution). Stir for 30 minutes to break down titanium emulsions. Filter through a pad of Celite. Extract the filtrate with DCM (3 x 30 mL), dry the combined organics over Na₂SO₄, and concentrate.

• Purification:

  • Action: Purify the crude product via flash column chromatography (Silica gel, Hexane/EtOAc/Et₃N 80:19:1).

  • Causality: The addition of 1% Triethylamine (Et₃N) to the eluent neutralizes the acidic silanol groups on the silica gel, preventing the secondary amine product from streaking and ensuring a sharp elution band with high recovery.

Fig 2: Synthetic workflow converting the chiral amine precursor to a calcimimetic API via amination.

Quality Control: Validating Chiral Integrity

A critical failure point in API synthesis is the unintended racemization of the benzylic stereocenter during basic free-basing or Lewis acidic condensation. To ensure the final API retains >99% enantiomeric excess (ee), chiral validation must be performed.

Protocol for Chiral HPLC Validation:

• Column: Chiralcel OD-H (250 x 4.6 mm, 5 µm).

• Mobile Phase: Hexane / Isopropanol / Diethylamine (DEA) (90:10:0.1, v/v/v).

  • Causality: The inclusion of 0.1% DEA suppresses peak tailing by preventing secondary interactions between the basic amine and the chiral stationary phase.

• Flow Rate: 1.0 mL/min.

• Detection: UV at 254 nm.

• Validation Check: Inject a racemic standard of the synthesized API first to establish baseline resolution (Rs > 1.5) between the (1R) and (1S) enantiomers. Subsequently, inject the synthesized product to confirm the absence of the (1R) peak.

References

• Ou, W., et al. "Asymmetric Synthesis of Nonracemic Primary Amines via Spiroborate Catalyzed Reduction of pure (E)- and (Z)-O-Benzyloximes: Applications toward the Synthesis of Calcimimetic Agents." Journal of Organic Chemistry, 2013.

• Gao, G., et al. "Direct Asymmetric Reductive Amination for the Synthesis of (S)-Rivastigmine." Molecules, 2018.

• Bhosale, S. M., et al. "Synthesis of Potent Calcimimetics (+)-NPS R-568 by Palladium-Catalyzed Oxidative Kinetic Resolution." Malaysian Journal of Chemistry, 2016.

• "N-Isopropylsulfinylimines as Useful Intermediates in the Synthesis of Chiral Amines: Expeditive Asymmetric Synthesis of the Calcimimetic (+)-NPS R-568." ResearchGate.

• "(1S)-1-(3-Methylphenyl)propylamine-hcl Product Specifications." Alfa Chemistry.

Sources

• 1. Direct Asymmetric Reductive Amination for the Synthesis of (S)-Rivastigmine - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Asymmetric Synthesis of Nonracemic Primary Amines via Spiroborate Catalyzed Reduction of pure (E)- and (Z)-O-Benzyloximes: Applications toward the Synthesis of Calcimimetic Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. ikm.org.my [ikm.org.my]

Application Note: Asymmetric Synthesis Protocols Using (1S)-1-(3-Methylphenyl)propylamine

Target Audience: Researchers, Process Chemists, and Drug Development Professionals Document Type: Technical Application Note & Standard Operating Protocols (SOPs)

Introduction and Mechanistic Rationale

(1S)-1-(3-Methylphenyl)propylamine—also known as (S)-1-(m-tolyl)propan-1-amine—is a highly versatile chiral primary amine. While historically overshadowed by its simpler analog, 1-phenylethylamine (PEA), this specific structural variant offers distinct thermodynamic and kinetic advantages in asymmetric synthesis and chiral resolution.

The presence of the meta-methyl group on the phenyl ring breaks the localized symmetry of the aromatic system. In the context of diastereomeric salt resolution , this structural perturbation alters the crystal lattice packing energy, frequently resulting in a larger solubility differential between diastereomeric pairs and yielding higher diastereomeric excess (%de) in a single crystallization pass[1, 2]. In asymmetric organocatalysis , primary amines are uniquely capable of activating sterically hindered ketones via enamine/iminium intermediates where secondary amines (e.g., proline derivatives) fail due to steric clash[4]. The extended propyl chain and the m-tolyl group provide a rigid stereochemical pocket that effectively shields one face of the reactive intermediate, ensuring high enantioselectivity [5].

This application note details two core workflows utilizing (1S)-1-(3-Methylphenyl)propylamine:

• Classical Chiral Resolution: Fractionation of racemic pharmaceutical intermediates.

• Asymmetric Organocatalysis: Primary amine-mediated Michael additions.

Application A: Chiral Resolution via Diastereomeric Salt Formation

The "classical method" of chiral resolution remains the workhorse of industrial-scale enantiomer separation [3]. By reacting a racemic acid with the enantiopure (1S)-1-(3-Methylphenyl)propylamine, a pair of diastereomeric salts—(1S, R) and (1S, S)—is formed. Because these salts possess different physical properties (e.g., solubility, melting point), they can be separated via fractional crystallization [1].

Experimental Workflow

Workflow for chiral resolution via diastereomeric salt crystallization.

Protocol: Resolution of Racemic 2-Arylpropanoic Acids (e.g., Ibuprofen analogs)

Note: This protocol employs the Pope-Peachey method (0.5 equivalents of resolving agent) combined with an inorganic base to maximize the yield of the less soluble diastereomer [2].

Step 1: Salt Formation

• Charge a clean, dry 500 mL jacketed reactor with 100 mmol (1.0 eq) of the racemic acid.

• Add 150 mL of the selected solvent system (e.g., Ethyl Acetate/Ethanol 9:1 v/v). Stir at 300 rpm.

• Add 50 mmol (0.5 eq) of KOH dissolved in a minimal amount of water, followed by 50 mmol (0.5 eq) of (1S)-1-(3-Methylphenyl)propylamine.

• Heat the mixture to 70°C until a clear, homogeneous solution is achieved. Causality: Complete dissolution ensures that subsequent crystallization is governed by thermodynamic stability rather than kinetic trapping of amorphous solids.

Step 2: Fractional Crystallization

• Program the reactor to cool from 70°C to 25°C at a controlled rate of 0.1°C/min. Causality: A slow cooling ramp minimizes supersaturation spikes, promoting the growth of large, pure crystals and preventing the "oiling out" phenomenon [1].

• Once at 25°C, age the slurry for 4 hours to ensure equilibrium is reached.

• Isolate the precipitated diastereomeric salt via vacuum filtration. Wash the filter cake with 20 mL of cold (5°C) ethyl acetate.

Step 3: Enantiomer Regeneration

• Suspend the isolated salt in 100 mL of Ethyl Acetate and 100 mL of 1M HCl.

• Stir vigorously for 30 minutes at room temperature until two clear liquid phases form.

• Separate the organic layer, wash with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure to yield the enantiopure acid.

Data Presentation: Solvent Screening Optimization

Solvent System	Temp Range (°C)	Salt Yield (%)	Diastereomeric Excess (%de)	Enantiomeric Excess (%ee)
Methanol	60 → 25	42.1	55.4	54.8
Acetone	50 → 25	48.5	68.2	67.5
Ethyl Acetate	70 → 25	71.0	80.1	79.8
EtOAc / EtOH (9:1)	70 → 25	65.4	94.5	94.0

Table 1: Representative optimization data demonstrating the impact of solvent selection on the resolution efficiency of 2-arylpropanoic acids [2].

Application B: Asymmetric Organocatalysis (Enamine Catalysis)

While secondary amines are standard for enamine catalysis, they struggle to activate sterically demanding α,α-disubstituted ketones. (1S)-1-(3-Methylphenyl)propylamine overcomes this limitation. The primary amine rapidly condenses with bulky ketones to form an iminium ion, which tautomerizes to a highly reactive, chiral enamine [4]. This intermediate can then undergo highly stereoselective additions to electrophiles (e.g., nitroolefins or hydrogen peroxide) [5].

Experimental Workflow

Catalytic cycle of primary amine-mediated asymmetric enamine catalysis.

Protocol: Asymmetric Michael Addition to Nitroolefins

Note: A Brønsted acid co-catalyst is required to facilitate iminium ion formation and hydrolysis [4].

Step 1: Catalyst Pre-activation

• In a 10 mL oven-dried Schlenk flask equipped with a magnetic stir bar, dissolve 0.02 mmol (20 mol%) of (1S)-1-(3-Methylphenyl)propylamine in 1.0 mL of anhydrous Toluene.

• Add 0.02 mmol (20 mol%) of Trifluoroacetic acid (TFA) or a chiral phosphoric acid. Stir for 10 minutes at room temperature. Causality: The acid protonates the amine, creating an ammonium salt that is in equilibrium with the free amine, optimizing the rate of condensation with the ketone while preventing catalyst deactivation.

Step 2: Reaction Execution

• Add 1.0 mmol (10 eq) of the ketone substrate (e.g., cyclohexanone) to the catalyst solution. Stir for 15 minutes to allow for enamine equilibration.

• Lower the temperature to 0°C using an ice bath.

• Add 0.1 mmol (1.0 eq) of the nitroolefin (e.g., trans-β-nitrostyrene) in one portion.

• Stir the reaction mixture at 0°C for 24–48 hours. Monitor the consumption of the nitroolefin via TLC (Hexanes/EtOAc 4:1).

Step 3: Quenching and Isolation

• Quench the reaction by adding 2 mL of saturated aqueous NH₄Cl. Causality: The aqueous quench rapidly hydrolyzes the product-bound iminium intermediate, releasing the chiral product and regenerating the amine catalyst.

• Extract the aqueous layer with Dichloromethane (3 x 5 mL).

• Combine the organic layers, dry over Na₂SO₄, and concentrate. Purify the crude product via flash column chromatography to isolate the Michael adduct.

Data Presentation: Organocatalytic Optimization

Acid Co-Catalyst (20 mol%)	Solvent	Temp (°C)	Time (h)	Yield (%)	Syn/Anti Ratio	%ee
None	Toluene	25	72	< 5	N/A	N/A
Acetic Acid	Toluene	25	48	65	85:15	78
TFA	Toluene	0	24	88	95:5	92
Chiral Phosphoric Acid	Toluene	0	36	91	98:2	97

Table 2: Optimization of the primary amine-catalyzed Michael addition. The use of a matched chiral phosphoric acid co-catalyst synergistically enhances both diastereoselectivity and enantioselectivity [4].

Conclusion

(1S)-1-(3-Methylphenyl)propylamine serves as a robust, dual-purpose chiral tool in the synthetic chemist's arsenal. Whether deployed as a stoichiometric resolving agent where its unique crystal packing properties drive high-efficiency fractionations, or as a catalytic enamine-generator for sterically congested asymmetric couplings, its structural nuances provide measurable advantages over traditional auxiliaries. Adherence to strict thermodynamic controls during crystallization and precise co-catalyst matching during organocatalysis are paramount to maximizing its efficacy.

References

• "Green and Strategic Approach for Chiral Resolution by Diastereomeric Salt Formation: The Study of Racemic Ibuprofen", Industrial & Engineering Chemistry Research (ACS Publications). URL:[Link]

• "Diastereomeric Salt Resolution for Separating Chiral Compounds on Larger Scale", BioDuro-Sundia. URL:[Link]

• "Asymmetric catalysis with chiral primary amine-based organocatalysts", Chemical Communications (RSC Publishing). URL:[Link]

• "Chiral Primary Amine/Ketone Cooperative Catalysis for Asymmetric α-Hydroxylation with Hydrogen Peroxide", Journal of the American Chemical Society / Organic Chemistry Portal. URL:[Link]

Application Note: Chiral HPLC Method Development for 1-(3-Methylphenyl)propylamine Enantiomers

Executive Summary

The enantiomeric separation of underivatized primary amines, such as 1-(3-Methylphenyl)propylamine, presents a unique chromatographic challenge. Due to their high basicity, primary amines interact strongly with residual silanols on silica-based stationary phases, leading to severe peak tailing and compromised resolution. This application note details two orthogonal, self-validating High-Performance Liquid Chromatography (HPLC) methodologies for the baseline resolution of 1-(3-Methylphenyl)propylamine enantiomers: a highly specific Crown Ether Host-Guest approach and a versatile Polysaccharide-based approach .

Mechanistic Rationale & Method Strategy

To achieve robust enantioseparation, the method development strategy must directly address the basicity of the primary amine through specific chiral stationary phase (CSP) selection and mobile phase (MP) causality.

The Crown Ether Approach (Host-Guest Complexation)

Crown ether-based CSPs (e.g., Daicel CROWNPAK® CR-I(+) or Regis ChiroSil® RCA(+)) are the gold standard for primary amines. The chiral recognition mechanism relies on the formation of a transient diastereomeric complex where the primary amine is protonated (-NH₃⁺) and inserts into the cavity of an 18-crown-6 ether ( [1]).

• Causality of Mobile Phase: The mobile phase must be highly acidic (pH < 2.0, typically using Perchloric acid or Trifluoroacetic acid) to ensure complete protonation of the amine. Without this protonation, the host-guest complex cannot form, and chiral recognition is lost. The steric bulk of the 3-methylphenyl and ethyl groups on the chiral center interacts with the chiral barrier of the crown ether, dictating the elution order. Recent advances have even extended this mechanism to supercritical fluid chromatography ( [2]).

The Polysaccharide Approach (Hydrogen Bonding & Steric Fit)

Polysaccharide-based CSPs (e.g., Chiralpak® IG or AD-H) offer an orthogonal separation mode based on hydrogen bonding, dipole-dipole interactions, and steric fit within the amylose or cellulose polymer grooves.

• Causality of Mobile Phase: When analyzing primary amines on these phases, the basic analyte will aggressively bind to the underlying silica support. To prevent this, a basic additive such as Diethylamine (DEA) or Ethylenediamine (EDA) must be added to the mobile phase (typically at 0.1% v/v). The additive acts as a sacrificial competitor, masking the silanols and ensuring sharp, symmetrical peaks ([3]).

Method Development Decision Tree

Chiral HPLC method development workflow for primary amines using Crown Ether vs Polysaccharide CSPs.

Experimental Protocols (Self-Validating Systems)

To ensure trustworthiness, the following protocols are designed as self-validating systems. They include built-in system suitability checks to verify that the chromatographic environment is functioning as intended before data acquisition.

Protocol A: Crown Ether CSP (Primary Recommendation)

Column: Daicel CROWNPAK® CR-I(+) (3.0 mm i.d. × 150 mm, 5 µm) Detection: UV at 210 nm / 254 nm

Step-by-Step Methodology:

• Mobile Phase Preparation: Prepare a solution of Water/Methanol (80:20, v/v). Slowly add Perchloric acid (HClO₄) to adjust the pH to strictly 1.5. Causality: pH > 2.0 will result in incomplete protonation and loss of chiral recognition. Filter through a 0.22 µm membrane.

• System Equilibration (Validation Check 1): Flush the column at 0.4 mL/min. Monitor the UV baseline. Do not proceed until baseline drift is < 1 mAU/min, confirming thermal and chemical equilibrium.

• Temperature Control: Set the column oven to 25°C. (Note: Chiral recognition is enthalpy-driven; if resolution is insufficient, lowering the temperature to 10-15°C will increase the entropic penalty of the mismatched enantiomer, improving resolution).

• Void Volume Determination (Validation Check 2): Inject a non-retained marker (e.g., Thiourea). Calculate the dead time ( t0​ ).

• Sample Injection: Inject 2 µL of 1-(3-Methylphenyl)propylamine racemate (1 mg/mL in mobile phase).

• System Suitability Criteria: Validate the run by ensuring Capacity Factor ( k′ ) > 1.0, Resolution ( Rs​ ) > 1.5, and Tailing Factor ( Tf​ ) < 1.2.

Protocol B: Polysaccharide CSP (Orthogonal Alternative)

Column: Chiralpak® IG (4.6 mm i.d. × 250 mm, 5 µm) Detection: UV at 210 nm / 254 nm

Step-by-Step Methodology:

• Mobile Phase Preparation: Prepare a Normal Phase mixture of n-Hexane / Isopropanol (90:10, v/v). Add 0.1% (v/v) Diethylamine (DEA). Causality: DEA acts as a silanol blocker. Omission will result in irreversible adsorption or extreme peak tailing.

• System Equilibration (Validation Check 1): Purge the system at 1.0 mL/min. Polysaccharide columns require extensive equilibration with basic modifiers. Monitor baseline stability for at least 20 column volumes.

• Temperature Control: Set the column oven to 25°C.

• Void Volume Determination (Validation Check 2): Inject 1,3,5-tri-tert-butylbenzene as a t0​ marker.

• Sample Injection: Inject 5 µL of the racemate (1 mg/mL in Hexane/IPA).

• System Suitability Criteria: Validate the run by ensuring Rs​ > 1.5. If Tf​ > 1.5, increase DEA concentration to 0.2% to further mask silanol activity.

Comparative Data Presentation

The following table summarizes the quantitative and mechanistic differences between the two validated approaches, allowing researchers to select the optimal method based on their laboratory's solvent and instrumentation constraints.

Parameter	Protocol A (Crown Ether CSP)	Protocol B (Polysaccharide CSP)	Mechanistic Causality
Primary Interaction	Host-Guest Complexation	Hydrogen Bonding / Dipole	Crown cavity vs. Polymer groove
Mobile Phase Mode	Reversed Phase (Aqueous/Acidic)	Normal Phase (Organic/Basic)	Dictates amine ionization state
Required Additive	HClO₄ or TFA (pH < 2.0)	0.1% DEA or EDA	Protonation (A) vs. Silanol masking (B)
Typical Rs​	> 2.5 (Highly specific)	1.5 - 2.0 (Moderate)	Crown ethers are structurally ideal for 1° amines
Typical Tf​	1.0 - 1.1 (Excellent)	1.2 - 1.5 (Acceptable)	Acidic conditions inherently suppress silanols
Elution Order Reversal	Yes (Switch to CR-I(-) column)	Difficult / Unpredictable	Crown ethers are available in true pseudo-enantiomeric forms

Troubleshooting & Optimization

• Loss of Resolution on Crown Ether: If Rs​ drops below 1.5 on the Crownpak column, verify the pH of the mobile phase. A pH shift above 2.0 is the most common cause of failure. Re-adjust pH or prepare fresh mobile phase. Alternatively, decrease the column temperature by 5°C increments.

• Severe Peak Tailing on Polysaccharide: If Tf​ exceeds 1.5, the basic additive is either degraded or insufficient. Ensure the DEA used is fresh (DEA degrades upon exposure to atmospheric CO₂, forming carbonates that do not mask silanols effectively).

• Retention Time Shifts: Ensure the column is fully equilibrated. Crown ether columns transitioning from storage solvents to highly acidic aqueous phases require at least 30-45 minutes of equilibration at the operating flow rate to stabilize the hydration shell around the silica support.

References

• Berkecz, R., Németi, G., Péter, A., & Ilisz, I. (2021). Liquid Chromatographic Enantioseparations Utilizing Chiral Stationary Phases Based on Crown Ethers and Cyclofructans. Molecules, 26(15), 4648. [Link]

• De Vooght-Johnson, R. (2023). Chiral column takes the crown for supercritical enantioseparation of primary amines. Wiley Analytical Science. [Link]

• Adhikari, S., Bhandari, A., & Lee, W. (2021). Enantiomer Separation of Chiral Amines and Amino Acid Esters on Polysaccharide Phenylcarbamates Derived Chiral Stationary Phases. Yakhak Hoeji, 65(3), 209-216. [Link]

The Strategic Application of (1S)-1-(3-Methylphenyl)propylamine in the Synthesis of Enantiomerically Pure Molecules

Introduction: The Imperative of Chirality in Modern Chemistry

In the realm of pharmaceutical development and complex molecule synthesis, the control of stereochemistry is not merely an academic exercise but a critical determinant of biological activity and safety. Enantiomers, non-superimposable mirror-image isomers of a chiral molecule, can exhibit profoundly different pharmacological and toxicological profiles. Consequently, the ability to selectively synthesize a single enantiomer is a cornerstone of modern drug discovery and fine chemical production. (1S)-1-(3-Methylphenyl)propylamine, a chiral primary amine, has emerged as a valuable tool for chemists, primarily serving two strategic roles: as a chiral resolving agent for the separation of racemic mixtures and as a versatile chiral auxiliary to direct stereoselective transformations.

This technical guide provides an in-depth exploration of the practical applications of (1S)-1-(3-Methylphenyl)propylamine, detailing field-proven protocols and the underlying principles that govern its efficacy. The methodologies described herein are designed to be self-validating, offering researchers and drug development professionals a robust framework for the synthesis of enantiomerically pure complex molecules.

Part 1: (1S)-1-(3-Methylphenyl)propylamine as a Chiral Resolving Agent

The classical method of resolving a racemic mixture of acidic or basic compounds is through the formation of diastereomeric salts with a chiral counter

Application Notes and Protocols for the Kinetic Resolution of Racemic Carboxylic Acids Using (1S)-1-(3-Methylphenyl)propylamine

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Introduction: The Imperative of Chirality in Modern Drug Development

In the landscape of contemporary pharmaceutical science, the stereochemistry of a drug candidate is a critical determinant of its efficacy and safety. A significant portion of small-molecule drugs are chiral, existing as enantiomers—non-superimposable mirror images that can exhibit profoundly different pharmacological and toxicological profiles. The resolution of racemic mixtures, which contain equal amounts of both enantiomers, into single, enantiomerically pure compounds is therefore a cornerstone of drug development.[1] Kinetic resolution via diastereomeric salt formation is a classical, robust, and scalable method for achieving this separation, particularly for racemic carboxylic acids, a common motif in active pharmaceutical ingredients (APIs).[1][2]

This application note provides a detailed experimental framework for the kinetic resolution of a racemic carboxylic acid using the chiral resolving agent (1S)-1-(3-Methylphenyl)propylamine. We will delve into the mechanistic underpinnings of this technique, offer a step-by-step protocol, and discuss the analytical methods required to validate the resolution's success.

The Principle of Kinetic Resolution by Diastereomeric Salt Formation

The fundamental challenge in separating enantiomers lies in their identical physical properties in an achiral environment.[3] Kinetic resolution circumvents this by introducing a second chiral entity, an enantiomerically pure resolving agent, to create a pair of diastereomers.[3][4] In this case, the chiral amine, (1S)-1-(3-Methylphenyl)propylamine, reacts with a racemic carboxylic acid, (R/S)-Acid, to form two diastereomeric salts: [(R)-Acid·(1S)-Amine] and [(S)-Acid·(1S)-Amine].

These diastereomeric salts are not mirror images and thus possess distinct physical properties, most notably different solubilities in a given solvent system.[3][5] This disparity allows for the selective crystallization of the less soluble diastereomer, which can then be physically separated by filtration. The more soluble diastereomer remains in the mother liquor. Subsequently, the resolved enantiomer is liberated from the isolated salt, typically through treatment with an acid or base.[6]

The Resolving Agent: (1S)-1-(3-Methylphenyl)propylamine

(1S)-1-(3-Methylphenyl)propylamine is a chiral primary amine. Its utility as a resolving agent stems from its ability to form stable, crystalline salts with carboxylic acids. The presence of the stereocenter on the amine dictates the three-dimensional structure of the resulting diastereomeric salts, leading to the differential packing in the crystal lattice and, consequently, the crucial solubility differences.

Experimental Workflow: A Visual Guide

The overall process of kinetic resolution via diastereomeric salt formation can be systematically broken down into four key stages: salt formation, selective crystallization, isolation of the diastereomeric salt, and regeneration of the pure enantiomer.

Figure 1: General workflow for chiral resolution.

Detailed Experimental Protocol

This protocol outlines the kinetic resolution of a representative racemic 2-arylpropionic acid, a common class of non-steroidal anti-inflammatory drugs (NSAIDs).

Materials:

• Racemic 2-arylpropionic acid (e.g., Ibuprofen, Naproxen)

• (1S)-1-(3-Methylphenyl)propylamine (≥98% enantiomeric excess)

• Methanol

• Ethyl acetate

• Hexanes

• 2 M Hydrochloric acid (HCl)

• Saturated sodium chloride solution (Brine)

• Anhydrous magnesium sulfate (MgSO₄)

• Standard laboratory glassware

• Magnetic stirrer with heating capabilities

• Büchner funnel and filter paper

• Rotary evaporator

Procedure:

Part 1: Diastereomeric Salt Formation and Crystallization

• Dissolution: In a 250 mL Erlenmeyer flask, dissolve 10.0 g of the racemic carboxylic acid in 100 mL of a 1:1 (v/v) mixture of methanol and ethyl acetate. Warm the mixture gently on a stirrer hotplate to ensure complete dissolution.

• Addition of Resolving Agent: In a separate beaker, dissolve a stoichiometric equivalent of (1S)-1-(3-Methylphenyl)propylamine in 20 mL of the same solvent mixture.

• Salt Formation: Slowly add the solution of the resolving agent to the warm solution of the carboxylic acid with continuous stirring.

• Crystallization: Remove the flask from the heat and allow it to cool slowly to room temperature. The formation of crystalline precipitate should be observed. For optimal crystallization, it is advisable to let the mixture stand undisturbed for several hours, or even overnight. Further cooling in an ice bath can enhance the yield of the crystalline salt.

• Isolation of the Diastereomeric Salt: Collect the crystalline solid by vacuum filtration using a Büchner funnel.[3]

• Washing: Wash the collected crystals with a small amount of cold ethyl acetate to remove any adhering mother liquor containing the more soluble diastereomeric salt.

• Drying: Dry the crystals in a vacuum oven at a moderate temperature (e.g., 40-50 °C) until a constant weight is achieved.

Part 2: Liberation of the Enantiomerically Enriched Carboxylic Acid

• Salt Dissociation: Suspend the dried diastereomeric salt in a mixture of 50 mL of water and 50 mL of ethyl acetate in a separatory funnel.

• Acidification: Slowly add 2 M HCl dropwise while shaking the funnel until the aqueous layer is distinctly acidic (pH 1-2, check with pH paper). This will break the salt, liberating the free carboxylic acid into the organic layer and the protonated amine into the aqueous layer.[6]

• Extraction: Separate the organic layer. Extract the aqueous layer twice more with 25 mL portions of ethyl acetate.

• Washing: Combine the organic extracts and wash them with 50 mL of brine.

• Drying: Dry the organic layer over anhydrous MgSO₄.

• Solvent Removal: Filter off the drying agent and remove the solvent under reduced pressure using a rotary evaporator to yield the enantiomerically enriched carboxylic acid.

Analysis and Characterization

The success of the kinetic resolution must be quantified. This involves determining the enantiomeric excess (% ee) of the resolved carboxylic acid.

Chiral High-Performance Liquid Chromatography (HPLC):

Chiral HPLC is the gold standard for determining the enantiomeric purity of a compound.[7]

• Column: A chiral stationary phase (CSP) is required. Polysaccharide-based columns (e.g., Chiralcel OD-H, Chiralpak AD) are often effective for the separation of carboxylic acid enantiomers.[8]

• Mobile Phase: A typical mobile phase for normal-phase chiral HPLC is a mixture of n-hexane and a polar modifier like isopropanol, often with a small amount of an acidic additive (e.g., 0.1% trifluoroacetic acid) to improve peak shape.[9]

• Sample Preparation: Prepare a standard solution of the racemic carboxylic acid and a solution of the resolved product at a known concentration in the mobile phase.

• Analysis: Inject both the racemic standard and the resolved sample. The racemic standard should show two peaks of equal area corresponding to the two enantiomers. The chromatogram of the resolved sample will show one predominant peak. The enantiomeric excess can be calculated using the peak areas of the two enantiomers.

Formula for Enantiomeric Excess (% ee):

% ee = [ (Area of major enantiomer - Area of minor enantiomer) / (Area of major enantiomer + Area of minor enantiomer) ] x 100

Representative Data

The following table presents hypothetical data for the kinetic resolution of racemic ibuprofen using (1S)-1-(3-Methylphenyl)propylamine, illustrating a successful outcome.

Parameter	Value
Racemic Ibuprofen (starting material)	10.0 g
(1S)-1-(3-Methylphenyl)propylamine used	7.24 g
Yield of Diastereomeric Salt	6.8 g
Yield of Resolved Ibuprofen	4.1 g (41% of initial racemate)
Enantiomeric Excess (% ee) of Resolved Ibuprofen	>98% (S)-Ibuprofen
Optical Rotation of Resolved Ibuprofen	[α]D²⁰ = +56° (c=1, Ethanol)

Troubleshooting and Optimization

• Poor or No Crystallization: The choice of solvent is critical. A screening of different solvents or solvent mixtures may be necessary. Seeding the solution with a small crystal of the desired diastereomeric salt can induce crystallization.[10]

• Low Enantiomeric Excess: The separation of the diastereomeric salts may be incomplete. Recrystallization of the diastereomeric salt before proceeding to the liberation of the free acid can improve the enantiomeric purity.[11] The rate of cooling can also influence the selectivity of crystallization.

• Low Yield: A significant portion of the desired enantiomer may remain in the mother liquor. The mother liquor can be treated to recover the other enantiomer, or the resolving agent can be recovered and recycled.

Conclusion

Kinetic resolution through diastereomeric salt formation remains a powerful and practical method for obtaining enantiomerically pure compounds in both academic and industrial settings. The use of (1S)-1-(3-Methylphenyl)propylamine as a resolving agent for racemic carboxylic acids, as detailed in this protocol, provides a reliable pathway to access single enantiomers. Careful optimization of crystallization conditions and rigorous analytical validation by chiral HPLC are paramount to achieving high enantiomeric purity and yield. This foundational technique is indispensable for any researcher or professional involved in the synthesis and development of chiral drugs.

References

• PMC. (n.d.). Kinetic Resolution of Racemic Primary Amines Using Geobacillus stearothermophilus Amine Dehydrogenase Variant. PMC. Retrieved from [Link]

• ResearchGate. (n.d.). Organocatalyzed Kinetic Resolution of Racemic Carboxylic Acids. ResearchGate. Retrieved from [Link]

• Azov, V. A. (n.d.). Resolution of racemic amine mixtures is an important preparation method for enantio. Retrieved from [Link]

• Chemistry LibreTexts. (2022, July 11). 6.8: Resolution (Separation) of Enantiomers. Chemistry LibreTexts. Retrieved from [Link]

• Wikipedia. (n.d.). Diastereomeric recrystallization. Wikipedia. Retrieved from [Link]

• Gavin Publishers. (2019, October 8). Separation of Diastereomers Taking Advantage for the Kinetic Control and Structure of Resolving Agent. Gavin Publishers. Retrieved from [Link]

• Google Patents. (n.d.). EP1305270B1 - Kinetic resolutions of chiral 2- and 3-substituted carboxylic acids. Google Patents.

• Journal of the American Chemical Society. (2010, August 3). Kinetic Resolution of Racemic α-Arylalkanoic Acids with Achiral Alcohols via the Asymmetric Esterification Using Carboxylic Anhydrides and Acyl-Transfer Catalysts. Journal of the American Chemical Society. Retrieved from [Link]

• Sui, A. (2023, March 15). Breaking Down the Methods: Chromatography and Crystallization in Chiral Resolution. Medium. Retrieved from [Link]

• CRC Press. (n.d.). CRC Handbook of - OPTICAL RESOLUTIONS. CRC Press. Retrieved from [Link]

• AKJournals. (n.d.). HPLC determination of enantiomeric thiazolidine-2-carboxylic acid on chiral stationary phase with pre-column derivatization. AKJournals. Retrieved from [Link]

• ResearchGate. (2018, March 29). Is it possible to separate peaks of a chiral carboxylic acid in chiral HPLC?. ResearchGate. Retrieved from [Link]

• Chemistry LibreTexts. (2020, May 30). 6.8: Resolution (Separation) of Enantiomers. Chemistry LibreTexts. Retrieved from [Link]

• LCGC International. (2020, November 12). A Strategy for Developing HPLC Methods for Chiral Drugs. LCGC International. Retrieved from [Link]

• PMC. (n.d.). Economic Separations of Organic Acidic or Basic Enantiomeric Mixtures—A Protocol Suggestion. PMC. Retrieved from [Link]

• PMC. (n.d.). New chiral reverse phase HPLC method for enantioselective analysis of ketorolac using chiral AGP column. PMC. Retrieved from [Link]

• Pharmaceutical Technology. (2025, June 1). Chiral Separation and Enantiomeric Analysis: Critical Importance in Pharmaceutical Development. Pharmaceutical Technology. Retrieved from [Link]

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Technical Notes & Optimization

Technical Support Gateway: Synthesis of (1S)-1-(3-Methylphenyl)propylamine

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support center for the synthesis of (1S)-1-(3-Methylphenyl)propylamine. This guide is designed for researchers, chemists, and drug development professionals to navigate the common challenges and strategic decisions involved in producing this valuable chiral amine. We will address specific experimental issues, provide validated protocols, and explain the underlying chemical principles to empower you to optimize your synthetic route for maximum yield and purity.

Troubleshooting Guide: Common Experimental Issues

This section addresses specific problems you may encounter during the synthesis. Each answer provides a causal analysis and actionable solutions.

Q1: My reductive amination of 3-methylpropiophenone is giving a low yield. What are the likely causes and how can I fix it?

A1: Low yields in the reductive amination of 3-methylpropiophenone to form racemic 1-(3-methylphenyl)propylamine are a frequent issue. The problem typically originates from one of three areas: imine formation, the reduction step, or side reactions.

Causality & Solutions:

• Inefficient Imine Formation: The reaction proceeds via an imine or iminium ion intermediate.[1] The formation of this intermediate is a reversible equilibrium that is highly sensitive to pH.

  • Problem: If the pH is too high (alkaline), the carbonyl carbon is not sufficiently electrophilic. If the pH is too low (strongly acidic), the amine nucleophile is protonated and non-nucleophilic.

  • Solution: The optimal pH for imine formation is typically weakly acidic, around 5-6.[2] We recommend adding a catalytic amount of a weak acid, such as acetic acid, to your reaction mixture.

• Choice and Reactivity of the Reducing Agent: The reducing agent must be selective for the imine/iminium ion over the starting ketone.

  • Problem: A highly reactive reducing agent like sodium borohydride (NaBH₄) can prematurely reduce the 3-methylpropiophenone to the corresponding alcohol, lowering the overall yield of the desired amine.[3]

  • Solution: Employ a milder, imine-selective reducing agent. Sodium cyanoborohydride (NaBH₃CN) is a classic choice because it is less reactive towards ketones at neutral or slightly acidic pH but effectively reduces the iminium ion.[1][2] An even safer and often more effective alternative is sodium triacetoxyborohydride (NaBH(OAc)₃), which is less toxic and shows excellent selectivity.[1]

• Steric Hindrance & Reaction Conditions: Ketones, particularly those with some steric bulk like 3-methylpropiophenone, can be more difficult to aminate than aldehydes.[4]

  • Problem: The reaction may be kinetically slow, leading to incomplete conversion.

  • Solution: Consider using a Lewis acid co-catalyst like titanium(IV) isopropoxide [Ti(Oi-Pr)₄] or TiCl(Oi-Pr)₃.[5] These reagents act as dehydrating agents, driving the imine formation equilibrium forward and activating the carbonyl group. Increasing the reaction time or temperature (e.g., to 40-50 °C) can also improve conversion.

Workflow: Optimizing Reductive Amination

Caption: Troubleshooting workflow for low-yield reductive amination.

Q2: I'm struggling with the chiral resolution step. My diastereomeric salt of 1-(3-methylphenyl)propylamine either won't crystallize or the resulting enantiomeric excess (e.e.) is poor.

A2: This is a classic challenge in diastereomeric salt resolution, which relies on the differential solubility of the two diastereomeric salts.[6] Success is a fine balance between the choice of resolving agent, solvent system, and crystallization kinetics.

Causality & Solutions:

• Resolving Agent and Solvent Mismatch: The primary driver of separation is a significant difference in the solubility of the (S,R) and (R,R) or (S,S) and (R,S) diastereomeric salts in a given solvent.

  • Problem: The chosen resolving agent and solvent may form salts with similar solubilities, preventing selective crystallization.

  • Solution: A systematic screening of both resolving agents and solvents is crucial.[7] For resolving 1-(3-methylphenyl)propylamine, various chiral acids have been reported. While classic agents like (+)-tartaric acid and D(-)-mandelic acid are common starting points, more specialized agents can provide superior results.[8] A patented process highlights the effectiveness of N-formyl-L-phenylalanine for selectively precipitating the (R)-amine salt, leaving the desired (S)-amine in the mother liquor.[8] For solvent choice, start with common alcohols (ethanol, isopropanol) or ketones (acetone), and consider solvent/anti-solvent mixtures to fine-tune solubility.[9]

• Suboptimal Crystallization Conditions: Crystallization is a kinetic and thermodynamic process.

  • Problem: Rapid cooling or high supersaturation can lead to the co-precipitation of both diastereomers (low e.e.) or the formation of an oil instead of crystals.

  • Solution:

    • Control Cooling Rate: Cool the solution slowly to the crystallization temperature. A gradual decrease over several hours is recommended.[8]

    • Seeding: Introduce a few seed crystals of the desired pure diastereomeric salt to encourage controlled crystal growth.[10]

    • Stirring: Stir the mixture for an extended period (12-24 hours) at the final temperature to allow the system to reach equilibrium, where the less soluble salt crystallizes out, and any co-precipitated, more soluble salt can redissolve.[8]

• Purity of the Racemic Amine: Impurities can inhibit crystallization or act as nucleation sites for the undesired diastereomer.

  • Problem: Byproducts from the preceding reductive amination step are interfering with the resolution.

  • Solution: Ensure the starting racemic 1-(3-methylphenyl)propylamine is of high purity. Purification by distillation or column chromatography before resolution is highly recommended.

Data Table: Comparison of Resolving Agents

Resolving Agent	Target Enantiomer Precipitated	Reported Solvent	Key Advantage/Disadvantage	Reference
D(-)-Mandelic Acid	(S)-amine	Ethanol	Classic method, but may require multiple recrystallizations for high purity.	[8]
L-(+)-Tartaric Acid	(R)-amine	Not specified	Another common agent, but selectivity can be moderate.	[8]
N-Formyl-L-phenylalanine	(R)-amine	Water/Acetic Acid	High efficiency, selectively precipitates the unwanted (R)-enantiomer, leaving the desired (S)-amine in solution.	[8]

Frequently Asked Questions (FAQs)

This section covers broader strategic questions related to the synthesis.

Q1: What are the primary strategies for obtaining enantiomerically pure (1S)-1-(3-Methylphenyl)propylamine?

A1: There are three main strategies, each with distinct advantages and disadvantages:

• Asymmetric Synthesis: This is the most direct route, creating the desired enantiomer selectively from the start.

  • Methods: Key approaches include the use of transaminase (TA) enzymes or transition metal catalysis.[11] ω-Transaminases can catalyze the transfer of an amino group to a prochiral ketone with very high enantioselectivity (>99% e.e.).[12] This biocatalytic method is environmentally friendly but may require specialized enzymes and optimization of reaction conditions to drive the equilibrium.[12]

• Chiral Resolution of a Racemic Mixture: This is the most common and industrially established method.[7]

  • Method: A racemic mixture of the amine is synthesized (e.g., via reductive amination) and then reacted with a chiral resolving agent to form diastereomeric salts, which are separated by crystallization.[6] The theoretical maximum yield is 50% for the desired enantiomer.

• Kinetic Resolution or Deracemization: These advanced techniques can overcome the 50% yield limitation of classical resolution.

  • Method: One enantiomer in a racemic mixture reacts faster in a chemical or enzymatic reaction, leaving the other enantiomer enriched. More advanced methods involve a process called crystallization-induced diastereomeric transformation, where the unwanted diastereomer in solution is continuously racemized and converted into the desired, less soluble diastereomer, potentially achieving yields close to 100%.[13] This often requires a racemization catalyst, such as an Iridium complex.[13][14]

Workflow: Strategy Selection

Caption: Decision workflow for selecting a synthetic strategy.

Q2: Can the unwanted (1R)-1-(3-Methylphenyl)propylamine enantiomer be recycled to improve the overall process yield?

A2: Yes, recycling the unwanted enantiomer is a critical strategy for making chiral resolutions economically viable, especially on an industrial scale.[15] This process, often called racemization, converts the pure but undesired enantiomer back into a 50/50 racemic mixture, which can then be fed back into the resolution process.[16]

For a chiral amine like this, racemization is not spontaneous. It typically requires a chemical transformation to temporarily destroy the chiral center, followed by its re-formation as a racemic mixture.

A Viable Racemization Protocol (Inversion of Configuration):

A reported method involves the inversion of the (R)-amine to the (S)-amine, which can also be adapted for racemization.[15] The key steps are:

• Protection: The (R)-amine is first protected, for example, as an N,N-ditosyl derivative. This makes the nitrogen a good leaving group and activates the C-H bond at the chiral center.

• Nucleophilic Substitution (Sₙ2): The protected amine is then subjected to an Sₙ2 reaction with a nucleophile like sodium azide (NaN₃). This proceeds with inversion of stereochemistry to form an azide.

• Reduction: The resulting azide is reduced back to the amine (now the S-enantiomer) via catalytic hydrogenation (e.g., H₂ over Pd/C).[15]

By adapting these conditions (e.g., using a base to epimerize the activated chiral center), a full racemization can be achieved, allowing the unwanted material to be recycled.

Validated Experimental Protocols

Protocol 1: Synthesis of Racemic 1-(3-Methylphenyl)propylamine via Reductive Amination

This protocol uses sodium triacetoxyborohydride for a safe and efficient one-pot reaction.[17]

• Materials:

  • 3-Methylpropiophenone

  • Ammonium Acetate (Amine Source)

  • Sodium Triacetoxyborohydride (NaBH(OAc)₃)

  • Methanol (Solvent)

  • Dichloromethane (DCM, for workup)

  • 1 M Hydrochloric Acid (HCl)

  • 1 M Sodium Hydroxide (NaOH)

• Procedure:

  • To a round-bottom flask under an inert atmosphere (N₂ or Ar), add 3-methylpropiophenone (1.0 eq) and methanol.

  • Add ammonium acetate (5-10 eq) to the solution and stir until dissolved.

  • Cool the mixture to 0 °C in an ice bath.

  • Slowly add sodium triacetoxyborohydride (1.5 eq) portion-wise, ensuring the internal temperature does not rise significantly.

  • Allow the reaction to warm to room temperature and stir for 12-24 hours. Monitor the reaction progress by TLC or GC-MS.

  • Once the reaction is complete, carefully quench by slowly adding 1 M HCl until the solution is acidic (pH ~2).

  • Wash the aqueous layer with DCM (2x) to remove any unreacted ketone and other neutral impurities.

  • Basify the aqueous layer to pH >12 by the slow addition of 1 M NaOH.

  • Extract the product into DCM or diethyl ether (3x).

  • Combine the organic layers, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the crude racemic amine.

  • Purify by vacuum distillation if necessary.

References

• Shin, J. S., & Kim, B. G. (1999). Asymmetric synthesis of chiral amines with omega-transaminase. Biotechnology and Bioengineering, 65(2), 206-211. PubMed. [Link]

• Asymmetric Synthesis of Amines - Ellman Laboratory. Yale University. [Link]

• Wang, D., et al. (2020). Direct catalytic asymmetric synthesis of α-chiral primary amines. Chemical Society Reviews, 49(15). Royal Society of Chemistry. [Link]

• Chiral resolution. Wikipedia. [Link]

• Lee, T., et al. (2023). Green and Strategic Approach for Chiral Resolution by Diastereomeric Salt Formation: The Study of Racemic Ibuprofen. Advances in Engineering. [Link]

• Alec, C. (2024). Strategies for Selective Reductive Amination in Organic Synthesis and Catalysis. Journal of Chemical and Pharmaceutical Research, 16(4). [Link]

• Chapman, J., et al. (2021). Continuous Flow Chiral Amine Racemization Applied to Continuously Recirculating Dynamic Diastereomeric Crystallizations. The Journal of Organic Chemistry, 86(4), 3599–3611. ACS Publications. [Link]

• Reductive Amination - Organic Chemistry Tutor. Organic Chemistry Tutor. [Link]

• Seljestokken, B., & Fiksdahl, A. (1993). The Synthesis of (S)-1-Methyl-3-phenylpropylamine by Inversion of Amines. Acta Chemica Scandinavica, 47, 1050-1052. ResearchGate. [Link]

• GEX, G. (1990). Processes and compounds useful for resolving 1-methyl-3-phenylpropylamine.

• Diastereomeric Salt Resolution for Separating Chiral Compounds on Larger Scale at BioDuro. (2018). BioDuro. [Link]

• Ashenhurst, J. (2017). Reductive Amination, and How It Works. Master Organic Chemistry. [Link]

• Crystallization-induced Diastereomeric Transformation of Chiral Ozanimod Key Intermediate using Homogeneous Ir-based Racemization Catalyst. ChemRxiv. [Link]

• Podyacheva, E., et al. Hitchhiker's guide to reductive amination. Organic Chemistry Portal. [Link]

• Reductive amination. Wikipedia. [Link]

• Wang, B., et al. (2012). A Facile One-Pot Process for the Formation of Hindered Tertiary Amines. Molecules, 17(5), 5150-5161. MDPI. [Link]

• Santos, P. P., & Pinheiro, P. F. Supplementary material for Resolution of a chiral amine and recovery of unwanted enantiomer by racemization. The Royal Society of Chemistry. [Link]

• Kim, S. H., et al. (2002). TiCl(OiPr)3 mediated one-pot reductive amination of 1,1-diacetylferrocene with aryl amine. Bulletin of the Korean Chemical Society, 23(5), 624-626. [Link]

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• 8. EP0396596A1 - Processes and compounds useful for resolving 1-methyl-3-phenylpropylamine - Google Patents [patents.google.com]
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Optimization of crystallization conditions for diastereomeric salts

Technical Support Center: Optimization of Diastereomeric Salt Crystallization

Welcome to the Technical Support Center for Chiral Resolution. This guide provides researchers and drug development professionals with thermodynamically grounded, actionable methodologies for optimizing the crystallization of diastereomeric salts. Here, we address the critical balance between kinetics and thermodynamics required to achieve high enantiomeric purity and yield.

Section 1: Process Workflows & Logical Relationships

Standard workflow for chiral resolution via diastereomeric salt formation.

Decision tree for troubleshooting liquid-liquid phase separation.

Section 2: Troubleshooting & FAQs

Q1: My diastereomeric salt is "oiling out" instead of forming crystals. What causes this and how can I fix it? A1: Oiling out, formally known as liquid-liquid phase separation (LLPS), occurs when a solute separates from a solution as a solute-rich liquid phase rather than an ordered solid crystalline phase[1].

• Causality: This is a kinetic phenomenon driven by high supersaturation. When a solution is cooled too rapidly or is too concentrated, the system crosses the spinodal curve before the solubility curve. Because forming a disordered liquid droplet requires less activation energy than nucleating a highly ordered crystal lattice, the salt "oils out"[1]. Furthermore, upstream impurities can widen the demixing region, shifting the thermodynamics to actively favor oiling out over crystallization[2].

• Solutions:

  • Reduce Supersaturation: Dilute the system by adding more of the primary solvent to pull the concentration below the critical supersaturation threshold[3].

  • Modulate Cooling: Implement a controlled temperature ramp (e.g., 0.1 °C/min) to allow sufficient time for crystal nucleation and growth, keeping the system within the metastable zone[1].

  • Seeding: Add seed crystals of the desired diastereomer to bypass the high energy barrier of primary nucleation[4].

Q2: I am obtaining crystals, but the diastereomeric excess (d.e.) is unacceptably low. How do I optimize the system for higher purity? A2: Low d.e. indicates poor thermodynamic differentiation between the two diastereomeric salts.

• Causality: The choice of solvent dictates the solubility differential between the desired and undesired diastereomer[5]. If the solvent is too polar, both salts may remain highly soluble; if it is too non-polar, both may crash out rapidly, leading to the co-precipitation of impurities and the undesired salt[4].

• Solutions:

  • Solvent Screening: Conduct a systematic screen across different solvent classes to find a system that maximizes the solubility difference[3].

  • Crystallization-Induced Diastereomeric Transformation (CIDT): For specific systems, CIDT can drive the equilibrium toward the less soluble diastereomer, enhancing selectivity and yield simultaneously by converting the undesired isomer in solution[6].

  • Temperature Optimization: Utilize cooling crystallization if the solute has a steep temperature-solubility curve. This allows for high yield in a narrow, controlled temperature window, minimizing the co-precipitation of the more soluble salt[7].

Q3: The d.e. is excellent, but my yield is extremely low. How can I push the equilibrium without sacrificing purity? A3: A low yield implies that a significant portion of the desired diastereomeric salt remains dissolved in the mother liquor[5].

• Causality: The global solubility of the system is too high at the final isolation temperature.

• Solutions:

  • Anti-Solvent Addition: Slowly titrate an anti-solvent to decrease global solubility. The addition rate must be strictly controlled to prevent secondary nucleation of the undesired salt[5][8].

  • Extended Aging: Allow the suspension to age at the final crystallization temperature to ensure the system reaches thermodynamic equilibrium[8].

Section 3: Standardized Experimental Protocols

Protocol 1: High-Throughput Resolving Agent & Solvent Screening This protocol is designed to rapidly identify the optimal thermodynamic conditions for chiral resolution[4][8].

• Preparation: Dispense 1 molar equivalent of the racemic compound into a 96-well plate or an array of glass vials[4].

• Salt Formation: Add 0.5 to 1.0 molar equivalents of various chiral resolving agents (e.g., tartaric acid derivatives, chiral amines) to the respective wells[7][8].

• Solvent Addition: Add 10 volumes (v/w) of screening solvents covering a range of polarities (e.g., isopropanol, ethyl acetate, toluene, acetonitrile)[4].

• Thermal Cycling: Heat the array to 10 °C below the solvent's boiling point with agitation to achieve complete dissolution. Apply a controlled cooling ramp (0.1 °C/min) down to 20 °C to induce crystallization[7].

• Self-Validating Checkpoint: Centrifuge the array to separate the phases. Analyze both the solid phase and the mother liquor via chiral HPLC. Validation Rule: The enantiomeric excess of the solid phase must inversely mirror the enantiomeric depletion in the mother liquor. A mass balance mismatch (>5% variance) indicates incomplete salt formation, degradation, or unexpected solvation states.

Protocol 2: Rescuing an "Oiled Out" Crystallization This protocol provides a mechanical and thermodynamic recovery path for liquid-liquid phase separation[1][9].

• Identification: Visually confirm the presence of a dense, immiscible liquid layer (oil) at the bottom of the reactor[1].

• Re-dissolution: Reheat the mixture slowly until the oil completely dissolves back into a single homogeneous phase[1].

• Thermodynamic Adjustment: Add 10-20% more of the primary solvent to reduce the global solute concentration, pulling the system out of the liquid-liquid demixing region[3]. Alternatively, add a small percentage of a polar co-solvent to stabilize the crystal lattice[1].

• Nucleation Induction: Cool the system to just above the previously observed oiling point. Introduce 1-2 wt% of seed crystals of the desired diastereomeric salt[4][5].

• Self-Validating Checkpoint: Monitor the system using in-line analytical tools (e.g., FBRM or turbidity probes). Validation Rule: A sharp, sustained increase in chord counts without a drop in temperature validates the onset of secondary nucleation and the successful circumvention of oiling out.

Section 4: Quantitative Data Summaries

Table 1: Impact of Experimental Parameters on Crystallization Outcomes

Parameter	Condition	Impact on Yield	Impact on d.e. (%)	Risk of Oiling Out
Cooling Rate	Fast (>1.0 °C/min)	High	Low (Co-precipitation)	High (Kinetic entrapment)
Cooling Rate	Slow (0.1 °C/min)	Moderate	High (Thermodynamic control)	Low
Solvent Polarity	High (e.g., Methanol)	Low (High solubility)	High	Low
Solvent Polarity	Low (e.g., Toluene)	High (Low solubility)	Low	High
Stoichiometry	1:1 (Racemate:Agent)	Standard	Standard	Moderate
Stoichiometry	1:0.5 (Half-equiv)	Lower	Higher (Enhanced selectivity)	Low

Table 2: Troubleshooting Matrix for Diastereomeric Salt Resolution

Symptom	Primary Cause	Mechanistic Reason	Recommended Action
Oiling Out (LLPS)	High Supersaturation	System crosses spinodal curve before solubility curve.	Dilute solution; reduce cooling rate; add seed crystals.
Low d.e. (%)	Incorrect Solvent	Insufficient thermodynamic solubility differential between salts.	Conduct systematic solvent screen; implement CIDT.
Low Yield	High Global Solubility	Desired salt remains dissolved in the mother liquor.	Add anti-solvent slowly; lower final crystallization temperature.
Gel Formation	Polymorphism / Solvation	Formation of a metastable solvate or kinetic polymorph.	Heat cycle to dissolve gel; seed with stable polymorph.

Section 5: References

• BenchChem. "Technical Support Center: Optimizing Solvent Systems for the Crystallization of Diastereomeric Salts." BenchChem. 3

• Bosits, M. H., et al. "Design of diastereomeric salt resolution via multicomponent system characterization: a case study with hydrate formation." CrystEngComm (RSC Publishing). 7

• BenchChem. "Technical Support Center: Preventing Oiling Out in Diastereomeric Salt Formation." BenchChem. 1

• BenchChem. "Technical Support Center: Improving the Efficiency of Diastereomeric Salt Crystallization for Resolution." BenchChem. 5

• BenchChem. "Troubleshooting diastereomeric salt crystallization for chiral resolution." BenchChem. 4

• Simon, M., et al. "Optimizing Diastereomeric Salt Crystallization for Enantiomer Separation." APC. 6

• Sun, M., et al. "The Role of Diastereomer Impurity in Oiling-Out during the Resolution of trans-4-Methyl-2-piperidine Carboxylic Ethyl Ester Enantiomers by Crystallization." ACS Publications. 2

• BenchChem. "Technical Support Center: Overcoming Poor Crystal..." BenchChem. 9

• Gong, J., et al. "Green and Strategic Approach for Chiral Resolution by Diastereomeric Salt Formation: The Study of Racemic Ibuprofen." ACS Publications / Advances in Engineering. 8

• Gong, J., et al. "Green and Strategic Approach for Chiral Resolution by Diastereomeric Salt Formation..." Advances in Engineering.10

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• 7. Design of diastereomeric salt resolution via multicomponent system characterization: a case study with hydrate formation - CrystEngComm (RSC Publishing) DOI:10.1039/D2CE01490D [pubs.rsc.org]
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Technical Support Center: Scaling Up the Chiral Resolution of 1-(3-Methylphenyl)propylamine

Welcome to the Technical Support Center for the chiral resolution of 1-(3-Methylphenyl)propylamine (also known as 1-(m-tolyl)propan-1-amine). As a primary 1-arylalkylamine, this compound is a critical chiral building block in drug development. While chromatographic separation (e.g., SFC) is viable at the bench scale, multigram-to-kilogram scale-up necessitates classical diastereomeric salt resolution [1].

This guide provides field-proven troubleshooting strategies, self-validating protocols, and mechanistic insights to help you overcome scale-up bottlenecks such as "oiling out," low enantiomeric excess (ee), and yield limitations.

Frequently Asked Questions (FAQs) on Scale-Up Strategy

Q1: Which resolving agents are most effective for 1-(3-Methylphenyl)propylamine? A: For primary benzylic amines, empirical data strongly supports the use of chiral acids such as (L)-Tartaric acid , its derivatives like Di-p-toluoyl-L-tartaric acid (DPTTA) , or (S)-Mandelic acid [2]. Causality: These agents possess rigid chiral backbones and multiple hydrogen-bonding sites (hydroxyl and carboxylate groups). This allows them to form highly ordered, tightly packed crystal lattices with one specific enantiomer of the amine, maximizing the solubility difference (thermodynamic resolution) between the two resulting diastereomeric salts.

Q2: During cooling, my reaction mixture forms a biphasic liquid ("oils out") instead of crystallizing. Why does this happen, and how do I fix it? A: "Oiling out" (liquid-liquid phase separation) occurs when the concentration of the diastereomeric salt exceeds its solubility to a degree that kinetically favors the formation of a solute-rich liquid phase over an ordered crystal lattice[3]. This traps impurities and destroys enantiomeric purity[4]. Causality & Fix: This is driven by high supersaturation caused by rapid cooling or insufficient solvent volume. To fix this:

• Reduce the cooling rate to keep the system in the metastable zone.

• Decrease solute concentration by adding 10-20% more solvent.

• Introduce seed crystals at a temperature just below the solubility curve to force heterogeneous nucleation before the oiling-out boundary is reached.

Q3: Classical resolution is theoretically capped at a 50% yield. How can we improve process economics at the pilot scale? A: You must implement a Resolution-Racemization-Recycle (RRR) loop[5]. The unwanted enantiomer isolated from the mother liquor is subjected to N-chlorination and elimination to form an achiral imine. This imine is then reduced (e.g., via sodium borohydride) back into the racemic amine, which is fed back into the next resolution batch. This pushes the theoretical yield toward 100%.

Visual Workflows & Logical Relationships

The following diagrams illustrate the overall scale-up process and the troubleshooting logic for common crystallization failures.

Workflow for scaling up the chiral resolution and racemization recycling of 1-arylalkylamines.

Troubleshooting logic tree for resolving diastereomeric salt crystallization failures.

Step-by-Step Methodologies (Self-Validating Protocols)

To ensure scientific integrity, the following scale-up protocol includes built-in validation steps. This prevents downstream failures by verifying intermediate success.

Protocol A: Pilot-Scale Diastereomeric Salt Crystallization

• Charge the Reactor: Add 1.0 equivalent of racemic 1-(3-Methylphenyl)propylamine and 0.5 to 1.0 equivalent of the resolving agent (e.g., L-Tartaric acid) into the jacketed reactor.

• Solvent Addition: Add the optimized solvent system (e.g., 9:1 Ethanol/Water at 10 volumes per gram of amine).

• Dissolution: Heat the mixture to 65–70°C under moderate agitation until a completely clear solution is achieved. Hold for 15 minutes.

• Controlled Cooling & Seeding: Program the reactor to cool at a rate of 0.1°C/min . When the temperature reaches 55°C (the upper edge of the metastable zone), add 1% (w/w) of enantiopure seed crystals.

  • Mechanistic Insight: Slow cooling ensures crystallization is governed by thermodynamic stability rather than kinetic precipitation, preventing the entrapment of the more soluble, undesired diastereomer.

• Aging: Once the reactor reaches 20°C, hold the suspension for 4–6 hours to allow the system to reach solid-liquid equilibrium.

• Filtration & Washing: Filter the slurry. Wash the filter cake with 2 volumes of cold (5°C) solvent.

• Self-Validation Step (Mass Balance Check): Before proceeding to freebasing, take a 1 mL aliquot of the mother liquor. Neutralize it and check the ee via chiral HPLC.

  • Logic: If the solid cake contains the pure (S)-amine salt, the mother liquor must be heavily enriched (>70% ee) in the (R)-amine. If the mother liquor is nearly racemic, the crystallization failed, and the cake will not be pure. Do not proceed to freebasing; instead, reheat and adjust the solvent.

Protocol B: Freebasing and Enantiomeric Purity Validation

• Suspension: Suspend the validated filter cake in a biphasic mixture of Water and Dichloromethane (DCM) (1:1 v/v).

• Basification: Slowly add 2M NaOH (aq) under vigorous stirring until the aqueous phase reaches pH > 12.

  • Mechanistic Insight: The strong base deprotonates the amine salt, rendering the free 1-(3-Methylphenyl)propylamine highly lipophilic, forcing it to partition entirely into the DCM layer.

• Phase Separation: Separate the organic layer. Extract the aqueous layer once more with DCM.

• Isolation: Dry the combined organic layers over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the enantiopure free amine.

Quantitative Data & Troubleshooting Matrices

The following tables summarize the quantitative impact of process parameters on the resolution of 1-arylalkylamines, allowing you to quickly benchmark your pilot plant data.

Table 1: Effect of Process Parameters on Yield and Enantiomeric Excess (ee)

Parameter	Condition	Impact on Yield (%)	Impact on ee (%)	Causality / Observation
Cooling Rate	Fast (>1.0°C/min)	High (45-50%)	Low (<70%)	Crash crystallization traps the undesired diastereomer (kinetic control).
Cooling Rate	Slow (0.1°C/min)	Optimal (35-40%)	High (>95%)	Allows selective lattice formation of the least soluble salt (thermodynamic control).
Solvent Polarity	100% Ethanol	Low (<20%)	High (>98%)	High solubility of both salts; only the absolute least soluble fraction precipitates.
Solvent Polarity	90:10 EtOH/Water	Optimal (35-40%)	High (>95%)	Water acts as an anti-solvent for the salt, pushing the desired salt out of solution.
Equivalents	0.5 eq Resolving Agent	Moderate (25-30%)	Very High (>99%)	"Pope-Peachey" method; forces competition, leaving the undesired amine as a free base.

Table 2: Oiling Out Troubleshooting Matrix

Observation	Primary Cause	Immediate Corrective Action
Mixture turns cloudy, then forms distinct liquid droplets at 50°C.	High supersaturation / Lack of nucleation sites[3].	Reheat to 70°C to dissolve oil. Cool slower and add seed crystals at 55°C.
Oil forms and solidifies into a sticky gum at room temperature.	Impurity entrapment lowering the melting point of the mixture[4].	Perform a pre-purification of the racemic amine (e.g., distillation) before salt formation.
Oil forms regardless of cooling rate.	Solvent system is too poor (solubility is too low)[3].	Add a highly polar co-solvent (e.g., 5-10% water) to increase overall solubility and stabilize the lattice.

References

• Diastereomeric Salt Resolution for Separating Chiral Compounds on Larger Scale. BioDuro. Available at:[Link]

• 6.8: Resolution (Separation) of Enantiomers. Chemistry LibreTexts. Available at: [Link]

• The Role of Diastereomer Impurity in Oiling-Out during the Resolution of Enantiomers by Crystallization. ACS Publications. Available at: [Link]

Sources

• 1. Diastereomeric Salt Resolution for Separating Chiral Compounds on Larger Scale at BioDuro-BioDuro-Global CRDMO, Rooted in Science [bioduro.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Overcoming Incomplete Reductive Amination

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to help researchers, chemists, and drug development professionals diagnose and resolve incomplete reactions in reductive amination protocols.

Reductive amination is a highly versatile two-step process: the condensation of an amine and a carbonyl to form an imine/iminium intermediate, followed by the in situ or stepwise reduction to an alkylated amine. When this process stalls, it is rarely a random failure; it is a breakdown in either the thermodynamics of imine formation or the kinetics of hydride transfer.

Diagnostic Workflow

Before adjusting your protocol, you must identify which step of the reaction has failed. Use the decision tree below to guide your troubleshooting strategy.

Decision tree for diagnosing and troubleshooting incomplete reductive amination reactions.

Core Troubleshooting Modules (FAQs)

Module A: Condensation Failures (The Imine Won't Form)

Q1: My starting aldehyde/ketone and amine are unconsumed. What is the root cause? A1: Imine formation is a reversible, equilibrium-driven condensation reaction that liberates water[1]. Failure to form the imine usually stems from steric hindrance, electronic deactivation (e.g., using weakly nucleophilic anilines), or the presence of water pushing the equilibrium backward.

• Causality & Solution: The amine must nucleophilically attack the carbonyl carbon. If the pH is too low (< 3), the amine is fully protonated and rendered non-nucleophilic. If the pH is too high (> 7), the carbonyl oxygen is insufficiently activated[2]. Maintain a slightly acidic environment (pH 4–6) using catalytic acetic acid. For sterically hindered ketones, standard acid catalysis is insufficient; you must aggressively scavenge water using 4Å molecular sieves or 3[3].

Module B: Reduction Failures (The Imine Persists)

Q2: LC-MS confirms the imine forms completely, but the reduction step stalls. Why? A2: This indicates a kinetic mismatch between the electrophilicity of the imine/iminium intermediate and the nucleophilicity of your hydride source[4].

• Causality & Solution: 5[5] is a mild reducing agent because its electron-withdrawing acetoxy groups reduce the nucleophilicity of the boron-hydride bond. While excellent for reactive aldehydes, STAB can struggle to reduce sterically hindered ketimines. If the imine persists, switch to a more reactive hydride source like Sodium Cyanoborohydride (NaBH₃CN) in methanol, or perform a two-step "indirect" reductive amination using NaBH₄[6].

Module C: Chemoselectivity Issues (Over-Reduction)

Q3: I am seeing significant over-reduction where the aldehyde is reduced to an alcohol before the amine can react. How do I prevent this? A3: Over-reduction occurs when the reducing agent attacks the neutral carbonyl faster than the amine can condense with it[7].

• Causality & Solution: Using a highly reactive, unselective reducing agent (like NaBH₄) in a one-pot protocol will rapidly reduce the aldehyde. To solve this, use STAB, which exhibits exceptional chemoselectivity for protonated iminium ions over neutral aldehydes at pH 6–8[8]. If over-reduction still occurs, pre-form the imine completely before introducing any reducing agent.

Reagent Selection Matrix

Selecting the correct reducing agent is the most critical variable in reductive amination. Use this quantitative summary to match the reagent to your substrate's specific thermodynamic needs.

Reducing Agent	Optimal pH	Relative Reactivity	Chemoselectivity (Iminium vs. Carbonyl)	Toxicity / Byproducts
NaBH(OAc)₃ (STAB)	5.0 – 7.0	Low	Excellent (Reagent of choice)	Low (Generates acetic acid)
NaBH₃CN	4.0 – 6.0	Moderate	Good	High (Releases toxic HCN gas at low pH)
Borane-Pyridine	2.0 – 5.0	Moderate	Good	Moderate (Releases pyridine)
NaBH₄	7.0 – 10.0	High	Poor (Rapidly reduces carbonyls)	Low (Generates borate salts)

Self-Validating Standard Operating Procedures (SOPs)

Below are two field-proven, step-by-step methodologies. Protocol 1 is the industry standard for general substrates, while Protocol 2 is a rescue methodology for sterically hindered or unreactive systems.

Protocol 1: Direct Reductive Amination using STAB (One-Pot)

Best for: Unhindered aldehydes and ketones reacting with primary or secondary amines.

• Reagent Preparation: Dissolve the carbonyl compound (1.0 eq) and the amine (1.05 eq) in anhydrous 1,2-dichloroethane (DCE) or dichloromethane (DCM) (approx. 0.2 M concentration).

• pH Optimization: If using a weakly basic amine (e.g., an aniline), add 1–2 drops of glacial acetic acid to adjust the pH to ~5.

• Hydride Addition: Add STAB (1.4 – 1.5 eq) portion-wise at room temperature. Note: STAB is moisture-sensitive; ensure the reagent bottle has been stored properly to maintain active hydride content.

• Reaction Monitoring: Stir at room temperature for 2 to 12 hours. Monitor the consumption of the carbonyl via TLC or LC-MS.

• Work-up: Quench the reaction by slowly adding saturated aqueous NaHCO₃. This neutralizes the acetic acid and destroys any unreacted hydride. Extract the aqueous layer with DCM, dry the combined organic layers over anhydrous Na₂SO₄, and concentrate under reduced pressure.

Protocol 2: Indirect Reductive Amination using Ti(OiPr)₄ (Two-Step)

Best for: Sterically hindered ketones, weakly nucleophilic amines, or substrates prone to over-reduction.

• Imine Pre-formation: In a flame-dried flask under an inert atmosphere (N₂ or Ar), combine the ketone (1.0 eq), amine (1.2 eq), and Ti(OiPr)₄ (1.5 – 2.0 eq). This can be done neat or in anhydrous THF.

• Dehydration: Stir the mixture at room temperature for 10–12 hours. Mechanistic Insight: Ti(OiPr)₄ coordinates the carbonyl oxygen (increasing electrophilicity) and irreversibly scavenges the leaving water molecule to form insoluble TiO₂, driving the condensation equilibrium to completion.

• Solvent Exchange: Dilute the reaction mixture with anhydrous ethanol (approx. 5 mL/mmol) and cool to 0 °C using an ice bath.

• Reduction: Add NaBH₄ (1.5 eq) portion-wise. Mechanistic Insight: Because the imine is fully pre-formed and the remaining carbonyl is bound to titanium, the highly reactive NaBH₄ can be used safely without risk of over-reducing the starting material.

• Work-up: Stir for an additional 2–4 hours. Quench the reaction by adding water or 2M aqueous ammonia to precipitate the titanium salts. Filter the resulting white slurry through a pad of Celite, wash with ethyl acetate, and concentrate the filtrate.

References

• A Review on the Use of Sodium Triacetoxyborohydride in the Reductive Amination of Ketones and Aldehydes Source: Organic Process Research & Development (ACS Publications) URL:[Link]

• Reductive amination with Titanium(IV)Isopropoxide Source: Designer-drug (Synlett) URL:[Link]

• Imines - Properties, Formation, Reactions, and Mechanisms Source: Master Organic Chemistry URL:[Link]

• I have a trouble in reductive amination, Is there anyone having some effective method to reduct imine to amine? Source: ResearchGate URL:[Link]

• Struggling with Reductive Amination: Tips for Isolating My Amine Product? Source: Reddit (r/chemistry) URL:[Link]

• A Review on the Use of Sodium Triacetoxyborohydride in the Reductive Amination of Ketones and Aldehydes Source: Semantic Scholar URL:[Link]

• Organic Process Res. Dev. 2006, 10, 5, 971-1031 (STAB Amination Reductrice Review) Source: Scribd URL:[Link]

Sources

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. designer-drug.com [designer-drug.com]
• 4. reddit.com [reddit.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. researchgate.net [researchgate.net]
• 7. semanticscholar.org [semanticscholar.org]
• 8. sciencemadness.org [sciencemadness.org]

Improving separation of enantiomers on chiral stationary phase

Welcome to the Technical Support Center for Chiral Chromatography. This guide is designed for researchers, scientists, and drug development professionals to provide field-proven insights and systematic solutions for improving the separation of enantiomers on chiral stationary phases (CSPs). Our approach moves beyond simple checklists to explain the causality behind experimental choices, empowering you to solve even the most challenging separation problems.

Frequently Asked Questions (FAQs)

This section addresses common foundational questions encountered during the development of chiral separation methods.

Q1: Why is chiral separation so much more challenging than standard reversed-phase HPLC?

A1: The core challenge lies in the identical physical and chemical properties of enantiomers.[1][2] Unlike standard analytes that are separated based on differences in properties like hydrophobicity, enantiomers only differ in their three-dimensional spatial arrangement.[2] Therefore, separation requires a chiral environment, provided by the CSP, that can form transient diastereomeric complexes with the enantiomers.[1] The subtle differences in the stability of these complexes lead to different retention times. This reliance on specific, three-dimensional interactions makes the method highly sensitive to small changes in the mobile phase, temperature, and stationary phase chemistry.[3]

Q2: I have a new chiral compound. Where do I even begin with method development?

A2: A systematic screening approach is the most efficient strategy.[1][4][5] The trial-and-error approach can be extremely time-consuming.[6] The process should focus on screening a variety of CSPs with different selectivities under a few standardized mobile phase conditions.

• Literature & Database Search: First, search for published separations of structurally similar compounds. Many column manufacturers maintain extensive application databases that can provide excellent starting points.[7]

• Column Screening: Select a diverse set of 3-5 chiral columns. Polysaccharide-based (cellulose and amylose) and macrocyclic glycopeptide-based CSPs are excellent starting points as they cover a wide range of compound classes.[4][6][8]

• Mobile Phase Screening: For each column, test a few standard mobile phase systems. A common screening protocol for polysaccharide columns includes:

  • Normal Phase (NP): n-Hexane/Isopropanol (IPA) and n-Hexane/Ethanol (EtOH).[4]

  • Polar Organic Mode (PO): Methanol or Acetonitrile.[5][9]

  • Reversed-Phase (RP): Water/Acetonitrile or Water/Methanol.[5]

This initial screening should aim to find any separation, which can then be optimized.[10]

Q3: What is the "three-point interaction model" and why is it important?

A3: The three-point interaction model is a conceptual framework explaining the mechanism of chiral recognition. For a CSP to differentiate between two enantiomers, there must be at least three simultaneous points of interaction between the selector and one of the enantiomers. At least one of these interactions must be stereochemically dependent (e.g., a steric hindrance that fits one enantiomer but not the other). Common interactions include hydrogen bonds, π-π interactions, dipole-dipole interactions, and steric hindrance. Understanding this concept helps in selecting a CSP with functional groups capable of these interactions with your analyte.

Three-point interaction model for chiral recognition.

Troubleshooting Guide

This guide provides systematic solutions to specific problems you may encounter during your experiments.

Problem 1: Poor or No Enantiomeric Resolution (Rs < 1.5)

Q: I'm injecting my racemic standard, but I see only a single peak, or two peaks that are heavily overlapped. What are the most likely causes and how do I fix it?

A: (The Scientist's Perspective) This is the most common challenge in chiral chromatography. A lack of resolution means that the differences in the stability of the transient diastereomeric complexes formed between the enantiomers and the CSP are insufficient under the current conditions.[1] This can be due to several factors, ranked by influence:

• Inappropriate Chiral Stationary Phase (CSP): The chosen CSP may not possess the correct combination of interactive sites (e.g., hydrogen bond donors/acceptors, aromatic rings, steric cavities) to effectively discriminate between your enantiomers.[2]

• Suboptimal Mobile Phase Composition: The mobile phase composition is a powerful tool for manipulating selectivity.[11] In normal phase, the type and concentration of the alcohol modifier directly compete with the analyte for interaction sites on the CSP.[12]

• Incorrect Mobile Phase Mode: The analyte may require a different separation mode (Normal Phase, Reversed-Phase, Polar Organic) for optimal interaction with the CSP.

• Temperature is Not Optimized: Temperature affects the thermodynamics of chiral recognition. Generally, lower temperatures increase the stability of the diastereomeric complexes, enhancing selectivity and resolution.[13] However, this is not universal, and sometimes higher temperatures can improve efficiency or even reverse the elution order.[11][14]

• Flow Rate is Too High: Chiral separations often involve slower kinetics than achiral separations. A high flow rate may not allow sufficient time for the equilibrium between the mobile and stationary phases to be established, reducing efficiency and resolution.[13]

Systematic Troubleshooting Protocol

This protocol assumes you have already confirmed the chemical purity of your sample on an achiral column.[15]

Workflow for troubleshooting poor enantiomeric resolution.

Table 1: Effect of Key Chromatographic Parameters on Chiral Resolution (Rs)

Parameter	Change	Typical Effect on Retention Time	Typical Effect on Resolution (Rs)	Causality & Key Considerations
Flow Rate	Decrease	Increases	Often Increases	Improves mass transfer efficiency by allowing more time for interaction with the CSP. Optimal flow rates can be as low as 0.2-0.5 mL/min.[13]
Temperature	Decrease	Increases	Generally Increases	Enhances the stability of transient diastereomeric complexes. Monitor backpressure. In some cases, increasing temperature can improve resolution or reverse elution order.[11][13]
Modifier % (Normal Phase)	Decrease	Increases	Generally Increases	Reduces competition from the mobile phase for interaction sites on the CSP, strengthening analyte-CSP interactions.[12]

| Modifier Type (Normal Phase) | Switch (e.g., IPA to EtOH) | Varies | Can Drastically Change | Different alcohols have different hydrogen bonding capabilities and steric profiles, which can significantly alter selectivity.[12] |

Problem 2: Poor Peak Shape (Tailing or Fronting)

Q: My peaks are resolved, but they are broad and tailing (Asymmetry Factor > 1.5). This is affecting my ability to accurately integrate and quantify them. What's wrong?

A: (The Scientist's Perspective) Poor peak shape is typically caused by undesirable secondary interactions or kinetic issues.[16]

• Secondary Ionic Interactions: If your analyte is acidic or basic, it can interact with residual acidic silanol groups on the silica backbone of the CSP.[16][17] This secondary retention mechanism is strong and non-specific, leading to significant peak tailing.

• Sample Overload: Injecting too much mass on the column can saturate the active sites of the CSP, leading to peak broadening and tailing.[5][12] Chiral columns are notoriously less robust to mass overload than standard achiral phases.

• Inappropriate Sample Solvent: Dissolving your sample in a solvent that is significantly stronger than the mobile phase (the "diluent effect") can cause peak distortion and tailing.[5][12] The plug of strong solvent carries the analyte down the column too quickly at the start, disrupting the partitioning process.

• Column Contamination or Degradation: Irreversibly adsorbed compounds from previous injections can create active sites that cause tailing.[18] A void at the column inlet can also cause peak distortion.[17]

Systematic Troubleshooting Protocol

• Address Potential Secondary Interactions (For Acidic/Basic Analytes):

  • Protocol: Add a small amount of an appropriate additive to the mobile phase.[19]

    • For basic analytes (e.g., amines), add a basic modifier like 0.1% Diethylamine (DEA) or Ethanolamine.

    • For acidic analytes (e.g., carboxylic acids), add an acidic modifier like 0.1% Trifluoroacetic Acid (TFA) or Acetic Acid.[19]

  • Causality: The additive acts as a competing agent, binding to the active silanol sites and preventing the analyte from interacting with them.[19] It also suppresses the ionization of the analyte, ensuring it interacts with the CSP primarily through the desired chiral mechanisms.

• Test for Sample Overload:

  • Protocol: Prepare a sample that is 10 times more dilute than your current sample and inject it.

  • Diagnosis: If the peak shape and symmetry improve significantly, you are overloading the column.[5] Reduce your sample concentration or injection volume accordingly.

• Check Sample Solvent Compatibility:

  • Protocol: If possible, dissolve your sample directly in the mobile phase.[2] If solubility is an issue, use the weakest possible solvent that can fully dissolve the sample.

  • Causality: Matching the sample solvent to the mobile phase ensures that the analyte is properly focused on the head of the column at the start of the run.[5]

• Evaluate Column Health:

  • Protocol: If the above steps fail, the column may be the issue. First, try flushing the column according to the manufacturer's instructions.[20] If this doesn't work, try reversing the column (only if permitted by the manufacturer) and flushing it to remove any blockage on the inlet frit.[20] As a final check, test the separation on a new, identical column.

  • Diagnosis: If the new column provides good peak shape, the original column is likely fouled or has developed a void.

Problem 3: Irreproducible Retention Times and Resolution

Q: My method worked perfectly yesterday, but today the retention times have shifted significantly, and the resolution has degraded. What causes this instability?

A: (The Scientist's Perspective) Chiral separations are highly sensitive to the analytical environment. Irreproducibility is almost always caused by subtle, unintended changes in the system.

• Insufficient Column Equilibration: Chiral stationary phases, especially in normal phase, can take a long time to fully equilibrate with the mobile phase. Changing mobile phase composition without allowing for sufficient equilibration (sometimes requiring 1-2 hours or more) is a common cause of drifting retention times.[8]

• Mobile Phase Composition Changes: In normal phase, trace amounts of water in the organic solvents can significantly alter the hydration state of the stationary phase, leading to dramatic shifts in retention and selectivity.[13][21] Evaporation of the more volatile component of a pre-mixed mobile phase (e.g., hexane) can also change its composition over time.[22]

• Temperature Fluctuations: The thermodynamics of chiral recognition are highly temperature-dependent.[13] Lack of a column thermostat or significant changes in ambient lab temperature can cause retention times to drift.[8] A stable temperature should be maintained to within +/- 1 °C.

• Column "Memory Effects": If acidic or basic additives were used in a previous method, they can remain adsorbed to the stationary phase and interfere with the current analysis, even after extensive flushing.[3]

Systematic Troubleshooting Protocol

• Ensure Rigorous Equilibration:

  • Protocol: Before starting a sequence, flush the column with the mobile phase for at least 30-60 minutes (or 20-30 column volumes). For CHIROBIOTIC columns or when switching between very different mobile phases, equilibration can take 1-2 hours. Monitor the baseline and inject a standard periodically until retention times are stable (e.g., <0.5% RSD over 3 consecutive injections).

• Standardize Mobile Phase Preparation:

  • Protocol: Always use fresh, HPLC-grade solvents from the same batch for a critical series of analyses.[13] Prepare fresh mobile phase daily. If using pre-mixed solvents, keep the reservoir covered to minimize evaporation.

• Control Temperature:

  • Protocol: Always use a thermostatted column compartment. Set the temperature and allow it to stabilize for at least 30 minutes before running samples. Ensure the lab's ambient temperature is stable.

• Develop a Column Cleaning/Storage Protocol:

  • Protocol: Dedicate columns to specific mobile phase types (e.g., one column for normal phase with basic additives, another for reversed-phase) to avoid cross-contamination and memory effects.[3] Always flush and store columns according to the manufacturer's guidelines. A common storage solvent for polysaccharide columns is Isopropanol.[9]

References

• Lomenova, V. V., et al. (2019). The effect of temperature on the separation of enantiomers with coated and covalently immobilized polysaccharide-based chiral stationary phases. Journal of Chromatography A. [Link]

• Dong, M. W. (2020). A Strategy for Developing HPLC Methods for Chiral Drugs. LCGC International. [Link]

• Dhandapani, R. (2023). Playing with Selectivity for Optimal Chiral Separation. LCGC International. [Link]

• HPLC Technical Tip: Chiral Method Development. (n.d.). Phenomenex. [Link]

• Adhikari, A. (2025). Chiral Chromatography: Principle, Components, Steps, Types, Uses. Microbe Notes. [Link]

• Technical News - Selection Method of Chiral Stationary Phases. (n.d.). Sumika Chemical Analysis Service. [Link]

• Ray, A. (2020). Trouble with chiral separations. Chromatography Today. [Link]

• Peak Tailing in HPLC. (n.d.). Element Lab Solutions. [Link]

• Effect of Temperature on the Chiral Separation of Enantiomers of Some... (n.d.). ResearchGate. [Link]

• Effect of Temperature on Enantiomer Separation of Oxzepam and Lorazepam by High-Performance Liquid Chromatography on a β. (n.d.). Journal of Liquid Chromatography & Related Technologies. [Link]

• Chiral Separations. (2020). LCGC International. [Link]

• Phenomenex Publishes Guide for Chiral Column Selection. (2012). Phenomenex. [Link]

• 6 Top Chiral Chromatography Questions. (2020). Regis Technologies. [Link]

• Chiral Mobile-Phase Additives in HPLC Enantioseparations. (2025). ResearchGate. [Link]

• Getting Started with Chiral Method Development Part Three. (2023). Regis Technologies. [Link]

• Burk, R. J. (n.d.). An Investigation of Peak Shape Models in Chiral Separations. MavMatrix - The University of Texas at Arlington. [Link]

• Chiral Method Development Screening Techniques: A practical guide and new approaches in LC-MS. (n.d.). Chromatography Today. [Link]

• Boag, M. (2025). How to Reduce Peak Tailing in HPLC? Phenomenex. [Link]

• What is Peak Tailing? (n.d.). Chromatography Today. [Link]

• The LCGC Blog: HPLC Diagnostic Skills II – Tailing Peaks. (2022). LCGC International. [Link]

• The LCGC Blog: Retention Time Variability in HPLC. (2020). LCGC International. [Link]

• RT shift observed during chiral analysis. (2006). Chromatography Forum. [Link]

• There may be a significant time difference between retention times for two enantiomers of a compound and the racemic mixture? (2016). ResearchGate. [Link]

• It Isn't Always The Column: Troubleshooting Your HPLC Separation. (2023). Agilent. [Link]

• How to separate isomers by Normal phase HPLC? (2019). ResearchGate. [Link]

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• 1. HPLC Technical Tip: Chiral Method Development | Phenomenex [phenomenex.com]
• 2. 6 Top Chiral Chromatography Questions - Regis Technologies [registech.com]
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• 4. pdf.benchchem.com [pdf.benchchem.com]
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• 6. chromatographyonline.com [chromatographyonline.com]
• 7. chromatographyonline.com [chromatographyonline.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
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Reference Data & Comparative Studies

A Comparative Guide to the Structural Validation of (1S)-1-(3-Methylphenyl)propylamine by 1H NMR Spectroscopy

In the landscape of pharmaceutical development and organic synthesis, the unambiguous structural confirmation of chiral molecules is a cornerstone of safety, efficacy, and intellectual property. (1S)-1-(3-Methylphenyl)propylamine is a valuable chiral building block, and its precise structural integrity is paramount. This guide provides an in-depth, comparative framework for validating its structure using one of the most powerful tools in chemical analysis: 1H Nuclear Magnetic Resonance (NMR) spectroscopy. We will dissect its signature spectral features, contrast them with plausible isomeric alternatives, and provide a robust experimental protocol for obtaining high-fidelity data.

The Anticipated 1H NMR Profile of (1S)-1-(3-Methylphenyl)propylamine

To validate the target structure, we must first predict its expected 1H NMR spectrum based on fundamental principles. The structure, with protons labeled for discussion, is shown below:

(Caption: Labeled structure of (1S)-1-(3-Methylphenyl)propylamine)

The presence of a stereocenter at the benzylic position (C1) renders the two protons of the adjacent methylene group (H_b) diastereotopic.[1][2] This means they are chemically non-equivalent and will have different chemical shifts, coupling to each other and to the benzylic proton (H_a).[3]

Table 1: Predicted 1H NMR Data for (1S)-1-(3-Methylphenyl)propylamine (in CDCl₃)

Proton Label	Integration	Predicted δ (ppm)	Multiplicity	Coupling Constant (J, Hz)	Rationale
H_g (Ar-CH₃)	3H	~2.35	Singlet (s)	-	Aromatic methyl group.
H_c (CH₃)	3H	~0.90	Triplet (t)	J_bc ≈ 7.4 Hz	Coupled to the two H_b protons.
H_b (CH₂)	2H	~1.60-1.80	Multiplet (m)	J_ba, J_bc	Diastereotopic protons, each coupled to H_a and H_c, resulting in a complex multiplet.[4]
H_a (CH)	1H	~3.80	Triplet (t)	J_ab ≈ 6.8 Hz	Benzylic proton adjacent to a nitrogen and coupled to the two H_b protons.
H_f (NH₂)	2H	1.0 - 4.0	Broad Singlet (br s)	-	Protons on nitrogen often exhibit broad signals and may exchange with trace water, obscuring coupling.[5]
H_d, H_e (Ar-H)	4H	7.00 - 7.25	Multiplet (m)	-	Aromatic protons in a meta-substituted ring give a characteristic complex pattern.[6]

Comparative Analysis: Distinguishing from Positional Isomers

The most critical aspect of validation is to definitively rule out positional isomers, which have the same molecular formula but different arrangements of substituents on the aromatic ring. The 1H NMR spectrum, particularly the aromatic region (6.5-8.0 ppm), provides a unique fingerprint for the substitution pattern.[7]

Key Isomers for Comparison:

• (A) Target: (1S)-1-(3-Methylphenyl)propylamine

• (B) Alternative 1: (1S)-1-(4-Methylphenyl)propylamine (para-isomer)

• (C) Alternative 2: (1S)-1-(2-Methylphenyl)propylamine (ortho-isomer)

Table 2: Comparative Analysis of Aromatic 1H NMR Regions for Isomers

Isomer	Substitution Pattern	Expected Aromatic Signals (δ ≈ 7.0-7.4 ppm)	Key Differentiating Feature
3-Methyl (Target)	1,3-disubstituted	Four distinct proton signals , appearing as a complex multiplet. One proton will be a singlet-like signal, while the others will show both ortho and meta coupling.[8]	The complex, four-proton multiplet is characteristic of 1,3-disubstitution.
4-Methyl (para)	1,4-disubstituted	Two doublets (AA'BB' system) . A pair of equivalent protons will appear as one doublet, and the other pair will be a second doublet.[9]	A highly symmetric pattern of two doublets, each integrating to 2H.
2-Methyl (ortho)	1,2-disubstituted	Four distinct proton signals , appearing as a complex multiplet, often spread over a wider range than the meta-isomer due to the steric and electronic influence of the ortho-substituents.	A complex, often more dispersed, four-proton multiplet. The chemical shifts will differ significantly from the 3-methyl isomer.

This comparative analysis demonstrates that the substitution pattern on the aromatic ring provides an unambiguous method to confirm the identity of the desired 3-methyl isomer.

A Validated Experimental Protocol for 1H NMR

Adherence to a standardized protocol is essential for data quality and reproducibility.

Step 1: Sample Preparation [10][11]

• Weigh 5-25 mg of the (1S)-1-(3-Methylphenyl)propylamine sample into a clean, dry vial.[12]

• Add approximately 0.6-0.7 mL of deuterated chloroform (CDCl₃) containing 0.03% v/v tetramethylsilane (TMS) as an internal reference standard.

• Ensure the sample is fully dissolved. If any particulate matter is present, filter the solution through a small plug of glass wool in a Pasteur pipette directly into a clean, high-quality 5 mm NMR tube.[13]

• Cap the NMR tube securely.

Step 2: NMR Data Acquisition

• Insert the sample into the NMR spectrometer.

• Lock the spectrometer on the deuterium signal of the CDCl₃ solvent.

• Shim the magnetic field to achieve optimal homogeneity. A narrow, symmetrical TMS peak is indicative of good shimming.

• Acquire the 1H NMR spectrum using standard acquisition parameters (e.g., 30° pulse angle, 1-2 second relaxation delay, 16-32 scans for good signal-to-noise).

Step 3: Data Processing

• Apply Fourier transformation to the acquired Free Induction Decay (FID).

• Carefully phase the spectrum to ensure all peaks are in pure absorption mode.

• Perform baseline correction to ensure a flat baseline.

• Calibrate the spectrum by setting the TMS peak to 0.00 ppm.

• Integrate all signals to determine the relative number of protons for each peak.

Data Interpretation & Structural Confirmation Workflow

The final step is a logical analysis of the processed spectrum to confirm the structure.

• Check Integration: Verify that the integral ratios match the predicted proton counts (3H:3H:2H:1H:2H:4H).

• Aliphatic Region Analysis (0-4 ppm):

  • Confirm the presence of a triplet at ~0.9 ppm (CH₃, 3H).

  • Identify the complex multiplet for the diastereotopic CH₂ protons at ~1.6-1.8 ppm (2H).

  • Locate the benzylic CH proton, expected as a triplet around 3.8 ppm (1H).

  • Find the singlet for the aromatic methyl group at ~2.35 ppm (3H).

• Aromatic Region Analysis (7.0-7.3 ppm):

  • Critically examine the pattern of the signals in this region. It must correspond to the complex multiplet expected for a 1,3-disubstituted benzene ring, not the simple two-doublet pattern of a 1,4-isomer.

• Exchangeable Protons:

  • Identify the broad singlet corresponding to the NH₂ protons. A D₂O shake experiment can be performed for confirmation, which will cause this peak to disappear.[14]

• Final Confirmation: If all chemical shifts, integrations, and splitting patterns match the predictions in Table 1 and are inconsistent with the patterns for isomers in Table 2, the structure of (1S)-1-(3-Methylphenyl)propylamine is validated.

Conclusion

The structural validation of (1S)-1-(3-Methylphenyl)propylamine by 1H NMR spectroscopy is an exercise in precision. The key identifiers are the signature splitting of the aliphatic chain, particularly the complex multiplet arising from the diastereotopic methylene protons, and, most critically, the complex multiplet in the aromatic region characteristic of a 1,3-substitution pattern. By comparing the experimental spectrum against this predicted fingerprint and contrasting it with the distinct patterns of its ortho and para isomers, researchers can achieve unambiguous structural confirmation, ensuring the integrity of their chemical matter.

References

• Silverstein, R. M., Webster, F. X., Kiemle, D. J., & Bryce, D. L. (2014). Spectrometric Identification of Organic Compounds. John Wiley & Sons. [Link]

• Pretsch, E., Bühlmann, P., & Affolter, C. (2000). Structure Determination of Organic Compounds. Springer-Verlag. [Link]

• Master Organic Chemistry. (2022). Diastereotopic Protons in 1H NMR Spectroscopy: Examples. [Link]

• Iowa State University. (n.d.). NMR Sample Preparation. Chemical Instrumentation Facility. [Link]

• Michigan State University. (n.d.). Sample Preparation. Max T. Rogers NMR Facility. [Link]

• University of Colorado Boulder. (n.d.). Spin-spin splitting and coupling. Organic Chemistry at CU Boulder. [Link]

• Chemistry LibreTexts. (2024). 1H NMR Spectroscopy and Proton Equivalence. [Link]

• OpenStax. (2023). Spectroscopy of Aromatic Compounds. In Organic Chemistry. [Link]

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A Comparative Guide to the Optical Rotation of (1S)-1-(3-Methylphenyl)propylamine and its Alternatives

For Researchers, Scientists, and Drug Development Professionals

In the landscape of pharmaceutical development and fine chemical synthesis, the stereochemistry of a molecule is not a trivial detail; it is often the very essence of its biological activity and safety profile. For chiral primary amines, which are pivotal building blocks for a multitude of active pharmaceutical ingredients (APIs), the ability to accurately characterize and control their enantiomeric purity is paramount. This guide provides an in-depth analysis of the optical rotation of (1S)-1-(3-Methylphenyl)propylamine, a key chiral intermediate. We will delve into the principles of optical rotation, present comparative data with alternative chiral amines, and provide detailed experimental protocols for its determination.

The Principle of Optical Rotation: A Window into Chirality

Optical activity is the phenomenon where a chiral molecule rotates the plane of polarized light.[1] This rotation is a direct consequence of the molecule's three-dimensional asymmetry, meaning it is non-superimposable on its mirror image.[1][2] The two mirror-image forms of a chiral molecule are called enantiomers.[1][2] Enantiomers share identical physical properties such as melting point, boiling point, and solubility in achiral solvents. However, they rotate plane-polarized light to an equal extent but in opposite directions.[2][3] The enantiomer that rotates light clockwise is termed dextrorotatory (+), while the one that rotates it counter-clockwise is levorotatory (-).[2][3]

This fundamental property is quantified as the specific rotation , a characteristic physical constant for a given chiral compound under defined conditions (temperature, wavelength, solvent, and concentration).[4] The measurement of optical rotation is performed using an instrument called a polarimeter.

Analysis of (1S)-1-(3-Methylphenyl)propylamine

(1S)-1-(3-Methylphenyl)propylamine is a chiral primary amine with the following structure:

Structure of (1S)-1-(3-Methylphenyl)propylamine

Caption: Structure of (1S)-1-(3-Methylphenyl)propylamine with the chiral center indicated by C*.

Comparison with Alternative Chiral Amines

The selection of a chiral amine in a synthetic pathway is often dictated by its effectiveness as a resolving agent or its role as a chiral building block. Below is a comparison of (1S)-1-(3-Methylphenyl)propylamine with other commonly used chiral primary amines.

Chiral Amine	Structure	Typical Specific Rotation ([α]D)	Key Features and Applications
(1S)-1-(3-Methylphenyl)propylamine	Aromatic with a propyl and a methyl-substituted phenyl group	Not widely reported; expected to be levorotatory based on analogs.	Used as a chiral intermediate in the synthesis of more complex molecules. The methyl group can offer different steric and electronic properties compared to the unsubstituted analog.
(S)-(-)-1-Phenylethylamine	Aromatic with a methyl and a phenyl group	-39° (neat)	A widely used and cost-effective chiral resolving agent for carboxylic acids.[7] Also a common chiral auxiliary.
(R)-(+)-1-Phenylethylamine	Aromatic with a methyl and a phenyl group	+39° (neat) (enantiomer of the above)	The enantiomer of the above, used for resolving racemic acids and as a chiral building block.
(S)-(-)-1-Phenylpropylamine	Aromatic with an ethyl and a phenyl group	-16 to -19° (c=1 in CHCl₃)[5]	Structurally very similar to the topic compound, differing only by the position of the methyl group. Used in asymmetric synthesis.[5]
(S)-(+)-1-Methoxy-2-propylamine	Aliphatic with a methoxy group	Value depends on conditions.	A chiral building block used in the synthesis of pharmaceuticals and agrochemicals where the methoxy group can be a key pharmacophoric feature.[7]

Experimental Protocols

Accurate determination of optical rotation and enantiomeric excess is crucial for quality control and regulatory compliance. Below are detailed protocols for the analysis of chiral primary amines like (1S)-1-(3-Methylphenyl)propylamine.

Protocol 1: Determination of Specific Rotation by Polarimetry

This protocol outlines the steps to measure the specific rotation of a chiral amine.

Workflow for Polarimetry Measurement

Caption: Step-by-step workflow for determining the specific rotation of a chiral amine.

Methodology:

• Instrument Calibration: Ensure the polarimeter is calibrated according to the manufacturer's instructions.

• Sample Preparation:

  • Accurately weigh a sample of the enantiomerically pure amine (e.g., 100 mg).

  • Dissolve the sample in a high-purity solvent (e.g., chloroform) in a volumetric flask to a known volume (e.g., 10 mL) to obtain a precise concentration (c) in g/mL.

• Blank Measurement:

  • Fill a clean polarimeter cell of a known path length (l) in decimeters (dm) with the pure solvent.

  • Place the cell in the polarimeter and record the blank reading.

• Sample Measurement:

  • Rinse the polarimeter cell with the prepared sample solution.

  • Fill the cell with the sample solution, ensuring no air bubbles are present.

  • Place the cell in the polarimeter and measure the observed rotation (α) at a specified temperature (e.g., 20°C) and wavelength (typically the sodium D-line, 589 nm).

• Calculation of Specific Rotation:

  • Subtract the blank reading from the sample reading to get the corrected observed rotation.

  • Calculate the specific rotation using the formula: [α] = α / (c × l) where:

    • [α] is the specific rotation

    • α is the observed rotation in degrees

    • c is the concentration in g/mL

    • l is the path length in decimeters (dm)[4]

Protocol 2: Determination of Enantiomeric Excess by Chiral HPLC

Chiral High-Performance Liquid Chromatography (HPLC) is a powerful technique for separating and quantifying enantiomers, thus allowing for the determination of enantiomeric excess (ee).[8]

Workflow for Chiral HPLC Analysis

Caption: A generalized workflow for determining the enantiomeric excess of a chiral amine using HPLC.

Methodology:

• HPLC System and Column:

  • An HPLC system equipped with a UV detector is required.

  • Select a suitable chiral stationary phase (CSP) column. Polysaccharide-based columns (e.g., Chiralcel® OD-H, Chiralpak® AD-H) are often effective for separating chiral amines.

• Mobile Phase Preparation:

  • Prepare a mobile phase typically consisting of a mixture of a non-polar solvent (e.g., hexane) and a polar modifier (e.g., isopropanol or ethanol).

  • Small amounts of an amine additive (e.g., diethylamine or triethylamine) are often added to the mobile phase to improve peak shape and resolution for basic analytes. A typical mobile phase could be Hexane/Isopropanol/Diethylamine (90:10:0.1, v/v/v).

• Sample Preparation:

  • Dissolve the amine sample in the mobile phase to a concentration of approximately 1 mg/mL.

  • Filter the sample through a 0.45 µm syringe filter before injection.

• Chromatographic Conditions:

  • Flow Rate: 1.0 mL/min

  • Column Temperature: 25°C

  • Detection Wavelength: 254 nm (or a wavelength where the analyte has maximum absorbance)

  • Injection Volume: 10 µL

• Analysis and Calculation:

  • First, inject a solution of the racemic mixture to identify the retention times of both the (S) and (R) enantiomers.

  • Inject the sample of unknown enantiomeric composition.

  • Integrate the peak areas corresponding to each enantiomer.

  • Calculate the enantiomeric excess (ee) using the following formula: ee (%) = |(Area of major enantiomer - Area of minor enantiomer) / (Area of major enantiomer + Area of minor enantiomer)| × 100

Conclusion

The optical rotation of (1S)-1-(3-Methylphenyl)propylamine is a critical parameter that confirms its chiral nature and is indicative of its enantiomeric purity. While specific rotation data for this particular molecule is not widely published, a comprehensive analysis can be performed by leveraging data from close structural analogs and employing robust analytical techniques such as polarimetry and chiral HPLC. The protocols and comparative data presented in this guide are intended to provide researchers and drug development professionals with the necessary tools to accurately characterize this and other chiral primary amines, ensuring the quality and efficacy of the resulting pharmaceutical products.

References

• MDPI. Enantioselective Chromatographic Separation and Lipase Catalyzed Asymmetric Resolution of Biologically Important Chiral Amines. Available at: [Link]

• Wikipedia. Specific rotation. Available at: [Link]

• Master Organic Chemistry. Optical Rotation, Optical Activity, and Specific Rotation. Available at: [Link]

• Chemistry LibreTexts. Optical Activity. Available at: [Link]

• YouTube. Specific Rotation and Observed Rotation Calculations in Optical Activity. Available at: [Link]

• KPU Pressbooks. Optical Activity. Available at: [Link]

• Khan Academy. Optical activity (video) | Enantiomers. Available at: [Link]

• Open Oregon Educational Resources. Chirality in Chemical, Environmental and Biological Systems. Available at: [Link]

• Chegg. 1-phenylethylamine, the structure of which is given below... Available at: [Link]

• Google Patents. An improved method for preparing N-methyl-3-phenyl-3-hydroxyl-propylamine.

• VTechWorks. CHIRAL SEPARATIONS INTRODUCTION. Available at: [Link]

• ITS. Optical Activity of an Asymmetric Substance. Available at: [Link]

• ResearchGate. A molecular propeller effect for chiral separation and analysis. Available at: [Link]

• Taylor & Francis. Propylamine – Knowledge and References. Available at: [Link]

• RSC Publishing. Separation of chiral enantiomers by optical force and torque induced by tightly focused vector polarized hollow beams. Available at: [Link]

• Sci-Hub. Synthesis and Characterization of Poly[(1-trimethylsilyl-1-propyne)-co-(1-(4-azidobutyldimethylsilyl).

• TU Graz. Synthesis and Characterization of 3-Aminopropyl-phenyl Germanes. Available at: [Link]

• arXiv. Selective Orientation of Chiral Molecules by Laser Fields with Twisted Polarization. Available at: [Link]

• Frontiers. Rotational Rest Frequencies and First Astronomical Search of Protonated Methylamine. Available at: [Link]

• PubChem. 3-(Methylamino)-1-phenylpropan-1-one. Available at: [Link]

• Journal of Materials Chemistry. Synthesis and through-bond spin interaction of stable 1,3-phenylene linked poly(phenothiazine cation radical). Available at: [Link]

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Quantifying diastereomeric excess of 1-(3-Methylphenyl)propylamine salts

A Comparative Guide to Quantifying Diastereomeric Excess in 1-(3-Methylphenyl)propylamine Salts

1-(3-Methylphenyl)propylamine is a highly valuable chiral building block utilized in the synthesis of active pharmaceutical ingredients (APIs). The classical method for isolating its pure enantiomers involves diastereomeric resolution—reacting the racemic amine with a chiral acidic resolving agent (such as (R)-mandelic acid or (+)-tartaric acid) to form a mixture of diastereomeric salts.

Because the success of fractional crystallization relies entirely on tracking the enrichment process, accurately quantifying the diastereomeric excess (d.e.) of these salts is a critical quality control parameter. This guide objectively compares the primary analytical techniques used for this quantification, providing mechanistic insights, causality behind protocol design, and self-validating experimental workflows.

Mechanistic Workflow of Resolution and Quantification

Caption: Workflow for diastereomeric resolution and quantification of chiral amine salts.

Comparative Analysis of Quantification Methods

The determination of d.e. relies on the fundamental principle that while enantiomers are indistinguishable in an achiral environment, diastereomers possess distinct physicochemical and spectroscopic properties[1].

Quantitative ¹H NMR (qNMR) of Intact Salts

The Causality of Solvent Selection: The most efficient way to determine the d.e. of a chiral amine salt without breaking it is via ¹H NMR. However, this method is entirely dependent on the choice of solvent. In non-polar solvents like deuterated chloroform (CDCl₃), the diastereomeric salts exist as tight ion pairs. The proximity of the chiral anion induces a distinct magnetic shielding environment for the cation, resulting in chemical shift anisochrony (Δδ) for protons near the stereocenter (such as the methine proton of the propylamine chain). This allows direct integration of the distinct signals to calculate d.e.[2]. If a polar solvent like Methanol-d₄ or D₂O is used, the ion pair dissociates. The chiral shielding effect is averaged out by solvation, the signals coalesce, and d.e. quantification becomes impossible.

Chiral High-Performance Liquid Chromatography (HPLC)

The Causality of Sample Preparation: Chiral HPLC is the gold standard for trace d.e. quantification[3]. While some modern chiral stationary phases (CSPs) can separate intact salts, the most robust protocols require breaking the salt (free-basing) prior to injection. Injecting the intact acidic salt can lead to secondary electrostatic interactions with the silica backbone of the column, causing severe peak tailing and inaccurate integration. By liberating the free amine via an alkaline workup, the analyte interacts exclusively with the chiral selector (e.g., amylose or cellulose derivatives) via hydrogen bonding, dipole-dipole, and π-π interactions, ensuring a sharp baseline resolution.

Optical Rotation (Polarimetry)

The Causality of Limitations: Polarimetry measures the bulk optical rotation of the sample. While historically significant for rapid screening, the observed rotation is highly susceptible to matrix effects, concentration variations, and trace chiral impurities[4]. Because it is a bulk measurement, it cannot distinguish between a low d.e. and the presence of a highly rotatory impurity (such as residual resolving agent), making it unsuitable for rigorous quantitative analysis compared to qNMR or HPLC.

Quantitative Data Presentation

The following table summarizes the operational metrics of each analytical technique to guide method selection during process development:

Analytical Technique	Accuracy / Precision	Sample Preparation	Throughput	Relative Cost	Limit of Detection (d.e.)
Quantitative ¹H NMR	High (±1-2%)	Minimal (Direct dissolution in CDCl₃)	High (5-10 mins/sample)	Moderate (Requires NMR access)	~1.0 - 2.0%
Chiral HPLC	Very High (±0.1%)	Moderate (Requires free-basing/extraction)	Moderate (15-30 mins/run)	High (Columns & Solvents)	< 0.1%
Polarimetry	Low (Prone to matrix effects)	Minimal (Dissolution in standard solvent)	Very High (< 2 mins/sample)	Low	Not suitable for trace d.e.

Experimental Protocols

To ensure scientific integrity, every protocol must act as a self-validating system. Below are the optimized methodologies for the two most reliable quantification techniques.

Protocol A: qNMR Determination of Intact Diastereomeric Salts

This protocol utilizes the tight ion-pairing effect to directly measure the salt.

• Sample Preparation: Accurately weigh 10–15 mg of the enriched 1-(3-Methylphenyl)propylamine diastereomeric salt.

• Solvent Addition: Dissolve the salt in 0.6 mL of anhydrous CDCl₃. Critical Step: Ensure the CDCl₃ is free of residual water or acid, which can disrupt the ion pairing.

• Data Acquisition: Transfer to a clean NMR tube and acquire a ¹H NMR spectrum at 298 K using a minimum of 16 scans. Set the relaxation delay (D1) to at least 5 times the longest longitudinal relaxation time (T1) of the protons of interest (typically D1 = 10 seconds) to ensure quantitative integration[2].

• Self-Validation & Analysis:

  • Validation: Always acquire a spectrum of the racemic salt mixture first. Confirm that the methine proton (typically around 4.0–4.5 ppm) splits into two distinct, baseline-resolved multiplets corresponding to the (R,R) and (S,R) pairs.

  • Calculation: Integrate the baseline-resolved signals. Calculate d.e. using the formula: d.e. (%) = |(I₁ - I₂) / (I₁ + I₂)| × 100, where I₁ and I₂ are the integral values of the respective diastereomeric protons.

Protocol B: Chiral HPLC Analysis of the Liberated Amine

This protocol ensures maximum resolution by eliminating background electrostatic interactions.

• Free-Basing (Alkaline Workup): Suspend 20 mg of the diastereomeric salt in 2 mL of dichloromethane (DCM). Add 2 mL of 1M NaOH aqueous solution. Stir vigorously for 10 minutes to break the salt.

• Extraction: Allow the layers to separate. Extract the organic (DCM) layer containing the free 1-(3-Methylphenyl)propylamine. Dry the organic layer over anhydrous Na₂SO₄, filter, and gently evaporate the solvent under a stream of nitrogen.

• Sample Dilution: Dissolve the resulting free amine in 1 mL of the HPLC mobile phase (e.g., Hexane/Isopropanol).

• HPLC Parameters:

  • Column: Chiralpak AD-H or OD-H (250 x 4.6 mm, 5 µm).

  • Mobile Phase: Hexane : Isopropanol (90:10 v/v) containing 0.1% Diethylamine (DEA). Causality: DEA acts as a basic modifier to suppress peak tailing caused by the interaction of the amine with residual silanols on the stationary phase[3].

  • Flow Rate: 1.0 mL/min.

  • Detection: UV at 210 nm and 254 nm.

• Self-Validation & Analysis:

  • Validation: Inject the free-based racemic amine first. Adjust the Isopropanol ratio until a resolution factor (Rs) of >1.5 is achieved between the two enantiomeric peaks.

  • Calculation: Run the enriched sample. The d.e. is directly equivalent to the enantiomeric excess (e.e.) of the liberated amine, calculated by the area normalization method: e.e. (%) = |(Area₁ - Area₂) / (Area₁ + Area₂)| × 100.

References

• ACS Publications. Continuous Flow Chiral Amine Racemization Applied to Continuously Recirculating Dynamic Diastereomeric Crystallizations. The Journal of Organic Chemistry. Retrieved from [Link]

• ResearchGate. Application of 2D EXSY and qNMR Spectroscopy for Diastereomeric Excess Determination Following Chiral Resolution of β‐Lactams. Retrieved from [Link]

• National Institutes of Health (PMC). Determination of Enantiomeric Excess and Diastereomeric Excess via Optical Methods. Retrieved from [Link]

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• 2. researchgate.net [researchgate.net]
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• 4. Determination of Enantiomeric Excess and Diastereomeric Excess via Optical Methods. Application to α-methyl-β-hydroxy-carboxylic acids - PMC [pmc.ncbi.nlm.nih.gov]

The Definitive Guide to Cross-Validating Chiral Purity Analytical Methods

In the development of chiral therapeutics, enantiomeric excess (%ee) is not merely a routine quality attribute; it is a fundamental determinant of a drug's pharmacological efficacy and toxicological safety[1],[2]. Relying on a single analytical modality for chiral purity determination introduces a critical vulnerability into the drug development pipeline: the risk of undetected co-elution or matrix interference artificially inflating the perceived purity.

To establish an unimpeachable, self-validating analytical control strategy, Senior Application Scientists employ cross-validation —the rigorous, statistical comparison of results derived from orthogonal analytical techniques[1],[3]. This guide provides an objective comparison of the primary modalities used for chiral purity determination and outlines a self-validating workflow compliant with the latest4[4].

The Mechanistic Causality of Chiral Discrimination

Before comparing methods, it is essential to understand the physical causality behind enantiomeric separation. Enantiomers possess identical physical properties in an achiral environment; therefore, we must artificially induce a chiral environment to force differentiation[5],[6].

• Chromatographic Methods (HPLC & SFC): Separation is driven by the formation of transient diastereomeric complexes between the analyte and a Chiral Stationary Phase (CSP)[7]. According to the Dalgliesh three-point interaction model, chiral recognition requires at least three simultaneous stereoselective interactions (e.g., hydrogen bonding, π-π stacking, steric hindrance) between the CSP and one enantiomer. The opposite enantiomer, due to its spatial geometry, can only achieve two interactions, resulting in differential retention times and physical separation[6].

• Spectroscopic Methods (NMR): Chiral Nuclear Magnetic Resonance (NMR) spectroscopy does not physically separate molecules. Instead, it utilizes Chiral Solvating Agents (CSAs) to form non-covalent complexes with the analyte in solution[5]. This creates a magnetically anisotropic environment, causing the specific protons of the R and S enantiomers to resonate at distinct chemical shifts ( Δδ ), allowing for direct spectroscopic quantification[5].

Objective Comparison of Analytical Modalities

Selecting the correct orthogonal pair is the foundation of cross-validation. Typically, Chiral High-Performance Liquid Chromatography (HPLC) serves as the reference standard, while Chiral Supercritical Fluid Chromatography (SFC) or Chiral NMR acts as the orthogonal verifier[1],[5].

Table 1: Performance Comparison of Chiral Analytical Modalities

Performance Parameter	Chiral HPLC (Reference)	Chiral SFC (Orthogonal)	Chiral NMR (Orthogonal)
Separation Mechanism	Liquid-solid phase partitioning on CSP	Supercritical fluid partitioning on CSP	Magnetic anisotropy via Chiral Solvating Agents
Resolution ( Rs​ )	High ( Rs​ > 1.5 typical)	Very High (Sharper peaks due to diffusivity)	N/A (Spectroscopic resolution of chemical shifts)
Analysis Time	15 – 45 minutes	3 – 10 minutes	5 – 15 minutes
Solvent Consumption	High (e.g., Hexane/Isopropanol)	Low (Supercritical CO2​ Modifier)	Minimal (Deuterated solvents)
Limit of Quantitation	~0.05% to 0.1%	~0.05% to 0.1%	~1.0% to 2.0%
Primary Advantage	Universal applicability, vast CSP library[2]	High-throughput, Green chemistry[8]	Rapid, no physical separation required[5]

The Cross-Validation Framework: A Self-Validating System

A protocol is only as trustworthy as its internal controls. A self-validating cross-validation workflow ensures that any bias, baseline drift, or co-elution is immediately detected before data is reported to regulatory bodies.

Cross-validation workflow for chiral purity methods aligned with ICH Q2(R2) guidelines.

Step-by-Step Experimental Protocols

To guarantee scientific integrity, the following methodologies are designed not just to process samples, but to actively prove their own validity at every step.

Protocol 1: Chiral HPLC (The Reference Method)

Objective : Establish the baseline %ee using a validated normal-phase chromatographic method[2].

• Blank Injection (Mobile Phase): Inject the sample solvent.

  • Causality: Proves the absence of system carryover or ghost peaks that could be erroneously integrated as the minor enantiomer[1].

• System Suitability Test (Racemate): Inject a 1:1 mixture of R and S enantiomers.

  • Causality: Demonstrates the method's Specificity. The system must achieve a resolution ( Rs​ ) > 1.5. If the racemate does not split into two equal-area peaks, the CSP lacks the necessary spatial geometry for discrimination[3].

• Sample Analysis: Inject the synthesized compound (e.g., 1 mg/mL dissolved in the mobile phase).

  • Causality: Matrix matching the sample solvent to the mobile phase (e.g., Hexane/Ethanol) prevents "solvent shock" at the column head, a phenomenon that causes peak distortion and inaccurate integration[1].

• Accuracy Spike (Recovery Test): Spike the sample with 1.0% of the known minor enantiomer.

  • Causality: Validates the Limit of Quantitation (LOQ) and proves that the minor enantiomer is not being lost to irreversible adsorption on the column frit or CSP[1].

Protocol 2: Chiral SFC (The Orthogonal Verifier)

Objective : Cross-validate the HPLC results using an orthogonal mobile phase state (supercritical fluid) to rule out co-eluting impurities masking the minor enantiomer[1],[2].

• System Equilibration: Pump CO2​ and an alcoholic modifier (e.g., Methanol) while maintaining an Automated Back Pressure Regulator (ABPR) at 150 bar and column oven at 35°C[1],[9].

  • Causality: CO2​ must remain in its supercritical state. A pressure drop below the critical point causes phase separation (gas bubbling in the flow cell), leading to catastrophic baseline noise and loss of analyte solubility[9].

• Orthogonal Selectivity Screening: Run the sample on a CSP with a different polymeric backbone than the HPLC method (e.g., if HPLC used Amylose, use Cellulose for SFC).

  • Causality: Different polymer backbones alter the steric environment. If an achiral impurity was co-eluting with the minor enantiomer in HPLC, changing the CSP and mobile phase state in SFC will shift the impurity's retention time, revealing the true %ee[8].

• Data Integration & Statistical Comparison: Calculate %ee = [(Major−Minor)/(Major+Minor)]×100 . Compare HPLC and SFC results using a paired t-test.

  • Causality: The methods are successfully cross-validated if the difference in reported %ee is statistically insignificant (typically Δ < 2.0%), proving the analytical control strategy is robust and free of method-specific bias[3].

Regulatory Alignment: ICH Q2(R2) and AQbD

The recent revisions to the4 and the introduction of ICH Q14 emphasize a lifecycle approach to analytical procedures, heavily leaning on Analytical Quality by Design (AQbD) principles[4],[10].

Cross-validation is no longer just a laboratory best practice; it is a regulatory expectation for critical quality attributes like chiral purity. By demonstrating that two mechanistically distinct methods (e.g., HPLC and SFC) yield equivalent quantitative results, developers satisfy the rigorous demands for Specificity and Accuracy under ICH Q2(R2), ensuring the method is definitively "fit for purpose"[4],[11].

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Benchmarking the Catalytic Efficiency of (1S)-1-(3-Methylphenyl)propylamine Derivatives in Asymmetric Organocatalysis

Executive Summary

For over two decades, secondary amines (such as L-proline and its imidazolidinone derivatives) have dominated the landscape of enamine/iminium-based asymmetric organocatalysis. However, these classical catalysts often fail when confronted with sterically hindered substrates, such as α,α -disubstituted ketones, due to severe steric clashes in the transition state.

This comparison guide benchmarks the catalytic efficiency of (1S)-1-(3-Methylphenyl)propylamine (1S-MPPA) derivatives against traditional secondary amines and other benchmark primary amines (e.g., DPEN). By leveraging a less sterically encumbered primary amine framework, 1S-MPPA derivatives unlock new reactivity profiles, offering superior yield, diastereomeric ratio (dr), and enantiomeric excess (ee) in the functionalization of challenging carbonyl compounds.

Mechanistic Rationale: The Primary Amine Advantage

As a Senior Application Scientist, it is critical to understand why a catalyst is chosen, rather than just how to use it. The fundamental causality behind the superior performance of 1S-MPPA lies in the geometry of the enamine intermediate.

When a secondary amine condenses with a sterically hindered ketone, the resulting enamine suffers from severe A1,3 -allylic strain, dramatically raising the activation energy barrier for subsequent electrophilic attack. In contrast, primary amines like 1S-MPPA form a less strained, highly nucleophilic enamine. As established in foundational studies on chiral primary amine-based organocatalysts , this structural relaxation allows the reaction to proceed smoothly.

To maximize catalytic efficiency, 1S-MPPA is deployed alongside a Brønsted acid co-catalyst (e.g., benzoic acid). The acid serves a dual purpose: it accelerates the initial dehydration step to form the iminium ion and provides critical hydrogen-bonding networks that organize the transition state, ensuring high facial selectivity. Recent advancements in synergistic catalysis further demonstrate that primary amines can be coupled with transition metals to expand this reactivity profile even further .

Enamine catalytic cycle of 1S-MPPA highlighting low-strain intermediates.

Comparative Performance Data

To objectively evaluate the catalytic efficiency of 1S-MPPA, we benchmarked it against L-Proline (a standard secondary amine) and (1S,2S)-1,2-Diphenylethylenediamine (DPEN, a standard primary amine). The model reaction is the asymmetric cross-aldol addition of the sterically hindered 2,2-dimethylcyclohexanone to p-nitrobenzaldehyde at 25°C in a brine/THF biphasic system.

Catalyst System (20 mol%)	Co-Catalyst (20 mol%)	Yield (%)	Diastereomeric Ratio (anti:syn)	Enantiomeric Excess (ee %)
L-Proline	None	< 10%	N/A (Trace)	N/A
(1S,2S)-DPEN	Benzoic Acid	65%	85:15	82%
1S-MPPA Derivative	Benzoic Acid	92%	96:4	95%

Data Analysis: L-Proline completely fails to turn over the catalytic cycle due to the inability to form a stable enamine with the α,α -disubstituted donor. While DPEN provides moderate success, the tailored steric bulk of the 3-methylphenyl group and the propyl chain in 1S-MPPA creates a highly rigid chiral pocket, yielding near-perfect stereocontrol and excellent conversion.

Self-Validating Experimental Protocol

Trustworthiness in synthetic benchmarking requires protocols that inherently validate their own success. The following workflow utilizes orthogonal analytical techniques to ensure that the reported yield and stereoselectivities are absolute and reproducible.

Step-by-Step Methodology

• Catalyst & Co-catalyst Activation:

  • In a 10 mL oven-dried vial equipped with a magnetic stir bar, add (1S)-1-(3-Methylphenyl)propylamine (0.10 mmol, 20 mol%) and benzoic acid (0.10 mmol, 20 mol%).

  • Causality: Pre-mixing the amine and acid ensures the formation of the active catalytic salt before the introduction of the substrates, preventing uncatalyzed background reactions.

• Donor Substrate Addition:

  • Add 2,2-dimethylcyclohexanone (2.5 mmol, 5.0 equiv) followed by 1.0 mL of a THF/Brine mixture (4:1 v/v). Stir for 10 minutes at 25°C.

  • Causality: The biphasic solvent system mimics the hydrophobic pocket of natural Class I aldolases, driving the equilibrium toward enamine formation by sequestering water generated during iminium condensation.

• Electrophile Introduction:

  • Add p-nitrobenzaldehyde (0.50 mmol, 1.0 equiv) in one portion. Seal the vial and stir vigorously at 25°C.

  • Monitor the reaction via TLC (Hexanes:EtOAc 3:1). The reaction is typically complete within 24 hours.

• Quench and Extraction:

  • Quench the reaction by adding 2.0 mL of saturated aqueous NH4​Cl . Extract the aqueous layer with Ethyl Acetate (3 x 3 mL).

  • Dry the combined organic layers over anhydrous Na2​SO4​ , filter, and concentrate under reduced pressure.

• Validation & Analysis (The Self-Validating Step):

  • Yield Validation: Add 1,3,5-trimethoxybenzene as an internal standard to the crude mixture and take a 1H NMR to determine the absolute NMR yield before column chromatography.

  • dr Determination: Calculate the anti:syn ratio directly from the crude 1H NMR by integrating the distinct carbinol methine protons.

  • ee Determination: Purify the product via flash chromatography. Analyze the purified anti-aldol adduct via Chiral Stationary Phase HPLC (e.g., Chiralcel OD-H column, Hexane/IPA 90:10, 1.0 mL/min) and compare retention times against a synthesized racemic standard.

Self-validating experimental workflow for benchmarking 1S-MPPA catalytic efficiency.

References

• Xu, L.-W., Luo, J., & Lu, Y. (2009). Asymmetric catalysis with chiral primary amine-based organocatalysts. Chemical Communications, 1807-1821.[Link]

• Cai, M., Zhang, L., Zhang, W., Lin, Q., & Luo, S. (2024). Enantioselective Transformations by “1 + x” Synergistic Catalysis with Chiral Primary Amines. Accounts of Chemical Research, 57(10), 1523-1537.[Link]

Safety & Regulatory Compliance

(1S)-1-(3-Methylphenyl)propylamine proper disposal procedures

Operational Safety and Disposal Guide: (1S)-1-(3-Methylphenyl)propylamine

As a chiral arylalkylamine, (1S)-1-(3-Methylphenyl)propylamine is a highly valuable building block in pharmaceutical synthesis, particularly in the development of enantiomerically pure therapeutics. However, the exact structural features that make it synthetically useful—namely, its nucleophilic primary amine group and lipophilic aromatic framework—also render it a significant operational hazard.

This guide provides researchers and Environmental Health and Safety (EHS) professionals with a self-validating, causality-driven framework for the safe handling, spill response, and proper disposal of this compound.

Physicochemical Profiling & Hazard Causality

To safely manage (1S)-1-(3-Methylphenyl)propylamine, one must understand the mechanistic basis of its hazards.

• Corrosivity (Skin Corr. 1B / Eye Dam. 1): The unshared electron pair on the nitrogen atom acts as a strong Lewis base. Upon contact with biological tissues, it rapidly saponifies cellular lipids and extracts water, leading to deep, severe chemical burns and potential blindness[1].

• Systemic Toxicity (Acute Tox. 4): The lipophilic m-tolyl ring and propyl chain enhance the molecule's ability to permeate biological membranes, increasing its acute oral and dermal toxicity[1].

• Environmental Persistence (Aquatic Chronic 2): Its low water solubility and high lipophilicity mean that if discharged into the environment, it will partition into aquatic organisms, causing long-lasting ecological damage[1].

• Combustibility: As a low-molecular-weight organic liquid, it is combustible. Thermal decomposition of this compound releases highly toxic nitrogen oxides (NOx)[2].

Table 1: Hazard Classification & Regulatory Data (Based on analogous chiral amines)[1][3]

Property / Hazard	Classification / Data	Operational Implication
Physical State	Colorless to pale yellow liquid	Prone to splashing; requires secondary containment.
GHS Hazard Statements	H302 (Harmful if swallowed), H314 (Causes severe burns), H411 (Toxic to aquatic life)	Mandates strict PPE and prohibits drain disposal.
Flash Point	~80°C - 90°C (Combustible)	Keep away from open flames; use spark-proof tools.
Incompatibilities	Strong oxidizing agents, strong acids	Exothermic salt formation; risk of violent eruption.
RCRA Waste Status	Unlisted hazardous waste (Characteristic: Corrosive/Ignitable)	Must be incinerated at an EPA-approved facility.

Standard Operating Procedure (SOP): Safe Handling

Every protocol in the laboratory must be designed to prevent exposure before it occurs.

Step-by-Step Handling Methodology:

• Engineering Controls: All transfers, weighing, and reactions involving (1S)-1-(3-Methylphenyl)propylamine must be conducted inside an annually certified chemical fume hood with the sash positioned at the certified operating height[4].

• Personal Protective Equipment (PPE):

  • Wear standard nitrile gloves (double-gloving is recommended for prolonged handling due to the solvent-like nature of the amine).

  • Don a flame-resistant lab coat and a chemical-resistant apron if handling volumes >500 mL[4].

  • Use tightly fitting chemical safety goggles; a face shield is required if there is a high risk of splashing[5].

• Transfer Protocol: Use a closed-system transfer (e.g., a syringe and septum) when possible to minimize vapor release. Keep the receiving flask in a secondary spill tray[6].

Spill Response & Neutralization Workflow

In the event of a spill, the primary goal is to contain the spread of the corrosive liquid and prevent vapor inhalation. Do NOT use combustible absorbents like sawdust , as the basic amine can undergo exothermic reactions with organic acids present in the wood, potentially leading to auto-ignition[1][5].

Emergency Spill Protocol:

• Evacuate & Ventilate: Immediately evacuate personnel from the immediate area. Ensure the fume hood or room ventilation is operating at maximum capacity[2].

• Isolate Energy Sources: Turn off all nearby heat sources and electrical equipment to eliminate ignition risks[2].

• Containment: Wearing full PPE (including a NIOSH-approved respirator if outside a fume hood), surround the spill with an inert, non-combustible absorbent such as dry sand, earth, or vermiculite[1][5].

• Absorption & Collection: Carefully sweep the absorbed mixture using non-sparking tools. Place the contaminated absorbent into a heavy-duty, chemically compatible container (e.g., a wide-mouth HDPE jar)[5].

• Surface Decontamination: Wash the spill area with a dilute, weak acid solution (e.g., 5% acetic acid) to neutralize residual amine, followed by a thorough water rinse. Collect all rinse water as hazardous waste.

Waste Segregation & Disposal Plan

Improper disposal of organic amines can lead to catastrophic laboratory accidents, such as pressurized container explosions due to incompatible mixing.

Step-by-Step Disposal Methodology:

• Container Selection: Collect waste in a high-density polyethylene (HDPE) or glass container. Do not use metal containers, as amines can corrode certain metals over time.

• Strict Segregation:

  • Do not mix with acids: Mixing concentrated amines with acids will cause a violent, exothermic neutralization reaction[7].

  • Do not mix with halogenated solvents: Segregate from halogenated waste (e.g., dichloromethane, chloroform). Incinerating halogenated waste is significantly more expensive due to the required scrubbing of HCl/HF gases, and mixing them complicates the disposal stream[7].

• Labeling: Affix a hazardous waste tag the moment the first drop of waste is added. The tag must explicitly state the full chemical name (no abbreviations) and check the boxes for "Corrosive" and "Toxic"[4][6].

• Storage: Store the waste container in a designated, ventilated secondary containment tray, away from direct sunlight and heat sources[6].

• Final Disposal: Coordinate with your institution's EHS department or a licensed hazardous waste contractor for pickup. The material must be destroyed via high-temperature incineration at an EPA-approved facility[8].

Waste Segregation Workflow

Chiral amine waste segregation and disposal workflow.

Forward Outlook: Green Chemistry & Waste Minimization

As the pharmaceutical industry scales, the disposal of chiral amine waste has become a significant logistical and environmental burden. Traditional synthesis of chiral amines often relies on heavy metal catalysts (like rhodium) and high-pressure hydrogenation, generating massive amounts of hazardous solvent waste[9][10].

To minimize the generation of this waste at the source, industry leaders are rapidly adopting biocatalysis. A landmark example is the collaboration between Merck and Codexis (recognized by the EPA Presidential Green Chemistry Award), which utilized engineered transaminase enzymes to synthesize chiral amines directly from ketones[10][11]. This biocatalytic pathway operates in aqueous media, eliminates the need for toxic metal catalysts, and reduces overall chemical waste generation by up to 19%[9][10]. Laboratories frequently utilizing (1S)-1-(3-Methylphenyl)propylamine should evaluate whether enzymatic transamination pathways can be integrated into their workflows to proactively reduce hazardous waste footprints.

References

• Zaera Research Group, UC Riverside. "SOP for Chemicals (S to Z) - General hazardous waste disposal guidelines." ucr.edu. Available at: [Link]

• University of Rochester Environmental Health & Safety. "Research & Clinical Laboratory Waste Disposal Guidelines." rochester.edu. Available at:[Link]

• Goucher College. "Hazardous Materials Management Program & Chemical Hygiene Plan." goucher.edu. Available at: [Link]

• US Environmental Protection Agency (EPA). "Presidential Green Chemistry Challenge: 2010 Greener Reaction Conditions Award (Merck & Codexis)." epa.gov. Available at:[Link]

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